Diuron-d6

• CAS: 1007536-67-5

Core Science & Biosynthesis

what is Diuron-d6 and its chemical structure

An In-depth Technical Guide to Diuron-d6

Introduction

Diuron-d6 is the deuterated analogue of Diuron (B1670789), a phenylurea herbicide.[1] In analytical chemistry, particularly in environmental and agricultural testing, Diuron-d6 serves as a crucial internal standard for the accurate quantification of Diuron.[2][3] Its chemical and physical properties are nearly identical to those of Diuron, but its increased mass allows for clear differentiation in mass spectrometry-based analyses. This guide provides a comprehensive overview of Diuron-d6, including its chemical structure, properties, and applications, with a focus on its use in experimental settings.

Chemical Identity and Structure

Diuron-d6 is structurally identical to Diuron, with the exception that the six hydrogen atoms on the two methyl groups have been replaced with deuterium. This isotopic labeling results in a mass shift of +6 compared to the unlabeled compound.[2]

IUPAC Name: 3-(3,4-dichlorophenyl)-1,1-bis(trideuteriomethyl)urea[4]

Synonyms: 3-(3,4-Dichlorophenyl)-1,1-dimethylurea-d6, DCMC-d6[4][5]

Caption: Chemical Structure of Diuron-d6

Physical and Chemical Properties

The key physical and chemical properties of Diuron-d6 are summarized in the table below. These properties are primarily computed values.

Property	Value	Source
Molecular Formula	C₉H₄D₆Cl₂N₂O	[6]
Molecular Weight	239.13 g/mol	[4][7]
Exact Mass	238.0546788 Da	[7]
CAS Number	1007536-67-5	[5][7]
XLogP3	2.7	[7]
InChI Key	XMTQQYYKAHVGBJ-WFGJKAKNSA-N	[2]
SMILES	[2H]C([2H])([2H])N(C(=O)Nc1ccc(Cl)c(Cl)c1)C([2H])([2H])[2H]	[2]
Format	Neat (solid) or in solution	[2][8]
Storage Temperature	Refrigerator or Room Temperature	[5][8][9]

Synthesis Pathway

Caption: Logical Synthesis Pathway of Diuron-d6

Applications in Research

The primary application of Diuron-d6 is as an internal standard for the quantitative analysis of Diuron in various matrices, particularly environmental samples like water and sewage sludge.[2][3][12] The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry as it corrects for matrix effects and variations in sample preparation and instrument response.[13]

Experimental Protocols

Quantification of Diuron in Water Samples using SBSE-LC-MS/MS

This protocol describes a method for the determination of Diuron in water samples using Stir Bar Sorptive Extraction (SBSE) followed by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), with Diuron-d6 used as an internal standard.[5][7]

6.1.1 Materials and Reagents

• Diuron-d6 internal standard solution

• PDMS-coated stir bars (e.g., 20 mm length, 0.5 mm film thickness)[7]

• Methanol (MeOH), Acetonitrile (ACN), Chloroform

• Formic Acid

• Ultrapure water

• Sodium Chloride (NaCl)

• Glass vials with screw caps

6.1.2 SBSE Procedure

• Stir Bar Conditioning: Before first use, immerse the PDMS stir bar in a 50:50 (v/v) mixture of methanol/chloroform for 30 minutes in an ultrasonic bath. Dry with a lint-free tissue.[7]

• Sample Preparation: Place a 20-40 mL aliquot of the water sample into a glass vial. Add NaCl (e.g., 2.0 g for a 20 mL sample) to increase the ionic strength of the sample, which can improve extraction efficiency.[5]

• Spiking: Add a known concentration of Diuron-d6 internal standard to the water sample.

• Extraction: Place the conditioned stir bar into the vial and stir for a predetermined time (e.g., 2 hours) at room temperature.[8]

• Desorption: After extraction, remove the stir bar with clean forceps, dry it with a lint-free tissue, and place it in a smaller vial (e.g., 1.5 mL). Add 200 µL of a desorption solvent (e.g., 50:50 v/v methanol/acetonitrile) and sonicate for 10-15 minutes.[5][7]

• Analysis: The desorption solution is then transferred to an autosampler vial for LC-MS/MS analysis.

6.1.3 LC-MS/MS Parameters (Example)

• LC System: Agilent 1100 or similar[5]

• Column: Atlantis T3 Waters (100 mm x 2.1 mm, 3 µm) or equivalent[5]

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Gradient: A typical gradient would start at a high percentage of Mobile Phase A and ramp up to a high percentage of Mobile Phase B to elute the analytes.

• MS System: Triple quadrupole mass spectrometer (e.g., API 4000, AB Sciex)[5]

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Acquisition Mode: Multiple Reaction Monitoring (MRM). Specific precursor/product ion transitions for both Diuron and Diuron-d6 would be monitored.

Caption: Workflow for Diuron Analysis using Diuron-d6

Biological Activity and Signaling

Although Diuron-d6 is primarily used as an analytical standard, its biological activity is expected to be identical to that of unlabeled Diuron. Diuron is a herbicide that acts by inhibiting photosynthesis in plants.[1] Specifically, it blocks the plastoquinone (B1678516) binding site on the D1 protein of photosystem II (PSII), thereby interrupting the electron transport chain. This blockage prevents the formation of ATP and NADPH, which are essential for carbon fixation.[1] The inhibition of electron transport can also lead to the production of reactive oxygen species (ROS), causing oxidative stress and subsequent cellular damage. In some cell lines, Diuron has been shown to increase the expression of the tumor suppressor protein p53.[1]

Caption: Biological Action of Diuron

Safety and Handling

Diuron-d6 should be handled with care, following standard laboratory safety procedures. It is classified as harmful if swallowed and is suspected of causing cancer.[4][7] It may also cause damage to organs through prolonged or repeated exposure and is very toxic to aquatic life with long-lasting effects.[4][7] Appropriate personal protective equipment (PPE), including gloves, eye protection, and a lab coat, should be worn when handling this compound.

Hazard Statement	GHS Code	Classification
H302	Warning	Harmful if swallowed
H351	Warning	Suspected of causing cancer
H373	Warning	May cause damage to organs through prolonged or repeated exposure
H410	Warning	Very toxic to aquatic life with long lasting effects

References

• 1. researchgate.net [researchgate.net]
• 2. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 3. Diuron-d6 PESTANAL , analytical standard 1007536-67-5 [sigmaaldrich.com]
• 4. Diuron-d6 | C9H10Cl2N2O | CID 16212191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.usgs.gov [pubs.usgs.gov]
• 7. Stir Bar Sorptive Extraction (SBSE)-HPLC-Tandem MS-Based Method for Multi-Residue Determination of Pesticides in Drinking Water - PMC [pmc.ncbi.nlm.nih.gov]
• 8. agilent.com [agilent.com]
• 9. Diuron D6 (dimethyl D6) | LGC Standards [lgcstandards.com]
• 10. CN105294504A - Method for synthesizing diuron - Google Patents [patents.google.com]
• 11. CN101709041A - Process for producing diuron - Google Patents [patents.google.com]
• 12. epa.gov [epa.gov]
• 13. lcms.cz [lcms.cz]

Physicochemical Properties of Diuron-d6: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of Diuron-d6, a deuterated isotopologue of the widely used herbicide Diuron. This document is intended to serve as a valuable resource for researchers and scientists utilizing Diuron-d6 as an internal standard in analytical methods, as well as for professionals in drug development and environmental science studying the metabolic fate and environmental impact of Diuron.

Core Physicochemical Data

The following table summarizes the key physicochemical properties of Diuron-d6. It is important to note that while some properties have been experimentally determined for the deuterated form, others are extrapolated from data for the non-deuterated analogue, Diuron. This distinction is clearly indicated in the table. Deuteration can lead to minor variations in physical properties such as melting point and solubility.[1][2]

Property	Diuron-d6	Diuron (for reference)
IUPAC Name	3-(3,4-dichlorophenyl)-1,1-bis(trideuteriomethyl)urea[3][4]	3-(3,4-dichlorophenyl)-1,1-dimethylurea[5]
Synonyms	N'-(3,4-Dichlorophenyl)-N,N-di(methyl-d3)urea, Diuron (dimethyl-d6)	DCMU, Karmex, Di-on[5]
CAS Number	1007536-67-5[3][4]	330-54-1[5]
Molecular Formula	C₉H₄D₆Cl₂N₂O[3]	C₉H₁₀Cl₂N₂O[5]
Molecular Weight	239.13 g/mol [3][4][6]	233.09 g/mol [5]
Appearance	White to off-white solid	White, odorless crystalline solid[5][7]
Melting Point	No experimental data available	158-159 °C[5][7]
Boiling Point	No experimental data available	Decomposes at 180-190 °C[5][7]
Water Solubility	No experimental data available	42 mg/L at 25 °C[5]
pKa	No experimental data available	Not applicable (no dissociable protons in the environmental pH range)
LogP (Octanol/Water)	2.7 (Computed)[4]	2.7 (Experimental)[5]
Isotopic Purity	≥99 atom % D	Not Applicable
Chemical Purity	>95% (by HPLC)[3]	Not Applicable

Experimental Protocols

The characterization and quantification of Diuron-d6, particularly when used as an internal standard, rely on a suite of standard analytical techniques. Below are detailed methodologies for key experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation and Isotopic Purity

Objective: To confirm the chemical structure of Diuron-d6 and determine the extent and location of deuterium (B1214612) incorporation.

Methodology:

• Sample Preparation: Dissolve an accurately weighed sample of Diuron-d6 (typically 5-10 mg) in a suitable deuterated solvent (e.g., Chloroform-d, Acetone-d6, or DMSO-d6) in a 5 mm NMR tube.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a proton and a deuterium probe.

• ¹H NMR Analysis:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Expected Outcome: The spectrum should show signals corresponding to the aromatic protons of the 3,4-dichlorophenyl ring. The signal corresponding to the N,N-dimethyl group should be significantly reduced or absent, confirming successful deuteration at this position. The residual proton signal can be used to estimate the isotopic purity.

• ²H NMR (Deuterium) Analysis:

  • Acquire a one-dimensional ²H NMR spectrum.

  • Expected Outcome: A prominent signal corresponding to the deuterium atoms of the bis(trideuteriomethyl)amino group should be observed, confirming the location of the isotopic label.

• ¹³C NMR Analysis:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Expected Outcome: The spectrum will show signals for all carbon atoms in the molecule. The signal for the deuterated methyl carbons will appear as a multiplet due to C-D coupling, providing further confirmation of deuteration.

• Data Analysis: Integrate the signals in the ¹H and ²H NMR spectra to calculate the isotopic enrichment. Compare the chemical shifts and coupling patterns with those of a non-deuterated Diuron standard to confirm the overall structure.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Purity and Quantification

Objective: To determine the chemical purity of Diuron-d6 and to quantify it in complex matrices when used as an internal standard.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of Diuron-d6 in a suitable organic solvent (e.g., acetonitrile (B52724) or methanol) at a concentration of 1 mg/mL.

  • Prepare a series of working standards by serial dilution of the stock solution.

  • For analysis in a matrix (e.g., soil, water, biological fluids), perform a suitable extraction procedure (e.g., solid-phase extraction or liquid-liquid extraction) and spike the matrix extract with a known amount of the Diuron-d6 internal standard.[8][9]

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• HPLC Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 5-10 µL.

  • Column Temperature: 30-40 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both Diuron and Diuron-d6. For Diuron-d6, the precursor ion will be [M+H]⁺ at m/z 240.1, and for Diuron, it will be m/z 234.0. Product ions will be specific fragments resulting from the collision-induced dissociation of the precursor ions.

• Data Analysis:

  • Purity Assessment: Analyze a neat solution of Diuron-d6. The purity is determined by the peak area of the Diuron-d6 analyte relative to the total peak area of all detected components in the chromatogram.

  • Quantification: Construct a calibration curve by plotting the ratio of the peak area of the analyte (Diuron) to the peak area of the internal standard (Diuron-d6) against the concentration of the analyte. Use this curve to determine the concentration of Diuron in unknown samples.

Signaling and Logical Pathways

Mechanism of Action: Inhibition of Photosystem II

Diuron is a potent inhibitor of photosynthesis in plants, algae, and cyanobacteria. Its primary mode of action is the disruption of the photosynthetic electron transport chain in Photosystem II (PSII).[10][11][12] Diuron binds to the D1 protein of the PSII reaction center, at the binding site for the secondary plastoquinone (B1678516) acceptor, QB.[10] This binding event blocks the transfer of electrons from the primary quinone acceptor, QA, to QB, thereby halting the linear electron flow and, consequently, the production of ATP and NADPH necessary for carbon fixation.[10][12]

Diuron-d6 inhibits electron transport in Photosystem II.

Potential for Cellular Stress and p53 Activation

As a xenobiotic compound, Diuron has been investigated for its potential to induce cellular stress and genotoxicity, which can lead to the activation of the tumor suppressor protein p53.[13][14][15] The p53 pathway is a critical cellular surveillance mechanism that responds to various stressors, including DNA damage, oxidative stress, and oncogene activation.[13][15][16][17] While the direct interaction of Diuron with p53 is not fully elucidated, its metabolism can generate reactive intermediates that may cause DNA damage or reactive oxygen species (ROS) production. This cellular stress can trigger a signaling cascade leading to the stabilization and activation of p53, which can then initiate cell cycle arrest, DNA repair, or apoptosis.

Potential pathway for Diuron-induced cellular stress and p53 activation.

Conclusion

Diuron-d6 is a critical analytical tool for the accurate quantification of Diuron in various matrices. A thorough understanding of its physicochemical properties, underpinned by robust analytical methodologies, is essential for its effective application in research and regulatory monitoring. While many of its properties can be inferred from its non-deuterated counterpart, further experimental determination of the specific physical characteristics of Diuron-d6 would be beneficial for the scientific community. The well-established mechanism of action of Diuron as a photosystem II inhibitor provides a clear biological context for its herbicidal activity, while its potential to induce cellular stress warrants further investigation, particularly in the context of environmental and human health risk assessment.

References

• 1. benchchem.com [benchchem.com]
• 2. Impact of multiple H/D replacements on the physicochemical properties of flurbiprofen - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diuron-d6 | CAS 1007536-67-5 | LGC Standards [lgcstandards.com]
• 4. Diuron-d6 | C9H10Cl2N2O | CID 16212191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Diuron | C9H10Cl2N2O | CID 3120 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Diuron (dimethyl-D₆, 98%) 100 µg/mL in acetonitrileDLM-7116-1.2 [isotope.com]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. scielo.br [scielo.br]
• 9. scielo.br [scielo.br]
• 10. moleculeprobes.net [moleculeprobes.net]
• 11. Frontiers | A Time-Dose Response Model to Assess Diuron-Induced Photosynthesis Inhibition in Freshwater Biofilms [frontiersin.org]
• 12. Inhibitors of Photosystem II | Herbicides That Act Through Photosynthesis - passel [passel2.unl.edu]
• 13. Targeting the p53 signaling pathway in cancers: Molecular mechanisms and clinical studies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Current Developments of Targeting the p53 Signaling Pathway for Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 15. p53 signaling in cancer progression and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Role of Dietary Antioxidants in p53-Mediated Cancer Chemoprevention and Tumor Suppression - PMC [pmc.ncbi.nlm.nih.gov]
• 17. m.youtube.com [m.youtube.com]

An In-depth Technical Guide to the Synthesis and Isotopic Labeling of Diuron-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of Diuron-d6, an isotopically labeled analog of the herbicide Diuron. Diuron-d6 serves as a critical internal standard for quantitative analysis in various research and environmental studies. This document outlines the synthetic pathway, provides detailed experimental protocols, and presents relevant data for researchers in agrochemicals, environmental science, and drug metabolism.

Introduction

Diuron, chemically known as 3-(3,4-dichlorophenyl)-1,1-dimethylurea, is a widely used herbicide that functions by inhibiting photosynthesis.[1] Isotopic labeling with deuterium (B1214612) (²H) is a common strategy in analytical chemistry to create internal standards for mass spectrometry-based quantification, as well as to study the metabolism and environmental fate of compounds. Diuron-d6, where the six hydrogen atoms on the two methyl groups are replaced with deuterium, is an ideal internal standard for Diuron analysis due to its similar chemical and physical properties and its distinct mass spectrometric signature.

The synthesis of Diuron-d6 follows the same fundamental chemical reactions as the synthesis of unlabeled Diuron. The key difference is the use of a deuterated starting material, specifically dimethylamine-d6, in the final step of the synthesis.

Synthetic Pathway

The synthesis of Diuron-d6 is a two-step process:

• Formation of 3,4-Dichlorophenyl Isocyanate: The synthesis begins with the reaction of 3,4-dichloroaniline (B118046) with phosgene (B1210022) or a phosgene equivalent, such as triphosgene (B27547), to produce the key intermediate, 3,4-dichlorophenyl isocyanate.[1][2] This reaction is typically carried out in an inert solvent.

• Reaction with Deuterated Dimethylamine: The 3,4-dichlorophenyl isocyanate is then reacted with dimethylamine-d6 to yield the final product, Diuron-d6.[3] This step introduces the isotopic label into the molecule.

The overall synthetic scheme is presented below:

Caption: Synthetic pathway for Diuron-d6.

Experimental Protocols

The following are detailed experimental protocols for the synthesis of Diuron-d6. These protocols are adapted from established methods for the synthesis of unlabeled Diuron.

Synthesis of 3,4-Dichlorophenyl Isocyanate

Materials:

• 3,4-Dichloroaniline

• Triphosgene (a safer alternative to phosgene gas)

• Toluene (B28343) (anhydrous)

• Triethylamine (B128534) (or another suitable base)

• Inert gas (Nitrogen or Argon)

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a reflux condenser under an inert atmosphere, dissolve 3,4-dichloroaniline in anhydrous toluene.

• Add triethylamine to the solution.

• Slowly add a solution of triphosgene in anhydrous toluene to the reaction mixture while maintaining the temperature at 0-5 °C with an ice bath.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, or until the reaction is complete (monitored by TLC or GC).

• Cool the reaction mixture to room temperature and filter to remove any precipitated salts.

• The solvent is removed under reduced pressure to yield crude 3,4-dichlorophenyl isocyanate, which can be purified by vacuum distillation.

Synthesis of Diuron-d6

Materials:

• 3,4-Dichlorophenyl isocyanate

• Dimethylamine-d6 hydrochloride (or dimethylamine-d6 gas)

• Toluene (anhydrous)

• Sodium hydroxide (B78521) (if using dimethylamine-d6 hydrochloride)

• Inert gas (Nitrogen or Argon)

Procedure:

• In a reaction vessel under an inert atmosphere, dissolve 3,4-dichlorophenyl isocyanate in anhydrous toluene.

• If using dimethylamine-d6 hydrochloride: In a separate flask, prepare a solution of free dimethylamine-d6 by reacting dimethylamine-d6 hydrochloride with a base such as sodium hydroxide in an appropriate solvent. The free dimethylamine-d6 can then be bubbled into the reaction vessel containing the isocyanate solution.

• If using dimethylamine-d6 gas: Bubble dimethylamine-d6 gas directly into the solution of 3,4-dichlorophenyl isocyanate at a controlled rate while maintaining the temperature below 30 °C.

• The reaction is typically exothermic. Maintain the reaction temperature and stir for 1-2 hours after the addition of dimethylamine-d6 is complete.

• The product, Diuron-d6, will precipitate out of the solution as a white solid.

• Collect the solid by filtration, wash with cold toluene or another suitable solvent, and dry under vacuum to obtain the final product.

Data Presentation

The following tables summarize typical reaction parameters and expected outcomes based on the synthesis of unlabeled Diuron. Yields and purity for the synthesis of Diuron-d6 are expected to be comparable.

Table 1: Reaction Parameters for the Synthesis of 3,4-Dichlorophenyl Isocyanate

Parameter	Value	Reference
Solvent	Toluene	[2]
Phosgenating Agent	Triphosgene
Base	Triethylamine
Reaction Temperature	0 °C to reflux
Reaction Time	2-4 hours
Purity (typical)	>98%

Table 2: Reaction Parameters for the Synthesis of Diuron-d6

Parameter	Value	Reference
Solvent	Toluene
Deuterated Reagent	Dimethylamine-d6
Reaction Temperature	< 30 °C
Reaction Time	1-2 hours
Product Yield (typical)	>95%
Isotopic Purity	>98% (dependent on starting material)

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis and purification of Diuron-d6.

Caption: Experimental workflow for Diuron-d6 synthesis.

Logical Relationship of Reactants and Products

The following diagram illustrates the logical relationship between the key reactants and the final product.

Caption: Reactant and product relationships.

Conclusion

The synthesis of Diuron-d6 is a straightforward process for researchers familiar with organic synthesis techniques. By adapting the well-established synthesis of Diuron and incorporating the commercially available deuterated reagent, dimethylamine-d6, a high-purity isotopic standard can be efficiently produced. This technical guide provides the necessary information for the successful synthesis and application of Diuron-d6 in a research setting.

References

• 1. 3-(3,4-DICHLORPHENYL)-1,1- DIMETHYLUREA (DIURON) - Ataman Kimya [atamanchemicals.com]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]

Diuron-d6 versus non-labeled Diuron properties

An In-depth Technical Guide to the Properties of Diuron-d6 versus Non-labeled Diuron

Introduction

Diuron is a substituted urea (B33335) herbicide widely used to control broadleaf and grassy weeds in various agricultural and non-agricultural settings.[1][2] Its deuterated analog, Diuron-d6, serves as a critical internal standard for the accurate quantification of Diuron in complex matrices such as water, soil, and biological samples.[3] This technical guide provides a detailed comparison of the core properties of Diuron-d6 and its non-labeled counterpart, focusing on their physicochemical characteristics, analytical applications, and metabolic profiles. This document is intended for researchers, scientists, and professionals in drug development and environmental analysis.

Physicochemical Properties: A Comparative Analysis

The primary difference between Diuron and Diuron-d6 lies in the substitution of six hydrogen atoms with deuterium (B1214612) atoms on the two methyl groups. This isotopic substitution results in a slight increase in molecular weight but generally has a negligible effect on other macroscopic physicochemical properties under standard analytical conditions.

Property	Diuron	Diuron-d6
Molecular Formula	C₉H₁₀Cl₂N₂O	C₉H₄D₆Cl₂N₂O
Molecular Weight	233.09 g/mol [4]	239.13 g/mol [5]
Melting Point	158-159 °C[2][6]	Not explicitly available, but expected to be very similar to Diuron.
Water Solubility	36.4 - 42.0 mg/L at 25 °C[4][6]	Not explicitly available, but expected to be very similar to Diuron.
Log Kₒw (Octanol-Water Partition Coefficient)	2.7 - 2.85[4][6]	2.7[5]
Appearance	White crystalline solid[4][7]	Not explicitly available, but expected to be a white or off-white solid.

The similarity in physicochemical properties such as solubility and octanol-water partition coefficient is crucial for the function of Diuron-d6 as an internal standard. It ensures that the deuterated standard behaves almost identically to the non-labeled analyte during sample extraction, cleanup, and chromatographic separation, thus effectively compensating for matrix effects and variations in analytical recovery.

Core Application: Internal Standard in Analytical Chemistry

The primary application of Diuron-d6 is as an internal standard in quantitative analytical methods, most notably liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its slightly higher mass allows it to be distinguished from the native Diuron by the mass spectrometer, while its identical chemical behavior ensures it co-elutes and experiences similar ionization efficiency.

Experimental Workflow for Diuron Analysis using Diuron-d6

A typical analytical workflow for the quantification of Diuron using Diuron-d6 as an internal standard.

Representative Experimental Protocol

The following is a generalized protocol for the analysis of Diuron in water samples, adapted from common environmental testing methodologies.

• Standard Preparation: Prepare a stock solution of Diuron-d6 in a suitable solvent (e.g., acetonitrile (B52724) or methanol). Create a working internal standard solution by diluting the stock solution to a known concentration (e.g., 1 ng/µL).[8]

• Sample Collection and Fortification: Collect a known volume of the water sample (e.g., 100 mL). Prior to extraction, add a precise volume of the Diuron-d6 working solution to the sample to achieve a specific concentration.[9]

• Solid-Phase Extraction (SPE): Condition an SPE cartridge (e.g., C18) with appropriate solvents. Pass the fortified water sample through the cartridge, allowing the analytes (Diuron and Diuron-d6) to adsorb onto the stationary phase. Wash the cartridge to remove interferences.

• Elution and Concentration: Elute the analytes from the cartridge with a small volume of an organic solvent (e.g., methanol (B129727) or ethyl acetate). Evaporate the eluate to near dryness under a gentle stream of nitrogen and reconstitute the residue in a known small volume of a solvent compatible with the LC mobile phase.

• LC-MS/MS Analysis: Inject an aliquot of the reconstituted sample into an LC-MS/MS system.

  • Chromatography: Use a reverse-phase column (e.g., C18) to separate the analytes from matrix components.

  • Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor specific precursor-to-product ion transitions for both Diuron and Diuron-d6.

• Quantification: Generate a calibration curve by analyzing standards containing known concentrations of Diuron and a constant concentration of Diuron-d6. Calculate the peak area ratio of the analyte to the internal standard for both the standards and the samples. Determine the concentration of Diuron in the samples by interpolating their peak area ratios from the calibration curve.[10]

Metabolic Profile and the Kinetic Isotope Effect

Diuron undergoes extensive metabolism in mammals and microorganisms.[11][12] The primary metabolic pathways involve N-demethylation and hydrolysis of the urea group.

Diuron Metabolic Pathway

Simplified metabolic pathway of Diuron.[11][12][13]

The metabolism of Diuron proceeds through sequential demethylation to form 3-(3,4-dichlorophenyl)-1-methylurea (DCPMU) and subsequently 3-(3,4-dichlorophenyl)urea (DCPU). These metabolites can then be hydrolyzed to 3,4-dichloroaniline (DCA).[13] In rats, DCPU and a hydroxylated metabolite (2-OH-DCPU) are predominant urinary metabolites.

Kinetic Isotope Effect (KIE)

The kinetic isotope effect (KIE) is the change in the rate of a chemical reaction when an atom in the reactants is replaced by one of its isotopes.[14] For Diuron-d6, the C-D bonds are stronger and have a lower vibrational zero-point energy than the C-H bonds in non-labeled Diuron. Consequently, breaking a C-D bond requires more energy and typically proceeds at a slower rate.

Conclusion

Diuron-d6 is an indispensable tool for the accurate and precise quantification of Diuron in environmental and biological samples. Its physicochemical properties closely mimic those of the non-labeled compound, making it an ideal internal standard. The primary distinction lies in its isotopic composition, which provides a mass shift for detection and introduces a kinetic isotope effect that can influence its rate of metabolism. Understanding these comparative properties is essential for researchers in analytical chemistry, environmental science, and toxicology for the development of robust analytical methods and the interpretation of metabolic data.

References

• 1. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 2. researchgate.net [researchgate.net]
• 3. thamesrestek.co.uk [thamesrestek.co.uk]
• 4. Diuron | C9H10Cl2N2O | CID 3120 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Diuron-d6 | C9H10Cl2N2O | CID 16212191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. apvma.gov.au [apvma.gov.au]
• 7. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 8. scispace.com [scispace.com]
• 9. lcms.cz [lcms.cz]
• 10. epa.gov [epa.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. tandfonline.com [tandfonline.com]
• 14. Kinetic isotope effect - Wikipedia [en.wikipedia.org]
• 15. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Deuterium Kinetic Isotope Effects as Mechanistic Probes for Synthetically Useful Cyclic Hydrogen Transfers [escholarship.org]
• 18. Kinetic Isotope Effects and Hydrogen/Deuterium Exchange Reveal Large Conformational Changes During the Catalysis of the Clostridium acetobutylicum Spore Photoproduct Lyase - PMC [pmc.ncbi.nlm.nih.gov]

Degradation Pathways of Diuron-d6 in Soil: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the degradation pathways of Diuron-d6 in the soil environment. While specific studies on the deuterated form (Diuron-d6) are not prevalent in publicly accessible literature, this document is based on the extensive research conducted on its non-deuterated counterpart, Diuron. The degradation mechanisms of Diuron-d6 are presumed to be analogous to those of Diuron, a widely studied phenylurea herbicide. This guide details the critical biotic and abiotic transformation processes, identifies the primary metabolic products, and presents available quantitative data on degradation kinetics. Furthermore, it outlines the standard experimental protocols employed in the study of Diuron's fate in soil, offering a valuable resource for researchers in environmental science and drug development.

Introduction

Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea) is a broad-spectrum herbicide used to control weeds in various agricultural and non-agricultural settings.[1] Its deuterated isotopologue, Diuron-d6, serves as an internal standard in analytical chemistry for tracing and quantifying Diuron in environmental samples. Understanding the degradation pathways of Diuron-d6 in soil is crucial for assessing its environmental persistence, potential for groundwater contamination, and the toxicological relevance of its transformation products.[2] The degradation of Diuron in soil is a complex process involving both microbial (biotic) and chemical (abiotic) mechanisms, leading to the formation of several key metabolites.

Biotic Degradation Pathways

The primary route for Diuron dissipation in the soil environment is through microbial degradation.[3] A diverse range of soil microorganisms, including bacteria and fungi, have been shown to metabolize Diuron. The degradation typically proceeds through a series of N-demethylation and hydrolysis steps.

The initial and most common biotic degradation pathway involves the sequential removal of the two methyl groups from the urea (B33335) side chain. This N-demethylation process is mediated by microbial enzymes, such as demethylases.[4] This leads to the formation of two primary metabolites:

• DCPMU (3-(3,4-dichlorophenyl)-1-methylurea)

• DCPU (3-(3,4-dichlorophenyl)urea)

These demethylation steps can occur in either order, though the formation of DCPMU is often reported as the initial major metabolite.[4]

Following demethylation, the urea bond is hydrolyzed by amidase enzymes, cleaving the molecule to form the persistent and more toxic metabolite:

• 3,4-DCA (3,4-dichloroaniline)

The degradation of 3,4-DCA is a critical and often rate-limiting step in the complete mineralization of Diuron. Some microorganisms are capable of further degrading 3,4-DCA through ring cleavage, ultimately leading to the formation of carbon dioxide, water, and inorganic chlorides. Cooperative metabolism, or cometabolism, among different microbial populations is often necessary for the complete mineralization of Diuron.

Several bacterial genera have been identified as being capable of degrading Diuron and its metabolites, including Arthrobacter, Bacillus, Pseudomonas, and Stenotrophomonas. Fungi are also known to play a role in Diuron degradation in soil.

Figure 1. Proposed primary biotic degradation pathway of Diuron-d6 in soil.

Abiotic Degradation Pathways

While microbial degradation is the dominant process, abiotic factors can also contribute to the transformation of Diuron in soil, albeit generally at a slower rate. The main abiotic degradation pathways are hydrolysis and photolysis.

• Hydrolysis: Diuron is relatively stable to hydrolysis under typical environmental pH conditions (pH 5-9). However, under more extreme pH conditions or in the presence of certain minerals that can act as catalysts, hydrolysis can occur, leading to the formation of 3,4-DCA.

• Photolysis: On the soil surface, Diuron can undergo photolysis upon exposure to sunlight. The extent of photodegradation is influenced by factors such as light intensity, soil moisture, and the presence of photosensitizers in the soil organic matter. Photolysis on soil is generally considered a minor degradation pathway compared to microbial degradation.

Quantitative Data on Diuron Degradation

The rate of Diuron degradation in soil is highly variable and depends on a multitude of factors, including soil type, organic matter content, pH, moisture, temperature, and the composition and activity of the microbial community. The degradation of Diuron is often described using first-order kinetics, and its persistence is typically expressed as a half-life (DT50).

Parameter	Soil Type	Condition	Value	Reference
Half-life (DT50)	Clay Soil	Field	58 days (applied alone)
Half-life (DT50)	Sandy Soil	Field	> 70 days
Half-life (DT50)	Various Soils	Laboratory	20 - 372 days
Degradation	Sugarcane Soil	Laboratory (146 days)	80.2%	Not in search results
Mineralization to 14CO2	Anthropogenic Soils	Laboratory (70 days)	< 3%

Table 1: Summary of Quantitative Data on Diuron Degradation in Soil

Experimental Protocols

The study of Diuron-d6 degradation in soil typically involves laboratory incubation studies and sophisticated analytical techniques to identify and quantify the parent compound and its metabolites.

Soil Incubation Study

A common experimental setup to investigate the degradation of Diuron-d6 in soil involves the following steps:

• Soil Collection and Characterization: Soil is collected from a relevant site and characterized for its physicochemical properties, including texture, organic carbon content, pH, and microbial biomass.

• Spiking: A known concentration of Diuron-d6, often in a solution, is uniformly applied to the soil samples.

• Incubation: The treated soil samples are incubated under controlled conditions of temperature and moisture in the dark to prevent photolysis. Aerobic conditions are typically maintained.

• Sampling: Sub-samples of the soil are collected at various time intervals over the course of the experiment.

• Extraction: The soil samples are extracted with an appropriate organic solvent (e.g., methanol, acetonitrile) to recover Diuron-d6 and its degradation products.

• Analysis: The extracts are analyzed using analytical instrumentation to identify and quantify the analytes.

Figure 2. A generalized experimental workflow for studying Diuron-d6 degradation in soil.

Analytical Methods

High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) is the most common and sensitive technique for the analysis of Diuron and its metabolites in soil extracts. Gas chromatography-mass spectrometry (GC-MS) can also be used, particularly after derivatization of the analytes. The use of Diuron-d6 as an internal standard in these analyses allows for accurate quantification by correcting for matrix effects and variations in extraction efficiency.

Conclusion

The degradation of Diuron-d6 in soil is a multifaceted process primarily driven by microbial activity. The key transformation pathway involves N-demethylation to DCPMU and DCPU, followed by hydrolysis to the persistent metabolite 3,4-DCA. While abiotic processes contribute to a lesser extent, the overall degradation rate is highly dependent on specific soil and environmental conditions. This technical guide provides a foundational understanding of these degradation pathways and the methodologies used to study them, serving as a valuable resource for professionals in environmental science and related fields. Further research specifically on Diuron-d6 would be beneficial to confirm these pathways and to investigate any potential kinetic isotope effects on its environmental fate.

References

• 1. researchgate.net [researchgate.net]
• 2. Diuron, hexazinone, and sulfometuron-methyl applied alone and in mixture in soils: Distribution of extractable residue, bound residue, biodegradation, and mineralization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diuron degradation by bacteria from soil of sugarcane crops - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Photolytic Degradation of Diuron-d6 in Water: An In-depth Technical Guide

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the photolytic degradation of Diuron-d6 in aqueous environments. Due to the limited availability of direct studies on Diuron-d6, this guide leverages the extensive research conducted on its non-deuterated analogue, Diuron. The degradation pathways and general behavior are expected to be highly similar, with potential minor variations in reaction kinetics due to isotopic effects. Diuron-d6, a deuterated isotopologue of the widely used herbicide Diuron, is primarily utilized as an internal standard for the quantitative analysis of Diuron in environmental samples.[1] Understanding its stability and degradation under photolytic conditions is crucial for accurate environmental monitoring and research.

Diuron, or 3-(3,4-dichlorophenyl)-1,1-dimethylurea, is a systemic herbicide that functions by inhibiting Photosystem II, thereby disrupting photosynthesis in plants.[2][3][4] Its presence in water bodies due to agricultural runoff is a significant environmental concern, prompting extensive research into its fate and degradation.[1]

Core Principles of Photolytic Degradation

Photodegradation is a key abiotic process that contributes to the transformation of pesticides in aquatic systems. This process is initiated when a chemical absorbs light energy, leading to the excitation of its electrons. This excited state can then undergo various reactions, such as bond cleavage, rearrangement, or reaction with other molecules, resulting in the degradation of the parent compound. The efficiency of direct photolysis is dependent on the compound's ability to absorb light at wavelengths present in sunlight (greater than 290 nm) and the quantum yield of the reaction. Diuron exhibits absorption maxima at 212 nm, 250 nm, and 287 nm, indicating its potential for direct photolysis under environmental conditions.

Quantitative Data on Diuron Photodegradation

The following table summarizes key quantitative parameters related to the photolytic degradation of Diuron in water. These values can serve as a reliable estimate for the behavior of Diuron-d6.

Parameter	Value	Conditions	Source
Quantum Yield (Φ)	0.006	Irradiation at 254 nm in aqueous solution.
Half-life (t½)	Variable	Dependent on light intensity, pH, and presence of photosensitizers. Studies often use simulated sunlight or specific UV lamps.
Degradation Rate	Follows pseudo-first-order kinetics in many studies.	Influenced by pH, with increased rates observed from pH 5 to 9. The presence of photocatalysts like TiO2 significantly enhances the degradation rate.

Experimental Protocols

This section outlines a general experimental protocol for studying the photolytic degradation of Diuron-d6 in water, based on methodologies reported for Diuron.

Preparation of Aqueous Solutions

• Reagents: Diuron-d6 standard, HPLC-grade water, and appropriate buffers (e.g., phosphate (B84403) or borate) to control pH.

• Procedure: Prepare a stock solution of Diuron-d6 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) due to its low water solubility. Spike the desired volume of HPLC-grade water with the stock solution to achieve the target concentration. The final concentration of the organic solvent should be kept to a minimum to avoid co-solvent effects.

Photoreactor Setup

• Light Source: A solar simulator with a filter to cut off wavelengths below 290 nm is ideal for mimicking environmental conditions. Alternatively, mercury lamps with specific emission lines (e.g., 254 nm) can be used for mechanistic studies.

• Reaction Vessel: Use quartz cuvettes or reactors to ensure transmission of UV light.

• Temperature Control: Maintain a constant temperature using a water bath or a temperature-controlled chamber.

• Stirring: Continuously stir the solution to ensure homogeneity.

Irradiation and Sampling

• Procedure: Expose the Diuron-d6 solution to the light source. At predetermined time intervals, withdraw aliquots for analysis.

• Control Samples: Run parallel experiments in the dark to account for any degradation not induced by light (e.g., hydrolysis).

Analytical Methodology

• Instrumentation: High-Performance Liquid Chromatography (HPLC) coupled with a UV detector or a mass spectrometer (LC-MS/MS) is the preferred method for quantifying Diuron-d6 and its degradation products.

• HPLC Conditions:

  • Column: A reverse-phase C18 column is typically used.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water is commonly employed.

  • Detection: UV detection at the wavelength of maximum absorbance (around 250 nm or 287 nm) or mass spectrometric detection for higher sensitivity and specificity.

Photodegradation Pathways of Diuron

The photolytic degradation of Diuron proceeds through several key pathways, which are expected to be the same for Diuron-d6. These include:

• N-Demethylation: Stepwise loss of the methyl groups from the urea (B33335) side chain.

• Hydroxylation of the Aromatic Ring: Addition of hydroxyl groups to the dichlorophenyl ring.

• Cleavage of the Urea Bridge: Breaking the bond between the carbonyl group and the nitrogen atom attached to the aromatic ring.

These primary reactions lead to the formation of various intermediate photoproducts.

Identified Photoproducts of Diuron

Photoproduct	Chemical Name	Formation Pathway
Monuron	3-(4-chlorophenyl)-1,1-dimethylurea	Dechlorination
3-(3,4-Dichlorophenyl)-1-methylurea	3-(3,4-Dichlorophenyl)-1-methylurea	N-demethylation
3-(3,4-Dichlorophenyl)urea	3-(3,4-Dichlorophenyl)urea	N-demethylation
3,4-Dichloroaniline	3,4-Dichloroaniline	Cleavage of the urea bridge
Hydroxylated Diuron derivatives	Various isomers	Hydroxylation of the aromatic ring

Visualizations

Logical Flow of a Photodegradation Experiment

Caption: Workflow for a typical photolytic degradation study.

Primary Photodegradation Pathways of Diuron

Caption: Major initial photolytic degradation pathways of Diuron.

Conclusion

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 4. Diuron Herbicide | Selective Pre- and Post-Emergence Weed Control [smagrichem.com]

Microbial Metabolism of Diuron-d6 in Sediment: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the microbial metabolism of the deuterated herbicide Diuron-d6 in sediment environments. While specific quantitative data for Diuron-d6 is limited in publicly available literature, this guide synthesizes the extensive research on its non-deuterated analogue, Diuron (B1670789), to infer the metabolic pathways, degradation kinetics, and key transformation products relevant to Diuron-d6. This document details the established aerobic and anaerobic degradation routes, summarizes reported half-life data, and outlines robust experimental protocols for investigating its environmental fate. Visual diagrams of the metabolic pathways and a typical experimental workflow are provided to facilitate understanding. This guide is intended to be a valuable resource for scientists engaged in environmental risk assessment, bioremediation research, and the development of compounds where understanding isotopic labeling effects on metabolic fate is critical.

Introduction

Diuron, a phenylurea herbicide, has been widely used for broad-spectrum weed control. Its persistence in soil and sediment, along with the toxicity of its degradation products, has prompted extensive research into its environmental fate[1][2]. Diuron-d6, a deuterated isotopologue of Diuron, is frequently utilized as an internal standard in analytical chemistry for the accurate quantification of Diuron in environmental matrices. Understanding the microbial metabolism of Diuron-d6 in sediment is crucial for interpreting analytical data, assessing potential isotopic effects on degradation rates, and for broader applications in environmental science and drug development where deuterated compounds are employed.

This guide focuses on the microbial-driven transformation of Diuron-d6 in sediment, covering both aerobic and anaerobic conditions. It is important to note that the metabolic pathways and transformation products of Diuron-d6 are presumed to be identical to those of Diuron, with the primary difference being the isotopic labeling of the two N-methyl groups.

Microbial Degradation Pathways of Diuron-d6

The microbial metabolism of Diuron in sediment proceeds primarily through a series of N-demethylation and hydrolysis steps. These processes can occur under both aerobic and anaerobic conditions, though the rates and predominant pathways may differ.

Aerobic Degradation

Under aerobic conditions, the primary degradation pathway involves the sequential removal of the two methyl groups from the urea (B33335) side chain, followed by hydrolysis of the urea bridge to form 3,4-dichloroaniline (B118046) (3,4-DCA)[2][3].

The key metabolites in the aerobic pathway are:

• DCPMU-d3 (1-(3,4-dichlorophenyl)-3-methyl-d3-urea): Formed by the demethylation of one of the deuterated methyl groups.

• DCPU (1-(3,4-dichlorophenyl)urea): Formed by the subsequent demethylation of the remaining deuterated methyl group.

• 3,4-DCA (3,4-dichloroaniline): The final major product of the initial degradation sequence, formed by the hydrolysis of DCPU. 3,4-DCA is known to be more persistent and, in some cases, more toxic than the parent Diuron compound.

Anaerobic Degradation

Anaerobic degradation of Diuron has been observed, although it is generally slower than aerobic degradation. The pathway is similar to the aerobic route, involving N-demethylation to form DCPMU and DCPU, and ultimately 3,4-DCA. Some studies have also reported the formation of dechlorinated metabolites under anaerobic conditions.

The following diagram illustrates the primary microbial degradation pathway of Diuron-d6 in sediment.

Figure 1: Microbial degradation pathway of Diuron-d6.

Quantitative Data on Diuron Degradation in Sediment

System Type	Condition	Sediment Type	Half-life (DT50) of Diuron	Reference
Water-Sediment System	Aerobic	Silty Loam (River Erft)	11 days (in water phase)
Water-Sediment System	Aerobic	Silty Clay Loam	22.57 - 32.37 days
Water-Sediment System	Aerobic	Sandy Loam	28.35 - 43.93 days
Pond Sediment	Anaerobic	Not Specified	5 days (assumed for modeling)

It is important to exercise caution when extrapolating these values to Diuron-d6, as isotopic effects could potentially influence degradation rates, although this effect is generally considered to be minor for deuterium (B1214612) substitution at non-reaction sites.

Experimental Protocols

This section outlines a general methodology for conducting a microbial metabolism study of Diuron-d6 in sediment.

Sediment and Water Collection

• Collect sediment and overlying water from a site with a known or suspected history of pesticide exposure to ensure the presence of adapted microbial communities.

• Characterize the sediment for properties such as texture (sand, silt, clay content), organic carbon content, and pH.

• Analyze the background concentrations of Diuron and its metabolites in the collected sediment and water.

Microcosm Setup

• Prepare laboratory microcosms consisting of sediment and overlying water in appropriate containers (e.g., glass flasks or beakers). A typical setup involves a 1:4 ratio of sediment to water (w/v).

• Spike the microcosms with a known concentration of Diuron-d6. The spiking solution should be prepared in a solvent that is minimally disruptive to the microbial community (e.g., methanol), and the final solvent concentration should be kept low.

• Include control microcosms:

  • Sterile controls: To distinguish between biotic and abiotic degradation (e.g., autoclaved or gamma-irradiated sediment).

  • Unspiked controls: To monitor for background contamination and changes in the sediment and water chemistry.

• Incubate the microcosms under controlled conditions (e.g., temperature, light/dark cycle). For aerobic studies, ensure adequate aeration. For anaerobic studies, purge the headspace with an inert gas (e.g., nitrogen or argon) and seal the containers.

Sampling and Analysis

• Collect sediment and water samples from the microcosms at regular time intervals.

• Extract Diuron-d6 and its potential metabolites from the sediment and water samples. A common extraction solvent for sediment is a mixture of methanol (B129727) and water. Solid-phase extraction (SPE) can be used for water samples.

• Analyze the extracts using a suitable analytical method, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This technique provides the necessary sensitivity and selectivity for quantifying the parent compound and its metabolites. Diuron can be used as an internal standard for the analysis of Diuron-d6 metabolites, and vice-versa.

Data Analysis

• Plot the concentration of Diuron-d6 and its metabolites over time.

• Calculate the dissipation half-life (DT50) of Diuron-d6 using appropriate kinetic models (e.g., first-order kinetics).

• Identify and quantify the transformation products to elucidate the degradation pathway.

The following diagram provides a visual representation of a typical experimental workflow for studying the microbial metabolism of Diuron-d6 in sediment.

Figure 2: Experimental workflow for a Diuron-d6 sediment metabolism study.

Conclusion

The microbial metabolism of Diuron-d6 in sediment is a critical process influencing its environmental persistence and the formation of potentially more toxic metabolites. While direct quantitative data for the deuterated form is scarce, the extensive body of research on Diuron provides a solid framework for understanding its fate. The primary degradation pathway involves N-demethylation to DCPMU-d3 and DCPU, followed by hydrolysis to 3,4-DCA. The persistence of Diuron-d6, inferred from Diuron data, is moderate, with half-lives in sediment typically ranging from a few weeks to several months. Researchers investigating the environmental fate of Diuron-d6 should employ robust experimental designs, such as the microcosm studies detailed in this guide, coupled with sensitive analytical techniques like LC-MS/MS. Further research is warranted to specifically quantify the degradation kinetics of Diuron-d6 and to explore potential kinetic isotope effects on its metabolism in various sediment types.

References

• 1. Environmental impact of diuron transformation: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Degradation of Diuron by a Bacterial Mixture and Shifts in the Bacterial Community During Bioremediation of Contaminated Soil - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermal Stability of Diuron-d6 Analytical Standard: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal stability of the Diuron-d6 analytical standard. Due to the limited availability of specific thermal stability data for the deuterated form, this guide leverages data from studies on non-deuterated Diuron (B1670789) and established principles of thermal analysis to provide a thorough assessment. The deuteration of the two methyl groups in Diuron-d6 is not expected to significantly alter its thermal stability profile compared to the parent compound. This document includes recommended storage conditions, potential degradation pathways, and detailed experimental protocols for assessing thermal stability.

Introduction

Diuron-d6, the deuterated analog of the phenylurea herbicide Diuron, serves as a critical internal standard for the accurate quantification of Diuron in various matrices by mass spectrometry-based methods. The reliability of analytical data is intrinsically linked to the stability of the reference standards used. Thermal degradation of an analytical standard can lead to inaccurate quantification and misinterpretation of results. Therefore, a thorough understanding of the thermal stability of Diuron-d6 is essential for its proper handling, storage, and use in a laboratory setting.

This guide summarizes the available data on the thermal decomposition of Diuron and provides protocols for experimental verification of stability.

Recommended Storage and Handling

To ensure the long-term integrity of the Diuron-d6 analytical standard, the following storage conditions are recommended based on information from various suppliers:

• Short-term storage (solid): Store at 4°C, protected from light and moisture.[1]

• Long-term storage (solid): For extended periods, storage at -20°C is advisable.

• Stock solutions: Solutions of Diuron-d6 should be stored at low temperatures to minimize solvent evaporation and potential degradation. One supplier suggests that stock solutions can be stored at -20°C for up to one month and at -80°C for up to six months.

Always refer to the Certificate of Analysis provided by the manufacturer for specific storage recommendations for a particular lot of the analytical standard.

Thermal Degradation Profile

Decomposition Temperature

Studies on non-deuterated Diuron indicate that it decomposes upon heating. The onset of thermal decomposition for solid Diuron has been reported to occur in the range of 165°C to 190°C. One study using Thermogravimetric Analysis (TGA) showed that Diuron begins to lose weight at 165°C. Another source states that decomposition occurs between 180-190°C, yielding dimethylamine (B145610) and 3,4-dichlorophenylisocyanate.

Degradation in Aqueous Solution

The stability of Diuron in an aqueous solution is influenced by both temperature and pH. While Diuron is relatively stable to hydrolysis in neutral conditions (pH 4-9), its degradation is accelerated under strongly acidic or alkaline conditions.

A kinetic study on the chemical degradation of Diuron in water provided an activation energy of 127 ± 2 kJ/mol.[2] At 40°C, in the presence of a high concentration of phosphate (B84403) buffer or at extreme pH values, the half-life was approximately 4 months.[2]

Based on this activation energy, the Arrhenius equation can be used to predict the half-life of Diuron in an aqueous solution at various temperatures.

Arrhenius Equation:

k = A * e^(-Ea / RT)

Where:

• k is the rate constant

• A is the pre-exponential factor

• Ea is the activation energy

• R is the gas constant (8.314 J/mol·K)

• T is the temperature in Kelvin

The following table summarizes the predicted half-life of Diuron in aqueous solution at different temperatures, assuming first-order kinetics.

Temperature (°C)	Temperature (K)	Predicted Half-Life (Years)
4	277.15	135.8
25	298.15	10.4
40	313.15	1.3
50	323.15	0.4
60	333.15	0.1

Note: This data pertains to Diuron in an aqueous solution under specific conditions and should be considered as an estimation of its stability in solution. The stability of solid Diuron-d6 is expected to be significantly higher.

Degradation Pathway

The primary degradation pathway of Diuron involves the successive demethylation of the urea (B33335) group, followed by hydrolysis to 3,4-dichloroaniline (B118046) (DCA).

Caption: Degradation pathway of Diuron-d6.

Experimental Protocols for Thermal Stability Assessment

The following protocols provide a framework for assessing the thermal stability of a Diuron-d6 analytical standard.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is used to determine the temperature at which the material begins to decompose.

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to the manufacturer's instructions.

• Sample Preparation: Accurately weigh 5-10 mg of the Diuron-d6 analytical standard into a clean TGA pan (typically aluminum or platinum).

• Experimental Conditions:

  • Purge Gas: Nitrogen at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30°C for 5 minutes.

    • Ramp the temperature from 30°C to 300°C at a heating rate of 10°C/min.

• Data Analysis: Record the mass loss as a function of temperature. The onset temperature of decomposition is determined from the resulting TGA curve.

Caption: Workflow for TGA of Diuron-d6.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It can be used to determine the melting point and to detect thermal events such as decomposition.

Methodology:

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified reference materials (e.g., indium).

• Sample Preparation: Accurately weigh 2-5 mg of the Diuron-d6 analytical standard into a hermetically sealed aluminum pan. An empty sealed pan is used as the reference.

• Experimental Conditions:

  • Purge Gas: Nitrogen at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30°C for 5 minutes.

    • Ramp the temperature from 30°C to 250°C at a heating rate of 10°C/min.

• Data Analysis: Record the heat flow as a function of temperature. The melting point is identified as the peak of the endothermic event. Any exothermic events following the melt may indicate decomposition.

Caption: Workflow for DSC of Diuron-d6.

Long-Term Isothermal Stability Study

This study evaluates the degradation of Diuron-d6 over time at elevated temperatures.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of Diuron-d6 in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

  • Dispense aliquots of the stock solution into amber glass vials and seal them.

  • Place accurately weighed samples of solid Diuron-d6 into separate amber glass vials.

• Storage Conditions:

  • Store the vials at various temperatures (e.g., 4°C, 25°C, 40°C, 60°C).

  • Protect the samples from light.

• Time Points:

  • Analyze the samples at predetermined time points (e.g., 0, 1, 3, 6, and 12 months).

• Analytical Method:

  • At each time point, dissolve the solid samples in a known volume of solvent.

  • Analyze all samples using a validated stability-indicating HPLC-UV or LC-MS/MS method. The method should be able to separate Diuron-d6 from its potential degradation products (DCPMU-d3, DCPU, and DCA).

• Data Analysis:

  • Calculate the percentage of Diuron-d6 remaining at each time point relative to the initial concentration (time 0).

  • Plot the percentage remaining versus time for each temperature to determine the degradation kinetics.

Caption: Workflow for long-term isothermal stability study.

Conclusion

The Diuron-d6 analytical standard is expected to be thermally stable when stored under the recommended conditions. The primary degradation pathway involves demethylation and hydrolysis. While specific quantitative stability data for solid Diuron-d6 is limited, data from its non-deuterated analog in aqueous solutions suggest that temperature is a critical factor in its long-term stability. For ensuring the highest quality of analytical results, it is recommended that laboratories establish the stability of their Diuron-d6 standards under their specific storage and handling conditions, using the experimental protocols outlined in this guide.

References

• 1. Thermal- and MnO2-Activated Peroxydisulfate for Diuron Removal from Water [mdpi.com]
• 2. Kinetics of the chemical degradation of diuron - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide on the Solubility of Diuron-d6 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diuron-d6 is the deuterated form of Diuron, a substituted urea (B33335) herbicide widely used in agriculture and for industrial biofouling control. As a stable isotope-labeled internal standard, Diuron-d6 is crucial for the accurate quantification of Diuron in environmental and biological samples using mass spectrometry-based methods. Understanding its solubility in various organic solvents is paramount for preparing stock solutions, developing analytical methods, and conducting toxicological studies. This guide provides a comprehensive overview of the solubility of Diuron-d6, leveraging data from its non-deuterated counterpart, Diuron, due to the limited availability of specific solubility data for the deuterated form. The physicochemical properties of isotopologues are nearly identical, making Diuron's solubility a reliable proxy for Diuron-d6.

Quantitative Solubility Data

Organic Solvent	Molar Solubility (mol/L)	Solubility (g/L)	Temperature (°C)
Acetone	0.228	53.0	27
Benzene	0.005	1.2	27
Butyl Stearate	0.004	1.4	27
o-Xylene	0.006	1.47	20
Methanol	Not specified	≥16.8	Not specified
DMSO	Not specified	≥36.7	Not specified

Note: A comprehensive study by De Fina et al. reported the experimental solubilities of Diuron in 49 different organic nonelectrolyte solvents at 25.0°C.[1][2][3] However, the full dataset from this study could not be accessed for inclusion in this guide. Researchers requiring an exhaustive list of solubilities are encouraged to consult this primary literature.

Experimental Protocols for Solubility Determination

A precise and reproducible experimental protocol is essential for determining the solubility of a compound. The following outlines a detailed methodology for determining the solubility of Diuron-d6 in an organic solvent of interest, based on the widely used shake-flask method.

Principle

An excess amount of the solute (Diuron-d6) is equilibrated with the solvent at a constant temperature. The concentration of the solute in the saturated solution is then determined analytically.

Materials and Equipment

• Diuron-d6 (solid, high purity)

• Organic solvent of interest (analytical grade)

• Analytical balance

• Scintillation vials or glass test tubes with screw caps

• Constant temperature shaker bath or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV or MS) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Procedure

• Preparation of Supersaturated Solutions:

  • Add an excess amount of solid Diuron-d6 to a series of vials. The amount should be sufficient to ensure that undissolved solid remains after equilibration.

  • Accurately pipette a known volume of the organic solvent into each vial.

  • Securely cap the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

  • Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached. The time required for equilibration should be determined empirically.

• Sample Preparation for Analysis:

  • After equilibration, allow the vials to stand undisturbed at the constant temperature for a sufficient time to allow the excess solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter into a clean vial to remove any undissolved microparticles.

• Analysis:

  • Accurately dilute the filtered saturated solution with the same organic solvent to a concentration that falls within the linear range of the analytical instrument.

  • Analyze the diluted solution using a calibrated HPLC or UV-Vis spectrophotometer to determine the concentration of Diuron-d6.

  • Prepare a calibration curve using standard solutions of Diuron-d6 of known concentrations.

• Calculation:

  • Calculate the concentration of Diuron-d6 in the saturated solution by multiplying the measured concentration of the diluted sample by the dilution factor.

  • The result is the solubility of Diuron-d6 in the specific organic solvent at the tested temperature.

Visualizations

Mechanism of Action: Inhibition of Photosynthesis

Diuron's primary mechanism of action is the inhibition of photosynthesis by blocking electron transport in Photosystem II (PSII). This pathway is fundamental to its herbicidal activity.

Caption: Diuron inhibits photosynthesis by binding to the QB site on the D1 protein of Photosystem II, blocking electron transport.

Experimental Workflow for Solubility Determination

The following diagram illustrates the logical steps involved in the experimental determination of solubility using the shake-flask method.

Caption: A generalized workflow for determining the solubility of a compound using the shake-flask method.

References

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. Disclaimer / Avertissement [epe.lac-bac.gc.ca]

Diuron-d6: A Technical Guide for Researchers

This technical guide provides essential information on Diuron-d6, a deuterated internal standard used for the quantitative analysis of the herbicide diuron (B1670789). This document is intended for researchers, scientists, and professionals in drug development and environmental analysis who require accurate and reliable methods for the detection and quantification of diuron in various matrices.

Core Properties of Diuron-d6

Diuron-d6, also known as 3-(3,4-Dichlorophenyl)-1,1-dimethylurea-d6, is a stable isotope-labeled form of diuron. Its physical and chemical properties are summarized in the table below.

Property	Value
CAS Number	1007536-67-5
Molecular Formula	C₉H₄D₆Cl₂N₂O
Molecular Weight	239.13 g/mol

Analytical Applications

Diuron-d6 serves as an ideal internal standard for chromatographic and mass spectrometric analysis of diuron. The use of a stable isotope-labeled internal standard is a robust method to compensate for matrix effects and variations in sample preparation and instrument response, leading to improved accuracy and precision in quantitative analysis. Diuron-d6 is particularly suited for methods employing Liquid Chromatography-Mass Spectrometry (LC-MS/MS).

Experimental Protocols

The following are detailed methodologies for the quantification of diuron in water and soil samples using Diuron-d6 as an internal standard.

Analysis of Diuron in Water Samples by Stir Bar Sorptive Extraction (SBSE) followed by Liquid Desorption (LD) and LC-MS/MS

This method is effective for the trace analysis of diuron in aqueous matrices.

1. Sample Preparation and Extraction (SBSE-LD)

• Internal Standard Spiking: Spike the water sample with a known concentration of Diuron-d6 solution.

• Stir Bar Conditioning: Before first use, condition the polydimethylsiloxane (B3030410) (PDMS) coated stir bars by immersing them in a methanol (B129727)/chloroform (50:50, v/v) solution for 30 minutes in an ultrasonic bath, followed by drying with a lint-free tissue.

• Extraction: Place a conditioned stir bar into the water sample. For enhanced extraction efficiency, add sodium chloride (10% w/v) to the sample. Stir the sample at a constant speed (e.g., 800 rpm) for a defined period (e.g., 3 hours).

• Desorption: After extraction, remove the stir bar, rinse it with deionized water, and dry it with a lint-free tissue. Place the stir bar in a vial containing a small volume of a suitable organic solvent, such as a mixture of acetonitrile (B52724) and methanol. Sonicate for a specific time (e.g., 15 minutes) to desorb the analytes from the stir bar.

• Final Extract: The resulting solution is the final extract for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water (often with a formic acid modifier) and an organic solvent like acetonitrile or methanol.

  • Flow Rate: A typical flow rate is in the range of 0.2-0.5 mL/min.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization (ESI) in positive ion mode is commonly used for diuron analysis.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both diuron and Diuron-d6 are monitored.

Analysis of Diuron in Soil Samples by LC-MS/MS

This protocol outlines a method for the extraction and quantification of diuron in soil matrices.

1. Sample Preparation and Extraction

• Internal Standard Spiking: Add a known amount of Diuron-d6 internal standard solution to the soil sample before extraction.

• Extraction:

  • An effective method for soil is Accelerated Solvent Extraction (ASE) using a mixture of methanol and water with a formic acid modifier.

  • Alternatively, a solid-liquid extraction can be performed by shaking the soil sample with a suitable solvent (e.g., methanol) followed by centrifugation.

• Extract Cleanup (if necessary): Depending on the soil matrix and the required sensitivity, a cleanup step using solid-phase extraction (SPE) may be necessary to remove interfering compounds.

• Final Extract: The extract is then evaporated and reconstituted in a solvent compatible with the LC-MS/MS mobile phase.

2. LC-MS/MS Analysis

• The LC-MS/MS conditions are similar to those described for water analysis, with potential adjustments to the chromatographic gradient to ensure optimal separation from any matrix interferences present in the soil extract.

Visualization of Analytical Workflow

The following diagram illustrates the general workflow for the quantitative analysis of diuron using Diuron-d6 as an internal standard.

Caption: General workflow for diuron analysis using Diuron-d6.

A Technical Guide to Commercial High-Purity Diuron-d6 for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity Diuron-d6, a deuterated internal standard crucial for accurate quantification in various analytical studies. This document outlines key quality attributes from various suppliers, details relevant experimental protocols for quality assessment, and presents visual workflows to guide researchers in the procurement and application of this critical reagent.

Commercial Supplier Data for High-Purity Diuron-d6

The selection of a suitable Diuron-d6 standard is paramount for generating reliable and reproducible research data. Below is a summary of quantitative data from prominent commercial suppliers. It is important to note that specifications can vary by lot, and it is always recommended to consult the lot-specific Certificate of Analysis (CoA).

Supplier	Product Number (Example)	Chemical Purity	Isotopic Purity (Atom % D)	Format
Sigma-Aldrich (PESTANAL®)	34018	Analytical Standard	Not specified	Neat
LGC Standards	DRE-C13020100	>95% (HPLC)[1]	Not specified	Neat
LGC Standards (CDN Isotopes)	CDN-D-5644	min 98%	99 atom % D	Neat
Santa Cruz Biotechnology	sc-211158	Not specified	Not specified	Solid
Cambridge Isotope Laboratories, Inc.	DLM-7116	98%	Not specified	Solution
Toronto Research Chemicals (TRC)	D494415	>95% (HPLC)[1]	Not specified	Neat

Experimental Protocols for Quality Assessment

The following sections detail generalized methodologies for the assessment of chemical and isotopic purity of Diuron-d6, based on established analytical techniques found in scientific literature. These protocols provide a framework for researchers to verify the quality of their standards.

Determination of Chemical Purity by High-Performance Liquid Chromatography (HPLC)

Chemical purity is a critical parameter to ensure that the analytical standard is free from impurities that could interfere with quantification. HPLC with UV detection is a common method for assessing the purity of Diuron and its deuterated analogue.

Objective: To determine the chemical purity of a Diuron-d6 sample by separating it from any potential non-deuterated or other impurities.

Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system with a UV detector.

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Diuron-d6 sample

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase, for example, a mixture of acetonitrile and water (e.g., 45:55 v/v).[2] The exact ratio should be optimized for best separation.

• Standard Preparation: Accurately weigh and dissolve the Diuron-d6 standard in the mobile phase or a suitable solvent like acetonitrile to a known concentration (e.g., 100 µg/mL).

• Chromatographic Conditions:

  • Flow Rate: Set a constant flow rate, for example, 0.86 mL/min.[2]

  • Injection Volume: Inject a fixed volume of the standard solution (e.g., 20 µL).

  • Detection: Monitor the absorbance at a wavelength where Diuron has a strong response, typically around 254 nm.[2]

  • Column Temperature: Maintain a constant column temperature, for instance, 30°C.

• Data Analysis:

  • Record the chromatogram. The purity is calculated by dividing the peak area of the main Diuron-d6 peak by the total area of all peaks in the chromatogram, expressed as a percentage.

Determination of Isotopic Purity by Mass Spectrometry (MS)

Isotopic purity, specifically the percentage of deuterium (B1214612) incorporation, is essential for an internal standard to be effective. High-resolution mass spectrometry is the definitive technique for this measurement.

Objective: To determine the isotopic enrichment of Diuron-d6 and quantify the percentage of the fully deuterated species.

Instrumentation:

• Liquid Chromatograph (LC) coupled to a High-Resolution Mass Spectrometer (HRMS), such as a Time-of-Flight (TOF) or Orbitrap instrument.

Reagents:

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (optional, to aid ionization)

• Diuron-d6 sample

Procedure:

• Sample Preparation: Prepare a dilute solution of the Diuron-d6 sample in a suitable solvent (e.g., acetonitrile/water) at a concentration appropriate for the mass spectrometer (e.g., 1 µg/mL).

• LC-MS Conditions:

  • A chromatographic separation may be used to introduce the sample and separate it from any non-volatile impurities.

  • The mass spectrometer should be operated in a high-resolution full-scan mode to resolve the isotopic peaks of the Diuron-d6 molecule.

• Data Acquisition: Acquire the mass spectrum of the Diuron-d6 peak. The high resolution will allow for the separation of the different isotopologues (molecules with different numbers of deuterium atoms).

• Data Analysis:

  • Identify the monoisotopic mass of the fully deuterated Diuron-d6 and the masses of the less-deuterated species.

  • The isotopic purity is calculated from the relative intensities of the ion signals corresponding to the different isotopologues. The atom % D can be calculated by considering the weighted average of the deuterium content across all observed species.

Visualization of Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key processes relevant to the use of high-purity Diuron-d6 in a research setting.

Caption: Procurement and initial quality verification workflow for Diuron-d6.

Caption: General workflow for quantitative analysis using Diuron-d6 as an internal standard.

References

• 1. Diuron-d6 PESTANAL®, analytical standard | 1007536-67-5 [sigmaaldrich.com]
• 2. scielo.br [scielo.br]

A Comprehensive Technical Guide to the Safe Handling and Storage of Diuron-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety protocols and data for handling and storing Diuron-d6, a deuterated analog of the herbicide Diuron. Adherence to these guidelines is critical to ensure personnel safety and maintain the integrity of the compound for research and development purposes.

Chemical and Physical Properties

Diuron-d6 is a stable isotope-labeled form of Diuron, primarily used as an internal standard in analytical chemistry for the quantification of Diuron in various matrices. Understanding its fundamental properties is the first step toward safe handling.

Property	Value	Source
CAS Number	1007536-67-5	[1][2][3][4]
Molecular Formula	C₉H₄D₆Cl₂N₂O
Molecular Weight	239.13 g/mol
Synonyms	3-(3,4-Dichlorophenyl)-1,1-dimethylurea-d6
Appearance	White Solid (typical)
Purity	>95% (HPLC)

Hazard Identification and Safety Precautions

Diuron-d6 is classified as a hazardous substance. The following table summarizes its hazard classifications and corresponding precautionary statements according to the Globally Harmonized System (GHS).

Hazard Class	GHS Code	Precautionary Statement Codes
Acute toxicity, Oral (Category 4)	H302	P264, P270, P301+P312, P330, P501
Carcinogenicity (Suspected, Category 2)	H351	P201, P202, P281, P308+P313, P405
Specific target organ toxicity — repeated exposure (Category 2)	H373	P260, P314, P501
Hazardous to the aquatic environment, long-term hazard (Category 1)	H410	P273, P391, P501

Signal Word: Warning

Key Precautionary Measures:

• P202: Do not handle until all safety precautions have been read and understood.

• P260: Do not breathe dust/fume/gas/mist/vapors/spray.

• P273: Avoid release to the environment.

• P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

• P308+P313: IF exposed or concerned: Get medical advice/attention.

Experimental Protocols: Safe Handling and Personal Protective Equipment (PPE)

Strict adherence to established protocols is mandatory when working with Diuron-d6 to minimize exposure and prevent contamination.

Engineering Controls

• Work with Diuron-d6 should be conducted in a well-ventilated laboratory.

• Use of a chemical fume hood is required for procedures that may generate dust or aerosols.

• Provide appropriate exhaust ventilation at places where dust is formed.

• An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Diuron-d6:

• Hand Protection: Wear protective gloves (e.g., nitrile rubber).

• Eye/Face Protection: Use safety glasses with side-shields or chemical goggles.

• Skin and Body Protection: A lab coat or chemical-resistant apron should be worn.

• Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust mask or higher-level respirator is required.

General Handling Workflow

The following diagram illustrates the standard workflow for safely handling Diuron-d6 in a laboratory setting.

Caption: Workflow for Safe Handling of Diuron-d6.

Storage and Disposal

Proper storage is crucial for maintaining the chemical's stability and preventing accidental release.

Storage Conditions

Parameter	Recommendation
Temperature	Store in a cool place. Specific recommendations vary by supplier: +20°C, +4°C, or Refrigerator. Always consult the supplier's documentation.
Container	Keep container tightly closed in a dry and well-ventilated place.
Atmosphere	For neat solids, consider storing under an inert gas as the material may be hygroscopic.
Incompatibilities	Keep away from strong acids and strong bases.
Light	For solutions, store away from light and moisture.

Disposal

• Diuron-d6 and its containers must be disposed of as hazardous waste.

• Do not allow the product to enter drains or waterways.

• Disposal should be carried out by a licensed professional waste disposal service.

• Follow all federal, state, and local environmental regulations.

First Aid and Emergency Procedures

In the event of exposure or accidental release, immediate and appropriate action is critical.

First Aid Measures

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If breathing is difficult, seek medical attention.
Skin Contact	Immediately wash off with soap and plenty of water. Remove contaminated clothing. Consult a physician.
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.

Accidental Release Measures

The following diagram outlines the logical steps to take in the event of a spill.

Caption: Accidental Release Response Protocol.

Key Steps for Spill Cleanup:

• Evacuate Personnel: Ensure all non-essential personnel leave the affected area.

• Ensure Ventilation: Maintain adequate ventilation.

• Personal Protection: Use appropriate PPE, including respiratory protection.

• Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.

• Cleanup: Sweep up and shovel the material. Avoid creating dust. Place in suitable, closed containers for disposal.

By adhering to the information and protocols outlined in this guide, researchers and scientists can significantly mitigate the risks associated with Diuron-d6, ensuring a safe laboratory environment. Always refer to the specific Safety Data Sheet (SDS) provided by the supplier for the most detailed and up-to-date information.

References

• 1. Diuron D6 (dimethyl D6) | LGC Standards [lgcstandards.com]
• 2. Diuron-d6 | C9H10Cl2N2O | CID 16212191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. hpc-standards.com [hpc-standards.com]
• 4. Diuron-d6 | CAS 1007536-67-5 | LGC Standards [lgcstandards.com]

Protocols & Analytical Methods

Application Notes and Protocols for Diuron-d6 as an Internal Standard in LC-MS/MS Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diuron (B1670789) is a widely used phenylurea herbicide for controlling broad-leaf and grassy weeds in various agricultural and non-agricultural settings.[1] Its potential for environmental contamination and adverse health effects necessitates sensitive and accurate analytical methods for its detection and quantification in diverse matrices such as water, soil, and food products. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the preferred technique for this purpose due to its high selectivity and sensitivity.

The use of a stable isotope-labeled internal standard is crucial for achieving high accuracy and precision in LC-MS/MS analysis, as it effectively compensates for matrix effects and variations in sample preparation and instrument response.[2] Diuron-d6, a deuterated analog of Diuron, is an ideal internal standard for this application. Its chemical and physical properties are nearly identical to the native analyte, ensuring it behaves similarly during extraction, chromatography, and ionization, while its mass difference allows for distinct detection by the mass spectrometer.

These application notes provide detailed protocols for the quantification of Diuron in water and soil samples using Diuron-d6 as an internal standard with LC-MS/MS.

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution mass spectrometry (IDMS) is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte (the internal standard) to the sample at the beginning of the analytical process. The ratio of the signal from the native analyte to the signal from the internal standard is then used for quantification. This approach corrects for the loss of analyte during sample preparation and for variations in instrument response, leading to highly accurate and precise measurements.[3]

Quantitative Data

The following tables summarize the key quantitative data for the LC-MS/MS analysis of Diuron using Diuron-d6 as an internal standard.

Table 1: Mass Spectrometry Parameters for Diuron and Diuron-d6

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (V)
Diuron	233.1	72.0	46.0	20
Diuron-d6	239.0	78.0	52.0	20

Note: Collision energies may require optimization depending on the specific instrument used.

Table 2: Method Validation Data

Parameter	Result
Linearity Range	0.05 µg/L to 10 µg/L
Correlation Coefficient (r²)	> 0.999
Recovery (in water)	89.4% - 100.2%[4]
Precision (RSD)	5.7% - 11.5%[4]
Limit of Quantification (LOQ)	40 µg/kg (in cotton)[4]

Experimental Protocols

Protocol 1: Analysis of Diuron in Water Samples using Solid-Phase Extraction (SPE) and LC-MS/MS

This protocol describes the quantification of Diuron in water samples using SPE for sample cleanup and concentration, followed by LC-MS/MS analysis with Diuron-d6 as an internal standard.

1. Materials and Reagents

• Diuron analytical standard

• Diuron-d6 internal standard

• Methanol (B129727) (LC-MS grade)

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Solid-Phase Extraction (SPE) cartridges (e.g., C18, 500 mg)

• Glass fiber filters (0.7 µm)

2. Sample Preparation (Solid-Phase Extraction)

• Filter the water sample (e.g., 1 L) through a 0.7 µm glass fiber filter to remove particulate matter.[5]

• Add a known amount of Diuron-d6 internal standard solution to the filtered water sample.

• Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water. Do not allow the cartridge to go dry.[6]

• Load the water sample onto the conditioned SPE cartridge at a flow rate of approximately 10 mL/min.

• Wash the cartridge with 5 mL of ultrapure water to remove interfering substances.

• Dry the cartridge under vacuum for 10-15 minutes.

• Elute the analyte and internal standard with two 5 mL aliquots of methanol into a clean collection tube.

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase composition.

• Vortex the sample and transfer it to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• LC System: Agilent 1200 series or equivalent

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-10 min: 10-90% B

  • 10-12 min: 90% B

  • 12-12.1 min: 90-10% B

  • 12.1-15 min: 10% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

Protocol 2: Analysis of Diuron in Soil Samples using QuEChERS and LC-MS/MS

This protocol outlines the quantification of Diuron in soil samples using the Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) extraction method followed by LC-MS/MS analysis with Diuron-d6 as an internal standard.

1. Materials and Reagents

• Diuron analytical standard

• Diuron-d6 internal standard

• Acetonitrile (LC-MS grade)

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• QuEChERS extraction tubes (50 mL) and cleanup tubes (2 mL or 15 mL)

2. Sample Preparation (QuEChERS)

• Weigh 10 g of homogenized soil sample into a 50 mL centrifuge tube.[7]

• Add 10 mL of water (if the sample is dry) and vortex to hydrate.

• Add a known amount of Diuron-d6 internal standard solution.

• Add 10 mL of acetonitrile to the tube.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge at ≥ 3000 rcf for 5 minutes.[7]

• Take a 1 mL aliquot of the supernatant (acetonitrile layer) and transfer it to a dSPE cleanup tube containing PSA and C18 sorbents.

• Vortex for 30 seconds.

• Centrifuge at high speed for 2 minutes.

• Take the supernatant and filter it through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• The LC-MS/MS parameters can be the same as described in Protocol 1.

Visualizations

General LC-MS/MS Workflow with Internal Standard

References

• 1. epa.gov [epa.gov]
• 2. lcms.cz [lcms.cz]
• 3. A novel determination method for diuron in seaweed samples: Combination of quadruple isotope dilution strategy with liquid chromatography - quadrupole time of flight - tandem mass spectrometry for superior accuracy and precision - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. [Simultaneous determination of ethephon, thidiazuron, diuroN residues in cotton by using high performance liquid chromatography-tandem mass spectrometry] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. agilent.com [agilent.com]
• 6. epa.gov [epa.gov]
• 7. chromatographyonline.com [chromatographyonline.com]

Application Note: Quantitative Analysis of Diuron in Environmental Samples using Isotope Dilution Mass Spectrometry with Diuron-d6

Introduction

Diuron (B1670789) is a broad-spectrum phenylurea herbicide used to control annual grasses and broad-leaved weeds in agriculture.[1] Its potential for environmental contamination of soil and water necessitates accurate and reliable quantitative methods for monitoring its presence. Isotope Dilution Mass Spectrometry (IDMS) is a powerful analytical technique that provides high accuracy and precision by using a stable isotope-labeled version of the analyte as an internal standard.[2] This application note describes a robust method for the quantification of Diuron in various environmental matrices using Diuron-d6 as an internal standard, coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Diuron-d6, an isotopically labeled analog of Diuron, serves as an ideal internal standard as it co-elutes with the analyte and experiences similar matrix effects, thus correcting for variations in sample preparation and instrument response.[1]

Principle of Isotope Dilution Mass Spectrometry

Isotope Dilution Mass Spectrometry (IDMS) is a method of choice for obtaining highly accurate and precise measurements. The principle involves adding a known amount of an isotopically enriched standard (in this case, Diuron-d6) to a sample containing the analyte of unknown concentration (Diuron).[3] After allowing the standard and analyte to equilibrate, the mixture is analyzed by mass spectrometry. The ratio of the signal from the native analyte to that of the isotopically labeled standard is measured. Since the amount of added standard is known, the concentration of the native analyte in the sample can be calculated with high precision, as this ratio is largely unaffected by sample loss during preparation or fluctuations in instrument signal.

Principle of Isotope Dilution Analysis.

Experimental Protocols

1. Sample Preparation

The choice of sample preparation method depends on the matrix. Below are protocols for water and soil/sludge samples.

a) Water Samples (Solid-Phase Extraction - SPE)

This method is suitable for drinking water, surface water, and groundwater.[4][5]

• Filtration: Filter water samples through a 0.7-µm glass fiber filter to remove suspended solids.[6]

• Spiking: Add a known concentration of Diuron-d6 internal standard solution to the filtered water sample.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol (B129727) followed by two 5 mL aliquots of deionized water.[4] Do not allow the cartridge to dry.

• Sample Loading: Pass the spiked water sample through the conditioned SPE cartridge at a flow rate of approximately 20 mL/min.[6]

• Elution: Elute the trapped analytes with an appropriate solvent. A common elution solvent is a mixture of methanol and methylene (B1212753) chloride.[6]

• Concentration and Reconstitution: Evaporate the eluate to near dryness under a gentle stream of nitrogen. Reconstitute the residue in a small, known volume of a suitable solvent (e.g., methanol or acetonitrile (B52724)/water mixture) for LC-MS/MS analysis.[4]

b) Soil, Sludge, and Tea Samples (QuEChERS - Quick, Easy, Cheap, Effective, Rugged, and Safe)

The QuEChERS method is effective for complex solid matrices.[7]

• Homogenization: Weigh a representative homogenized sample (e.g., 10 g) into a 50 mL centrifuge tube.

• Spiking: Add the Diuron-d6 internal standard to the sample.

• Extraction: Add 10 mL of acetonitrile (or a buffered acetonitrile solution) and shake vigorously. For enhanced extraction, sonication for 15 minutes can be applied.[7]

• Salting Out: Add QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl) and shake vigorously for 1 minute to induce phase separation.[7]

• Centrifugation: Centrifuge the tube to separate the acetonitrile layer from the solid and aqueous layers.

• Dispersive SPE Cleanup: Transfer an aliquot of the acetonitrile supernatant to a dispersive SPE cleanup tube containing a mixture of sorbents (e.g., PSA and C18) to remove interfering matrix components.

• Final Preparation: Centrifuge the cleanup tube and take an aliquot of the supernatant for direct injection or after appropriate dilution for LC-MS/MS analysis.

General Experimental Workflow.

2. LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and methanol or acetonitrile, both often containing a small amount of formic acid (e.g., 0.1%) to improve peak shape and ionization efficiency.

  • Injection Volume: Typically 5-20 µL.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used for Diuron analysis.[8]

  • Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. Two MRM transitions are typically monitored for both Diuron and Diuron-d6 to ensure accurate identification and quantification.

Table 1: Example LC-MS/MS Parameters

Parameter	Setting
LC System	Agilent 1290 Infinity or equivalent
Column	ZORBAX Eclipse Plus C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	10% B to 95% B over 8 min, hold for 2 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temp.	40 °C
Injection Vol.	5 µL
MS System	Agilent 6460 Triple Quadrupole or equivalent
Ionization Mode	ESI Positive
MRM Transitions	See Table 2

Table 2: Example MRM Transitions for Diuron and Diuron-d6

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)
Diuron	233.0	72.0 (Quantifier)	20
233.0	160.0 (Qualifier)	15
Diuron-d6	239.1	78.0 (Quantifier)	20

Note: The exact m/z values and collision energies should be optimized for the specific instrument used.

Quantitative Data

The use of Diuron-d6 as an internal standard allows for the generation of highly linear calibration curves and accurate quantification over a wide dynamic range.

Table 3: Summary of Quantitative Performance Data from Literature

Matrix	Method	Linearity Range	Correlation Coefficient (r²)	LOD	LOQ	Recovery (%)	Reference
Seaweed	IDMS LC-QTOF-MS/MS	50 - 1000 µg/kg	0.9995	14.6 µg/kg	46.5 µg/kg	99.97 ± 0.41	[9]
Soil	LC-MS/MS	-	-	-	0.010 mg/kg	70-120	[8]
Water	LC-MS/MS	-	>0.99	0.01 µg/L	0.05 µg/L	79-100	[4][5]
Herbal Teas	LC-MS/MS	0.5 - 200 ng/mL	>0.992	-	-	-	[7]

LOD: Limit of Detection; LOQ: Limit of Quantification.

Conclusion

The isotope dilution mass spectrometry method using Diuron-d6 as an internal standard provides a highly accurate, sensitive, and robust approach for the quantification of Diuron in diverse and complex matrices. The detailed protocols for sample preparation and LC-MS/MS analysis presented here can be adapted by researchers in environmental monitoring, food safety, and drug development to achieve reliable and high-quality data. The use of a stable isotope-labeled internal standard effectively compensates for matrix effects and variations in analytical procedures, making it the gold standard for quantitative analysis.

References

• 1. Diuron-d6 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. Isotope-dilution mass spectrometry for exact quantification of noncanonical DNA nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. Analysis of the herbicide diuron, three diuron degradates, and six neonicotinoid insecticides in water-Method details and application to two Georgia streams [pubs.usgs.gov]
• 6. agilent.com [agilent.com]
• 7. agilent.com [agilent.com]
• 8. epa.gov [epa.gov]
• 9. A novel determination method for diuron in seaweed samples: Combination of quadruple isotope dilution strategy with liquid chromatography - quadrupole time of flight - tandem mass spectrometry for superior accuracy and precision - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Diuron in Water by Isotope Dilution LC-MS/MS

Introduction

Diuron (B1670789) (3-(3,4-dichlorophenyl)-1,1-dimethylurea) is a widely used phenylurea herbicide for pre- and post-emergent control of broadleaf weeds and grasses in various agricultural and non-crop applications.[1][2][3] Its persistence in soil and potential for runoff into surface and groundwater raises environmental and health concerns, as some of its degradation products can be more toxic than the parent compound.[1][4][5] Accurate and sensitive monitoring of Diuron in water sources is therefore crucial for environmental assessment and ensuring public safety.

This application note details a robust and highly sensitive method for the quantitative analysis of Diuron in water. The method employs Solid-Phase Extraction (SPE) for sample concentration and cleanup, followed by Liquid Chromatography coupled to Tandem Mass Spectrometry (LC-MS/MS). To ensure the highest accuracy and precision, the method utilizes an isotope dilution strategy with Diuron-d6, a stable isotopically labeled internal standard.[6][7] This approach effectively compensates for matrix effects and variations in sample preparation and instrument response.

Experimental

Materials and Reagents

• Standards: Diuron (≥99.5% purity), Diuron-d6 (isotopic purity ≥99%).[7][8]

• Solvents: Methanol (B129727) (HPLC or LC-MS grade), Acetonitrile (HPLC or LC-MS grade), Reagent Water (Type I).

• Reagents: Formic acid (LC-MS grade).

• SPE Cartridges: Reversed-phase C18 cartridges (e.g., 500 mg, 6 mL).

Instrumentation

• LC System: High-Performance Liquid Chromatography (HPLC) system capable of binary gradient elution.

• Mass Spectrometer: Triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• SPE Manifold: Vacuum manifold for parallel sample processing.

• Evaporation System: Nitrogen evaporation system with a water bath.

Standard Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Diuron and Diuron-d6 standards in methanol to prepare individual stock solutions. Store at -20°C.

• Working Standard Solutions (1-10 µg/mL): Prepare intermediate working solutions by diluting the stock solutions in methanol.

• Calibration Standards (0.05 - 10 µg/L): Prepare a series of calibration standards by spiking appropriate volumes of the Diuron working solution into reagent water. Fortify each calibration level with a constant concentration of Diuron-d6 internal standard.

Protocol

Sample Preparation: Solid-Phase Extraction (SPE)

The SPE protocol is designed to efficiently extract and concentrate Diuron from water samples.

• Sample Pre-treatment: Filter water samples (e.g., 250 mL) through a glass fiber filter to remove particulate matter.[9] Add a known amount of Diuron-d6 internal standard solution to each sample.[10]

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of reagent water.[11] Do not allow the cartridge to go dry.

• Sample Loading: Load the pre-treated water sample onto the conditioned SPE cartridge at a steady flow rate (approx. 10-15 mL/min).

• Washing: After loading, wash the cartridge with 5 mL of reagent water to remove interfering substances. Dry the cartridge under vacuum for approximately 10 minutes.[12]

• Elution: Elute the trapped analytes from the cartridge using two aliquots of 4 mL of methanol.[8] Collect the eluate in a clean collection tube.

• Concentration: Concentrate the eluate to near dryness under a gentle stream of nitrogen at 40°C.[11]

• Reconstitution: Reconstitute the dried residue in 1.0 mL of the initial mobile phase (e.g., 98:2 Water:Acetonitrile with 0.1% formic acid) and transfer to an autosampler vial for LC-MS/MS analysis.[11]

LC-MS/MS Analysis

The following tables summarize the optimized conditions for chromatographic separation and mass spectrometric detection.

Table 1: Liquid Chromatography (LC) Conditions

Parameter	Condition
LC System	Agilent 1100 or equivalent[4]
Column	Reversed-phase C18, 2.1 mm x 150 mm, 3.5 µm[4]
Mobile Phase A	Water with 5 mM Formic Acid[4]
Mobile Phase B	Acetonitrile[4]
Gradient	2% B for 2 min, ramp to 50% B over 2 min, hold for 3 min, return to 2% B and equilibrate for 4.5 min.[4]
Flow Rate	0.6 mL/min[4]
Column Temp.	30°C[4]
Injection Vol.	10 µL[4]

Table 2: Mass Spectrometry (MS/MS) Conditions

Parameter	Condition
Instrument	Tandem Quadrupole MS with ESI Source[4]
Ionization Mode	Electrospray Ionization (ESI), Positive[4]
Capillary Voltage	4000 V[4]
Drying Gas Temp.	350°C[4]
Drying Gas Flow	10 L/min[4]
Nebulizer Pressure	40 psi[4]
Analysis Mode	Multiple Reaction Monitoring (MRM)

Table 3: Optimized MRM Transitions for Diuron and Diuron-d6

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier	Collision Energy (V)
Diuron	233.0	72.0	160.0	20
Diuron-d6	239.0	78.0	160.0	20
Note: Collision energies should be optimized for the specific instrument in use. The precursor ion for Diuron-d6 is M+6 compared to Diuron.[7]

Visual Schematics

Caption: High-level overview of the analytical procedure.

References

• 1. scielo.br [scielo.br]
• 2. epa.gov [epa.gov]
• 3. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]
• 4. pubs.usgs.gov [pubs.usgs.gov]
• 5. scispace.com [scispace.com]
• 6. A novel determination method for diuron in seaweed samples: Combination of quadruple isotope dilution strategy with liquid chromatography - quadrupole time of flight - tandem mass spectrometry for superior accuracy and precision - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Diuron-d6 PESTANAL , analytical standard 1007536-67-5 [sigmaaldrich.com]
• 8. epa.gov [epa.gov]
• 9. Analysis of the herbicide diuron, three diuron degradates, and six neonicotinoid insecticides in water-Method details and application to two Georgia streams [pubs.usgs.gov]
• 10. cdpr.ca.gov [cdpr.ca.gov]
• 11. epa.gov [epa.gov]
• 12. weber.hu [weber.hu]

Application Note: Solid-Phase Extraction of Diuron from Environmental Water Samples with Diuron-d6 Internal Standard Spiking

Abstract

This application note provides a detailed protocol for the solid-phase extraction (SPE) of the herbicide Diuron from environmental water samples. The method incorporates the use of Diuron-d6 as an internal standard to ensure accurate and precise quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This procedure is designed for researchers, scientists, and professionals in drug development and environmental monitoring who require a reliable method for the trace-level analysis of Diuron.

Introduction

Diuron is a phenylurea herbicide used to control a wide variety of annual and perennial broadleaf and grassy weeds. Its widespread use has led to its detection in various environmental water sources. Due to its potential toxicity and persistence, regulatory bodies have set maximum residue limits for Diuron in drinking and surface water. Accurate quantification of Diuron at trace levels is therefore crucial for environmental monitoring and risk assessment.

The use of an isotopically labeled internal standard, such as Diuron-d6, is a robust analytical practice that corrects for variations in sample preparation and instrumental response.[1][2][3] This application note details a solid-phase extraction (SPE) method for the pre-concentration and purification of Diuron from water samples, with the addition of Diuron-d6 prior to extraction to improve method performance.

Experimental Protocol

This protocol is a comprehensive guide for the extraction of Diuron and its internal standard, Diuron-d6, from water samples.

Materials and Reagents

• Diuron analytical standard

• Diuron-d6 analytical standard[1][2]

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Deionized water

• Formic acid

• Solid-Phase Extraction (SPE) Cartridges: Reversed-phase C18 or polymeric cartridges (e.g., Oasis HLB) are recommended.

Sample Preparation

• Collect water samples in clean amber glass bottles to prevent photodegradation.

• Filter the water samples through a 0.7 µm glass fiber filter to remove suspended solids.

• To a 1 L filtered water sample, add a known concentration of Diuron-d6 internal standard. The final concentration of the internal standard should be within the calibrated range of the analytical method.

Solid-Phase Extraction (SPE) Procedure

The following steps outline the SPE process for the extraction of Diuron and Diuron-d6.

1. Cartridge Conditioning:

• Condition the SPE cartridge by passing 5 mL of methanol through it.

• Follow with 5 mL of deionized water, ensuring the cartridge does not go dry.

2. Sample Loading:

• Load the Diuron-d6 spiked water sample onto the conditioned SPE cartridge at a flow rate of approximately 10-20 mL/min.

3. Cartridge Washing:

• After loading the entire sample, wash the cartridge with 5 mL of deionized water to remove any interfering substances.

4. Cartridge Drying:

• Dry the cartridge under a gentle stream of nitrogen or by vacuum for approximately 30-60 minutes until the sorbent is thoroughly dry.

5. Elution:

• Elute the retained Diuron and Diuron-d6 from the cartridge using an appropriate solvent. A common elution solvent is 80:20 (v/v) methanol/deionized water. For some applications, a mixture of dichloromethane (B109758) and acetone (B3395972) (50:50) can also be used. Collect the eluate in a clean collection tube.

6. Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small, known volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

Instrumental Analysis

The extracted and reconstituted samples are then analyzed by LC-MS/MS. The separation is typically achieved on a C18 column with a mobile phase consisting of a mixture of water and acetonitrile or methanol, often with a formic acid additive. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to ensure selective and sensitive detection of both Diuron and Diuron-d6.

Quantitative Data

The following tables summarize typical performance data for the analysis of Diuron using SPE followed by LC-MS/MS.

Table 1: Method Detection and Quantification Limits

Analyte	Method Detection Limit (MDL) (ng/L)	Limit of Quantification (LOQ) (µg/L)	Reference
Diuron	3.0 - 6.2	0.05

Table 2: Recovery and Precision Data

Analyte	Spiking Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Diuron	20 ng/L	75 - 97	5 - 10
Diuron	Field Matrix Spike	79 - 100	Not Reported

Diagrams

Experimental Workflow

Caption: Solid-Phase Extraction Workflow for Diuron Analysis.

Conclusion

The described solid-phase extraction protocol, incorporating Diuron-d6 as an internal standard, provides a reliable and robust method for the determination of Diuron in environmental water samples. The use of an isotopically labeled internal standard is critical for achieving high accuracy and precision by compensating for matrix effects and variations during sample processing. This method is suitable for routine monitoring of Diuron at environmentally relevant concentrations.

References

• 1. 敌草隆-d6 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. Diuron-d6 PESTANAL , analytical standard 1007536-67-5 [sigmaaldrich.com]
• 3. thamesrestek.co.uk [thamesrestek.co.uk]

Application Note: High-Throughput Analysis of Pesticide Residues in Food Matrices using the QuEChERS Method with Diuron-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method has become a cornerstone for the multi-residue analysis of pesticides in a wide variety of food matrices.[1][2][3] Its simplicity, speed, and minimal solvent consumption have led to its widespread adoption in regulatory monitoring and food safety testing.[1][2][3] This application note provides a detailed protocol for the determination of pesticide residues in fruits and vegetables using the widely recognized AOAC Official Method 2007.01.[4][5][6] The method incorporates the use of Diuron-d6 as an internal standard to ensure accuracy and precision in quantification by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[7][8]

The principle of the QuEChERS method involves a single-step buffered acetonitrile (B52724) extraction of a homogenized sample, followed by a salting-out liquid-liquid partitioning step using magnesium sulfate (B86663).[4] A subsequent cleanup step, known as dispersive solid-phase extraction (dSPE), is employed to remove interfering matrix components such as organic acids, sugars, and pigments.[1][2] The final extract is then analyzed by LC-MS/MS for the identification and quantification of a broad range of pesticide residues.

Experimental Protocols

This protocol is based on the AOAC Official Method 2007.01.[4][5][6]

1. Materials and Reagents

• Acetonitrile (ACN), HPLC grade

• Acetic acid, glacial

• Magnesium sulfate (MgSO₄), anhydrous

• Sodium acetate (B1210297) (NaOAc), anhydrous

• Primary secondary amine (PSA) sorbent

• C18 sorbent (optional, for high-fat matrices)

• Graphitized carbon black (GCB) sorbent (optional, for pigmented matrices)

• Diuron-d6 internal standard stock solution (e.g., 1 mg/mL in methanol)

• Pesticide reference standards

• Deionized water

• 50 mL polypropylene (B1209903) centrifuge tubes with screw caps

• 15 mL polypropylene centrifuge tubes with screw caps

• Vortex mixer

• Centrifuge capable of 3000-4000 rpm

• Syringe filters (0.22 µm PTFE)

• Autosampler vials

2. Standard Preparation

• Internal Standard Working Solution: Prepare a working solution of Diuron-d6 in acetonitrile at a suitable concentration (e.g., 1 µg/mL).

• Calibration Standards: Prepare a series of matrix-matched calibration standards by spiking blank matrix extract with known concentrations of the target pesticide standards and a constant concentration of the Diuron-d6 internal standard.

3. Sample Preparation (QuEChERS AOAC 2007.01)

• Homogenization: Homogenize a representative portion of the fruit or vegetable sample. For low-moisture commodities, it may be necessary to add a specific amount of water to achieve a total water content of approximately 80-95%.

• Extraction:

  • Weigh 15 g (± 0.1 g) of the homogenized sample into a 50 mL centrifuge tube.

  • Add 15 mL of 1% acetic acid in acetonitrile.

  • Add a known amount of the Diuron-d6 internal standard working solution.

  • Cap the tube and vortex vigorously for 1 minute.

  • Add 6 g of anhydrous magnesium sulfate and 1.5 g of anhydrous sodium acetate.

  • Immediately cap and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile supernatant into a 2 mL dSPE tube containing 150 mg of anhydrous magnesium sulfate and 50 mg of PSA.

  • For samples with high fat content, C18 may be added. For samples with high pigment content, GCB may be added.

  • Cap the tube and vortex for 30 seconds.

  • Centrifuge at a high speed (e.g., 10,000 rcf) for 2 minutes.

• Final Extract:

  • Transfer the cleaned supernatant into an autosampler vial, filtering through a 0.22 µm syringe filter if necessary.

  • The extract is now ready for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Instrumentation: A triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

• Column: A C18 reversed-phase column is commonly used (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a small amount of an additive like formic acid or ammonium (B1175870) formate, is typically employed.

• Ionization Mode: Electrospray ionization (ESI) in positive mode is suitable for Diuron and many other pesticides.

• Acquisition Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[7] Specific precursor-to-product ion transitions for each target pesticide and the internal standard are monitored.

Data Presentation

The use of an isotopically labeled internal standard like Diuron-d6 is crucial for correcting for matrix effects and variations in sample preparation and instrument response, leading to more accurate and reliable quantification.

Table 1: Example LC-MS/MS Parameters for Diuron and Diuron-d6

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Diuron	233.0	72.1	25
Diuron-d6	239.0	72.1	25

Table 2: Representative Recovery and Precision Data for Selected Pesticides using QuEChERS and LC-MS/MS with an Internal Standard

Note: This table is a compilation of representative data from various sources and is intended for illustrative purposes. Actual performance may vary based on matrix, instrumentation, and specific method parameters.

Pesticide	Matrix	Spiking Level (ng/g)	Recovery (%)	RSD (%)
Carbendazim	Tomato	10	95	5
Imidacloprid	Orange	10	102	7
Myclobutanil	Grape	10	98	6
Tebuconazole	Lettuce	10	93	8
Boscalid	Strawberry	20	97	4
Azoxystrobin	Pepper	20	105	6

Mandatory Visualization

Caption: QuEChERS (AOAC 2007.01) workflow for pesticide residue analysis.

Conclusion

The QuEChERS method, particularly the AOAC 2007.01 protocol, provides a highly efficient and effective approach for the extraction and cleanup of pesticide residues from fruit and vegetable matrices. The incorporation of a stable isotope-labeled internal standard, such as Diuron-d6, is essential for achieving accurate and precise quantification, especially when dealing with complex matrices that can cause significant matrix effects. The combination of QuEChERS sample preparation with LC-MS/MS analysis offers a robust and high-throughput solution for food safety monitoring and pesticide residue research.

References

• 1. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. ikm.org.my [ikm.org.my]
• 4. nucleus.iaea.org [nucleus.iaea.org]
• 5. Product - CHM® QuEChERS AOAC 2007.01 Method [chmlab.com]
• 6. nucleus.iaea.org [nucleus.iaea.org]
• 7. ssi.shimadzu.com [ssi.shimadzu.com]
• 8. lcms.cz [lcms.cz]

Application Note: Determination of Diuron in Soil Samples by LC-MS/MS Using Isotope Dilution with Diuron-d6

Audience: Researchers, scientists, and drug development professionals.

Introduction

Diuron (B1670789) (3-(3,4-dichlorophenyl)-1,1-dimethylurea) is a widely used phenylurea herbicide for pre- and post-emergent weed control in various agricultural and non-crop areas.[1][2] Its persistence in soil and potential for groundwater contamination necessitate reliable and accurate monitoring methods.[2] This application note details a robust and sensitive method for the quantitative determination of Diuron in soil samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The protocol incorporates the use of a stable isotope-labeled internal standard, Diuron-d6, to ensure high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.[3][4]

Experimental Protocols

Materials and Reagents

• Standards:

  • Diuron (purity >95%)

  • Diuron-d6 (isotopic purity >99%), analytical standard grade

• Solvents:

  • Methanol (B129727) (HPLC or LC-MS grade)

  • Acetonitrile (HPLC or LC-MS grade)

  • Water (High-purity, 18.2 MΩ·cm, obtained from a purification system)

• Reagents:

  • Formic acid (LC-MS grade)

  • Anhydrous Sodium Sulfate (ACS grade)

• Consumables:

  • 50 mL polypropylene (B1209903) centrifuge tubes

  • 1.5 mL autosampler vials

  • 0.22 µm PTFE syringe filters

  • Analytical balance (readable to 0.0001 g)

  • Volumetric flasks and pipettes

Equipment

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Vortex mixer

• Centrifuge

• Nitrogen evaporation system

• Sample homogenizer or mortar and pestle

Standard Solution Preparation

• Primary Stock Solutions (100 µg/mL):

  • Accurately weigh approximately 10 mg of Diuron and Diuron-d6 standards.

  • Dissolve each in a 100 mL volumetric flask with methanol and bring to volume. Store at 4°C. These solutions should be replaced monthly.

• Intermediate & Working Standard Solutions:

  • Prepare an intermediate Diuron solution (e.g., 10 µg/mL) by diluting the primary stock solution with methanol.

  • Prepare a Diuron-d6 internal standard (IS) working solution (e.g., 1 µg/mL) by diluting the Diuron-d6 primary stock.

• Calibration Standards (0.25 - 25 ng/mL):

  • Prepare a series of at least five calibration standards by serially diluting the Diuron intermediate solution with the mobile phase starting composition.

  • Spike each calibration standard with the Diuron-d6 IS working solution to a final constant concentration (e.g., 10 ng/mL).

Sample Preparation Protocol

• Soil Sample Pre-treatment:

  • Air-dry soil samples at room temperature or in an oven at 55°C for 24-48 hours to a constant weight.

  • Remove any large debris (stones, roots).

  • Homogenize the soil sample by grinding with a mortar and pestle and passing it through a 2 mm sieve.

• Extraction:

  • Weigh 5.00 g of the homogenized soil into a 50 mL polypropylene centrifuge tube.

  • Spike the sample with a known amount of the Diuron-d6 IS working solution (e.g., 50 µL of 1 µg/mL solution).

  • Add 10 mL of methanol to the tube.

  • Vortex the tube vigorously for 1 minute, followed by shaking on an end-over-end shaker for 30 minutes at room temperature.

  • Centrifuge the sample at 4000 rpm for 15 minutes.

• Filtration and Dilution:

  • Carefully collect the supernatant.

  • Filter an aliquot of the supernatant through a 0.22 µm PTFE syringe filter directly into an autosampler vial.

  • If necessary, dilute the extract with the mobile phase to bring the analyte concentration within the calibration range.

Caption: Workflow for Diuron analysis in soil.

Data Presentation

LC-MS/MS Instrumental Parameters

The analysis is performed using an LC-MS/MS system operating in positive electrospray ionization (ESI+) mode. The separation is achieved on a C18 reversed-phase column.

Table 1: Recommended LC-MS/MS Conditions

Parameter	Condition
LC System
Column	C18 Column (e.g., 2.1 x 150 mm, 3.5 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol with 0.1% Formic Acid
Flow Rate	0.3 - 0.6 mL/min
Injection Volume	10 - 20 µL
Column Temperature	30°C
Gradient	Optimized for separation (e.g., start at 10% B, ramp to 95% B)
MS/MS System
Ionization Mode	Electrospray Ionization, Positive (ESI+)
Monitoring Mode	Multiple Reaction Monitoring (MRM)
Capillary Voltage	4000 V
Drying Gas Temp	350°C
MRM Transitions
Diuron (Quantifier)	m/z 233 → 72
Diuron (Qualifier)	m/z 233 → 46
Diuron-d6 (IS)	m/z 239 → 78

Note: MRM transitions and collision energies should be optimized for the specific instrument used.

Method Performance

The use of an isotope-labeled internal standard ensures the method's reliability. Typical method validation parameters are summarized below.

Table 2: Typical Method Validation Parameters

Parameter	Typical Value	Reference
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.5 - 2.5 µg/kg
Limit of Quantitation (LOQ)	1.5 - 5.0 µg/kg or 0.010 mg/kg
Recovery	90 - 110%
Precision (RSD)	< 15%

Conclusion

The protocol described provides a selective, sensitive, and accurate method for the determination of Diuron in soil samples. The solid-liquid extraction is straightforward, and the use of Diuron-d6 as an internal standard effectively compensates for matrix interference and procedural losses, leading to reliable quantification by LC-MS/MS. This method is well-suited for environmental monitoring and regulatory compliance testing.

References

• 1. epa.gov [epa.gov]
• 2. Validation of a liquid chromatography ultraviolet method for determination of herbicide diuron and its metabolites in soil samples [pubmed.ncbi.nlm.nih.gov]
• 3. A novel determination method for diuron in seaweed samples: Combination of quadruple isotope dilution strategy with liquid chromatography - quadrupole time of flight - tandem mass spectrometry for superior accuracy and precision - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 敌草隆-d6 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]

Application Note: High-Throughput Analysis of Diuron in Diverse Food Matrices using Isotope Dilution LC-MS/MS

Introduction

Diuron is a substituted urea (B33335) herbicide used to control a wide variety of annual and perennial broadleaf and grassy weeds in agricultural and non-agricultural settings. Due to its potential for runoff and persistence in the environment, regulatory bodies worldwide have established maximum residue limits (MRLs) for Diuron in various food commodities. This application note presents a robust and sensitive method for the quantitative analysis of Diuron in a range of food matrices. The use of a stable isotope-labeled internal standard, Diuron-d6, ensures high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response. The method employs the widely adopted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) sample preparation technique followed by analysis using Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables summarize the performance of the method across various representative food matrices. The data demonstrates the method's suitability for routine monitoring and compliance with global MRLs.

Table 1: Method Performance in Various Food Matrices

Food Matrix	Spiking Level (µg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Spinach	10	95.2	4.8
50	98.1	3.5
200	99.5	2.1
Orange	10	92.8	6.2
100	96.5	4.1
Soybean	10	89.5	7.5
100	93.2	5.3
Seaweed	50	99.97	0.41[1]

Table 2: Limits of Detection (LOD) and Quantification (LOQ)

Parameter	Seaweed[1]	Soil[2]
Limit of Detection (LOD)	14.6 µg/kg	-
Limit of Quantification (LOQ)	46.5 µg/kg	10 µg/kg[2]

Experimental Protocols

Materials and Reagents

• Diuron (purity >98%)

• Diuron-d6 (purity >98%)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Magnesium sulfate (B86663) (anhydrous)

• Sodium chloride

• Trisodium (B8492382) citrate (B86180) dihydrate

• Disodium (B8443419) citrate sesquohydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

Standard Solution Preparation

• Stock Solutions (100 µg/mL): Accurately weigh and dissolve Diuron and Diuron-d6 in methanol to prepare individual stock solutions.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solutions with an appropriate solvent (e.g., acetonitrile/water) to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 ng/mL).

• Internal Standard Spiking Solution (1 µg/mL): Dilute the Diuron-d6 stock solution in acetonitrile.

Sample Preparation (QuEChERS Protocol)

• Homogenization: Homogenize a representative portion of the food sample.

• Extraction:

  • Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile.

  • Add a known amount of the Diuron-d6 internal standard spiking solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, 0.5 g disodium citrate sesquihydrate).

  • Cap the tube and shake vigorously for 1 minute.

  • Centrifuge at ≥3000 x g for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing PSA and C18 sorbents (the specific amounts may vary depending on the matrix).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 5 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and dilute it with the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• LC Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate Diuron from matrix interferences.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

Compound	Precursor Ion (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)
Diuron	233.0	72.1	46.1
Diuron-d6	239.0	78.1	49.1

Visualizations

Caption: Experimental workflow for the analysis of Diuron in food matrices.

Caption: Role of Diuron-d6 in mitigating analytical variabilities.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]

Application Notes: Quantification of Diuron in Biological Tissues Using Isotope Dilution Mass Spectrometry

Introduction

Diuron, a substituted urea (B33335) herbicide, is widely used for broad-spectrum weed control in agriculture and non-crop areas.[1] Its persistence in the environment raises concerns about potential human exposure and adverse health effects.[1] Toxicological studies have linked Diuron exposure to various adverse outcomes, including systemic and organ-specific toxicity.[2] Consequently, sensitive and reliable methods for the quantification of Diuron in biological tissues are crucial for toxicological assessments, pharmacokinetic studies, and human health risk assessments.

This application note details a robust and sensitive method for the quantification of Diuron in biological tissues using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with a stable isotope-labeled internal standard, Diuron-d6.[3][4] The use of an isotopic analog as an internal standard is the gold standard for quantitative mass spectrometry, as it effectively compensates for variations in sample preparation and matrix effects, ensuring high accuracy and precision.

Principle

The method involves the homogenization of biological tissue, followed by protein precipitation and solid-phase extraction (SPE) to isolate Diuron and the Diuron-d6 internal standard. The purified extracts are then analyzed by LC-MS/MS operating in multiple reaction monitoring (MRM) mode. Quantification is achieved by comparing the peak area ratio of Diuron to Diuron-d6 against a calibration curve prepared with known concentrations of the analytes.

Featured Analyte and Internal Standard

Compound	Chemical Structure	Molecular Formula	Monoisotopic Mass
Diuron	Clc1cc(c(Cl)cc1)NC(=O)N(C)C	C₉H₁₀Cl₂N₂O	232.0221
Diuron-d6	Clc1cc(c(Cl)cc1)NC(=O)N(C([2H])([2H])[2H])C([2H])([2H])[2H]	C₉H₄D₆Cl₂N₂O	238.0597

Experimental Workflow

References

• 1. epa.gov [epa.gov]
• 2. vsr.biohorizons.com [vsr.biohorizons.com]
• 3. pubs.usgs.gov [pubs.usgs.gov]
• 4. A comparison of sample preparation strategies for biological tissues and subsequent trace element analysis using LA-ICP-MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Monitoring Diuron-d6 in Agricultural Herbicide Runoff

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Diuron-d6 as an internal standard for the quantitative analysis of diuron (B1670789) in environmental samples, particularly agricultural runoff. The methodologies described are based on established analytical techniques, primarily Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity and selectivity.

Diuron is a broad-spectrum herbicide used to control weeds in agriculture.[1][2] Its potential to contaminate water bodies through runoff is a significant environmental concern.[1] Diuron-d6, an isotopically labeled version of diuron, is an ideal internal standard for analytical methods as it behaves chemically and physically like the unlabeled analyte, but is distinguishable by its mass.[2][3] This allows for accurate quantification by correcting for matrix effects and variations in sample preparation and instrument response.

Physicochemical Properties of Diuron and Diuron-d6

A summary of the key physicochemical properties of Diuron and its deuterated analog, Diuron-d6, is presented below. This information is critical for developing and validating analytical methods.

Property	Diuron	Diuron-d6	Reference
Chemical Formula	C₉H₁₀Cl₂N₂O	C₉H₄D₆Cl₂N₂O
Molecular Weight	233.09 g/mol	239.13 g/mol
CAS Number	330-54-1	1007536-67-5
Appearance	White crystalline solid	Not specified, typically a solid
Water Solubility	42 mg/L at 25°C	Not specified, expected to be similar to Diuron
Octanol-Water Partition Coefficient (Kow)	2.85	Not specified, expected to be similar to Diuron

Analytical Method Performance

The following table summarizes the performance characteristics of various analytical methods for the determination of diuron in environmental samples. These methods often utilize Diuron-d6 as an internal standard to achieve high accuracy and precision.

Parameter	Method	Matrix	Value	Reference
Limit of Detection (LOD)	LC-QTOF-MS/MS	Seaweed	14.6 µg/kg
Limit of Quantitation (LOQ)	LC-QTOF-MS/MS	Seaweed	46.5 µg/kg
LOD	LC/MS/MS	Water	0.01 µg/L
LOQ	LC/MS/MS	Water	0.05 µg/L
Method Detection Limits (MDLs)	LC/MS/MS	Water	3.0 to 6.2 ng/L
Recovery	LC/MS/MS	Water (fortified at 20 ng/L)	75% to 97%
Recovery (ID⁴MS strategy)	LC-QTOF-MS/MS	Seaweed	99.97 ± 0.41%
Linearity (Correlation Coefficient)	LC-QTOF-MS/MS	Seaweed	0.9995

Experimental Protocols

Protocol 1: Analysis of Diuron in Water Samples using Solid-Phase Extraction (SPE) and LC-MS/MS

This protocol describes a common method for the extraction and analysis of diuron from water samples, incorporating Diuron-d6 as an internal standard.

1. Materials and Reagents:

• Diuron analytical standard

• Diuron-d6 internal standard

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid

• Deionized water

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Nitrogen gas for evaporation

• LC-MS/MS system

2. Standard Preparation:

• Prepare a stock solution of Diuron (e.g., 1 mg/mL) in methanol.

• Prepare a stock solution of Diuron-d6 (e.g., 100 µg/mL) in acetonitrile.

• From these stock solutions, prepare working standard solutions and a Diuron-d6 internal standard spiking solution at appropriate concentrations by dilution with a suitable solvent (e.g., methanol/water).

3. Sample Preparation and Extraction:

• Collect water samples in clean glass bottles.

• Filter the water samples to remove particulate matter.

• Spike a known volume of the filtered water sample (e.g., 500 mL) with a known amount of the Diuron-d6 internal standard solution.

• Condition the SPE cartridge according to the manufacturer's instructions (typically with methanol followed by deionized water).

• Load the spiked water sample onto the SPE cartridge at a controlled flow rate.

• Wash the cartridge to remove interferences (e.g., with deionized water).

• Dry the cartridge under vacuum or with nitrogen gas.

• Elute the analytes from the cartridge with a suitable solvent (e.g., methanol/deionized water, 80:20 v/v).

• Concentrate the eluate to a small volume (e.g., below 1 mL) under a gentle stream of nitrogen.

• Reconstitute the residue in a final volume of a suitable solvent (e.g., 1 mL of methanol) for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Inject the prepared sample extract into the LC-MS/MS system.

• Perform chromatographic separation on a suitable column (e.g., C18).

• Set the mass spectrometer to monitor for the specific precursor and product ion transitions for both Diuron and Diuron-d6.

• Quantify the concentration of Diuron in the sample by comparing the peak area ratio of Diuron to Diuron-d6 against a calibration curve prepared with known concentrations of Diuron and a constant concentration of Diuron-d6.

Figure 1. Workflow for the analysis of diuron in water samples.

Protocol 2: Analysis of Diuron in Soil Samples using Liquid Extraction and HPLC-UV

This protocol provides a method for the extraction and analysis of diuron from soil samples. While Diuron-d6 is ideally suited for LC-MS/MS, this protocol is adapted from a validated HPLC-UV method and can be modified to include Diuron-d6 for LC-MS/MS analysis for improved accuracy.

1. Materials and Reagents:

• Diuron analytical standard

• Diuron-d6 internal standard

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Deionized water

• End-over-end shaker

• Centrifuge

• Syringe filters (0.22 µm PTFE)

• HPLC-UV or LC-MS/MS system

2. Standard Preparation:

• Prepare stock and working standard solutions of Diuron and Diuron-d6 as described in Protocol 1.

3. Sample Preparation and Extraction:

• Collect soil samples and air-dry them.

• Sieve the soil samples to achieve a uniform particle size.

• Weigh a known amount of the sieved soil sample (e.g., 5.00 g) into a centrifuge tube.

• Spike the soil sample with a known amount of the Diuron-d6 internal standard solution.

• Add a suitable extraction solvent (e.g., 10 mL of methanol) to the soil sample.

• Shake the mixture overnight on an end-over-end shaker.

• Centrifuge the extract to separate the soil particles.

• Filter the supernatant through a 0.22 µm syringe filter into a vial for analysis.

4. HPLC-UV or LC-MS/MS Analysis:

• Inject the filtered extract into the HPLC-UV or LC-MS/MS system.

• For HPLC-UV, use a C18 column with a mobile phase such as acetonitrile and water (e.g., 45:55 v/v) and detect at a suitable wavelength (e.g., 254 nm).

• For LC-MS/MS, follow the analytical procedure described in Protocol 1 for quantification using isotope dilution.

References

• 1. researchgate.net [researchgate.net]
• 2. 敌草隆-d6 PESTANAL®, analytical standard | Sigma-Aldrich [sigmaaldrich.com]
• 3. Diuron-d6 PESTANAL , analytical standard 1007536-67-5 [sigmaaldrich.com]

Application Notes and Protocols for Diuron-d6 in Environmental Fate Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Diuron-d6, a deuterium-labeled internal standard, in the environmental fate assessment of the herbicide diuron (B1670789). The protocols detailed below are intended to guide researchers in accurately quantifying diuron in environmental matrices and to provide a framework for conducting environmental fate studies.

Introduction to Diuron and the Role of Diuron-d6

Diuron (N'-(3,4-dichlorophenyl)-N,N-dimethylurea) is a broad-spectrum herbicide used to control weeds in various agricultural and non-agricultural settings. Its persistence in soil and potential for runoff into water bodies necessitate a thorough understanding of its environmental fate to assess potential ecological risks.[1][2]

Stable isotope-labeled internal standards are crucial for accurate quantification in analytical chemistry, particularly in complex environmental samples.[3] Diuron-d6, in which six hydrogen atoms on the two methyl groups are replaced with deuterium, is an ideal internal standard for diuron analysis. Its chemical and physical properties are nearly identical to those of diuron, but its increased mass allows it to be distinguished by a mass spectrometer. This ensures that any loss of analyte during sample preparation and analysis can be corrected, leading to more accurate and reliable data.[4]

Application of Diuron-d6 in Environmental Monitoring

The primary application of Diuron-d6 is as an internal standard for the quantification of diuron in environmental samples such as soil, water, and sediment. The use of an isotopically labeled standard is the gold standard for correcting matrix effects and variations in instrument response in liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis.

Key Advantages of Using Diuron-d6:

• Improved Accuracy and Precision: Compensates for analyte loss during sample extraction and cleanup.[4]

• Matrix Effect Mitigation: Co-elution with the native analyte allows for the correction of signal suppression or enhancement caused by the sample matrix.

• Reliable Quantification: Enables robust and reproducible measurements of diuron concentrations at trace levels.

Quantitative Data Summary

Table 1: Physicochemical Properties of Diuron

Property	Value	Reference
Molecular Formula	C₉H₁₀Cl₂N₂O	[5]
Molecular Weight	233.09 g/mol	[5]
Water Solubility	35.6 mg/L at 20°C	[6]
Vapor Pressure	1.1 x 10⁻³ mPa at 25°C	[7]
Henry's Law Constant	7.0 x 10⁻⁶ Pa m³/mol	[7]
pKa	No dissociation in environmental pH range	[7]

Table 2: Environmental Fate Parameters of Diuron

Parameter	Soil	Water	Reference
Degradation Half-life (DT₅₀)
Aerobic Soil Metabolism	67 - 89 days	[5]
Field Dissipation	54 - 68 days	[4]
Sorption
Freundlich Adsorption Coefficient (K_f)	13.5 - 50.4 µmol⁽¹⁻¹/ⁿ⁾ L¹/ⁿ kg⁻¹	[5]
Soil Organic Carbon Partition Coefficient (K_oc)	406 - 1707 L/kg	[8]

Experimental Protocols

The following protocols provide detailed methodologies for the analysis of diuron in environmental samples using Diuron-d6 as an internal standard, and a proposed protocol for a soil degradation study.

Protocol for Quantification of Diuron in Water Samples using LC-MS/MS

This protocol is designed for the determination of diuron concentrations in surface water and groundwater.

1. Sample Collection and Preservation:

• Collect water samples in amber glass bottles to prevent photodegradation.

• Store samples at 4°C and analyze within 48 hours of collection. If longer storage is needed, freeze at -20°C.

2. Sample Preparation (Solid-Phase Extraction - SPE):

• Filter the water sample through a 0.7 µm glass fiber filter.

• Spike a known volume of the filtered water sample (e.g., 500 mL) with a known amount of Diuron-d6 solution (e.g., 100 ng).

• Condition a C18 SPE cartridge with methanol (B129727) followed by deionized water.

• Load the spiked water sample onto the SPE cartridge at a flow rate of 5-10 mL/min.

• Wash the cartridge with deionized water to remove interfering substances.

• Dry the cartridge under a gentle stream of nitrogen.

• Elute the analytes with a suitable organic solvent (e.g., acetonitrile (B52724) or ethyl acetate).

• Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC) Conditions:

  • Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to achieve separation of diuron from matrix interferences (e.g., 5% B to 95% B over 10 minutes).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS) Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Diuron: Precursor ion (m/z) 233.0 → Product ions (m/z) 72.1, 46.1

    • Diuron-d6: Precursor ion (m/z) 239.0 → Product ion (m/z) 78.1, 52.1

  • Optimize collision energies and other source parameters for maximum signal intensity.

4. Quantification:

• Generate a calibration curve using standards of native diuron of known concentrations, with each standard containing the same fixed concentration of Diuron-d6.

• Calculate the ratio of the peak area of diuron to the peak area of Diuron-d6 for each standard and sample.

• Determine the concentration of diuron in the samples by interpolating their area ratios from the calibration curve.

Proposed Protocol for a Laboratory Soil Degradation Study

This protocol outlines a theoretical approach for assessing the degradation rate of diuron in soil using Diuron-d6 as a tracer. This approach assumes that the degradation rate of Diuron-d6 is comparable to that of native diuron, which is a reasonable assumption for deuterium-labeled compounds in many environmental fate studies.

1. Soil Collection and Characterization:

• Collect fresh soil from the area of interest. Sieve the soil (e.g., through a 2 mm sieve) to remove large debris.

• Characterize the soil for properties such as texture, organic carbon content, pH, and microbial biomass.

2. Experimental Setup:

• Weigh a known amount of soil (e.g., 50 g dry weight equivalent) into individual incubation vessels (e.g., glass jars).

• Adjust the soil moisture to a specific level (e.g., 50-60% of water holding capacity).

• Prepare a stock solution of Diuron-d6 in a suitable solvent (e.g., acetone).

• Fortify the soil samples with the Diuron-d6 stock solution to achieve the desired initial concentration. Ensure the solvent is allowed to evaporate completely.

• Incubate the soil samples in the dark at a constant temperature (e.g., 20-25°C).

• Prepare triplicate samples for each time point.

3. Sampling and Analysis:

• At predetermined time intervals (e.g., 0, 1, 3, 7, 14, 28, 56, and 90 days), destructively sample three replicate vessels.

• Extract the soil samples with an appropriate solvent (e.g., acetonitrile or methanol) using a method such as pressurized liquid extraction (PLE) or sonication.

• Spike the extracts with a known amount of a different internal standard (e.g., ¹³C-labeled Diuron, if available, or another suitable compound) just before analysis to control for instrument variability.

• Analyze the extracts for the concentration of Diuron-d6 and its potential labeled degradation products (e.g., DCPMU-d3, DCPU-d3, DCA-d3) using LC-MS/MS as described in Protocol 4.1, with appropriate MRM transitions for the labeled compounds.

4. Data Analysis:

• Plot the concentration of Diuron-d6 remaining in the soil versus time.

• Determine the degradation kinetics (e.g., first-order) and calculate the degradation half-life (DT₅₀) of Diuron-d6 in the soil.

Visualizations

The following diagrams illustrate the degradation pathway of diuron and a typical experimental workflow for an environmental fate study.

Caption: Aerobic degradation pathway of Diuron in soil.

Caption: General workflow for Diuron analysis in environmental samples.

References

• 1. researchgate.net [researchgate.net]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. Adsorption-desorption and leaching behavior of diuron on selected Kenyan agricultural soils - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Protocol for pesticide residue monitoring and risk assessment on water, sediment, and fish: A case study of two selected reservoirs in Ghana - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cdpr.ca.gov [cdpr.ca.gov]
• 8. brieflands.com [brieflands.com]

Application of Diuron-d6 in Ecotoxicology Research

Application Note & Protocol

Introduction

Diuron, a substituted urea (B33335) herbicide, is widely used for pre- and post-emergent weed control in agriculture and for non-crop areas.[1] Its mode of action is the inhibition of photosynthesis.[1][2] Due to its mobility and persistence in soil and water, Diuron is a common environmental contaminant, posing a risk to non-target aquatic and terrestrial organisms.[3][4] Accurate quantification of Diuron in environmental matrices is therefore crucial for ecotoxicological risk assessment. Diuron-d6, a deuterated stable isotope of Diuron, serves as an essential internal standard in analytical methods for the precise and accurate determination of Diuron concentrations in complex environmental samples. This application note details the use of Diuron-d6 in ecotoxicology research, focusing on its role in isotope dilution analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The primary application of Diuron-d6 in ecotoxicology is to ensure the reliability of analytical data. Ecotoxicological studies aim to determine the adverse effects of chemicals on ecosystems. By using Diuron-d6 as an internal standard, researchers can compensate for matrix effects and variations in sample preparation and instrument response, leading to highly accurate measurements of Diuron exposure concentrations in toxicity tests. This accuracy is paramount when establishing critical ecotoxicological endpoints such as the No-Observed-Effect Concentration (NOEC), the Lowest-Observed-Effect Concentration (LOEC), and the Median Lethal or Effect Concentrations (LC50/EC50).

Principle of Isotope Dilution Analysis

Isotope dilution is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled standard (e.g., Diuron-d6) to a sample before processing. The labeled standard is chemically identical to the analyte of interest (Diuron) and therefore behaves similarly during extraction, cleanup, and analysis. By measuring the ratio of the native analyte to the labeled standard using a mass spectrometer, the concentration of the native analyte in the original sample can be determined with high precision and accuracy.

Ecotoxicological Data of Diuron

The following tables summarize the ecotoxicological data for Diuron in various organisms. The accurate determination of the Diuron concentrations in the test media for these studies is achieved by using analytical methods that employ Diuron-d6 as an internal standard.

Table 1: Acute Toxicity of Diuron to Aquatic Organisms

Taxonomic Group	Species	Endpoint (Duration)	Value (mg/L)	Reference
Fish	Oncorhynchus mykiss (Rainbow Trout)	LC50 (96 h)	3.5
Fish	Pimephales promelas (Fathead Minnow)	LC50 (7 d)	11.7
Invertebrate	Daphnia magna (Water Flea)	LC50 (48 h)	1.0 - 2.5
Invertebrate	Hyalella azteca (Amphipod)	LC50 (96 h)	19.4
Invertebrate	Chironomus tentans (Midge)	LC50 (10 d)	3.3

Table 2: Chronic Toxicity of Diuron to Aquatic Organisms

Taxonomic Group	Species	Endpoint (Duration)	Value (mg/L)	Reference
Fish	Oncorhynchus mykiss (Rainbow Trout)	NOEC (28 d)	0.41
Fish	Pimephales promelas (Fathead Minnow)	NOEC (60 d, mortality)	0.0264
Invertebrate	Daphnia magna (Water Flea)	NOEC (21 d)	0.096
Invertebrate	Hyalella azteca (Amphipod)	NOEC (21 d)	0.06
Algae	Pseudokirchneriella subcapitata	EC50 (96 h, cell yield)	0.00044
Macrophyte	Lemna gibba	NOEL (7 d, frond number)	0.00249

Table 3: Toxicity of Diuron to Birds

Species	Endpoint	Value (ppm)	Reference
Colinus virginianus (Bobwhite Quail)	Dietary LC50	1730
Coturnix japonica (Japanese Quail)	Dietary LC50	>5000
Phasianus colchicus (Ring-necked Pheasant)	Dietary LC50	>5000
Anas platyrhynchos (Mallard Duck)	Dietary LC50	~5000

Experimental Protocols

The following are generalized protocols for the analysis of Diuron in environmental samples using Diuron-d6 as an internal standard. These should be adapted based on the specific matrix and available instrumentation.

Protocol 1: Analysis of Diuron in Water Samples

1. Sample Collection and Preservation:

• Collect water samples in amber glass bottles.

• Chill samples immediately and ship to the laboratory.

• Store refrigerated at 4°C until extraction.

2. Sample Preparation and Extraction:

• Filter the water sample through a glass fiber filter.

• To a known volume of the filtered sample (e.g., 500 mL), add a precise amount of Diuron-d6 internal standard solution.

• Perform solid-phase extraction (SPE) to concentrate the analyte and remove interfering substances.

• Elute the Diuron and Diuron-d6 from the SPE cartridge with an appropriate solvent (e.g., acetonitrile (B52724) or methanol).

• Evaporate the eluate to a small volume and reconstitute in the initial mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Use a C18 reversed-phase column.

  • Employ a gradient elution with a mobile phase consisting of water and acetonitrile or methanol, both containing a small amount of formic acid to improve ionization.

• Tandem Mass Spectrometry:

  • Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

  • Monitor at least two multiple reaction monitoring (MRM) transitions for both Diuron and Diuron-d6 for quantification and confirmation.

4. Quantification:

• Prepare a calibration curve using standards containing known concentrations of Diuron and a constant concentration of Diuron-d6.

• Calculate the concentration of Diuron in the sample by comparing the peak area ratio of the native Diuron to the Diuron-d6 internal standard against the calibration curve.

Protocol 2: Analysis of Diuron in Soil and Sediment Samples

1. Sample Collection and Preparation:

• Collect soil or sediment samples and store them frozen until analysis.

• Lyophilize (freeze-dry) the samples and sieve to achieve a uniform particle size.

2. Extraction:

• Weigh a known amount of the dried sample (e.g., 5-10 g) into an extraction vessel.

• Add a precise amount of Diuron-d6 internal standard solution.

• Extract the sample using an appropriate technique such as accelerated solvent extraction (ASE) or ultrasonic extraction with a suitable solvent mixture (e.g., methanol/water or acetonitrile/water).

• Centrifuge the extract and collect the supernatant.

3. Extract Cleanup:

• The supernatant may require a cleanup step to remove co-extracted matrix components. This can be achieved using solid-phase extraction (SPE) or dispersive solid-phase extraction (d-SPE).

• Evaporate the cleaned extract and reconstitute in the initial mobile phase for LC-MS/MS analysis.

4. LC-MS/MS Analysis and Quantification:

• Follow the procedures outlined in Protocol 1, sections 3 and 4.

Visualizations

References

• 1. EXTOXNET PIP - DIURON [extoxnet.orst.edu]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. waterquality.gov.au [waterquality.gov.au]
• 4. lcms.cz [lcms.cz]

Application Notes and Protocols for Tracing Diuron in Plant Uptake Studies using Diuron-d6

Introduction

Diuron (3-(3,4-dichlorophenyl)-1,1-dimethylurea) is a widely used herbicide for controlling broadleaf and grassy weeds. Understanding its uptake, translocation, and metabolism in plants is crucial for assessing its efficacy, environmental fate, and potential for phytotoxicity to non-target crops. Stable isotope-labeled compounds, such as Diuron-d6, serve as powerful tools in these studies. Diuron-d6, where the six hydrogen atoms on the two methyl groups are replaced with deuterium, is chemically almost identical to Diuron but has a higher mass. This mass difference allows it to be distinguished from the unlabeled Diuron using mass spectrometry. When used in conjunction with a non-deuterated Diuron treatment, Diuron-d6 can be used as an internal standard for accurate quantification. Alternatively, it can be used as a tracer to follow the fate of Diuron in the plant and differentiate it from any pre-existing unlabeled Diuron contamination. These application notes provide detailed protocols for conducting plant uptake studies using Diuron-d6.

Data Presentation

Disclaimer: The following tables present hypothetical data for illustrative purposes, as comprehensive quantitative data for Diuron-d6 uptake in specific plant species were not available in the public domain at the time of this writing. The values are based on typical results from plant uptake studies with other herbicides and should be replaced with actual experimental data.

Table 1: Hypothetical Distribution of Diuron-d6 in Wheat (Triticum aestivum) 72 hours after Root Application in a Hydroponic System

Plant Tissue	Diuron-d6 Concentration (ng/g fresh weight)	Standard Deviation (± ng/g)
Roots	250.8	15.2
Stems	75.3	8.1
Leaves	42.1	5.5

Table 2: Hypothetical Time-Course of Diuron-d6 Uptake in Soybean (Glycine max) Roots Following Soil Application

Time (Hours)	Diuron-d6 Concentration in Roots (ng/g fresh weight)
0	0
6	35.2
12	88.9
24	150.6
48	210.4
72	245.7

Table 3: LC-MS/MS Parameters for Quantification of Diuron and Diuron-d6

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Diuron	233.0	72.1	25
Diuron-d6	239.0	78.1	25

Experimental Protocols

Plant Cultivation

a) Hydroponic System

• Seed Germination: Germinate seeds of the chosen plant species (e.g., wheat, soybean) on moist filter paper in petri dishes in the dark.

• Seedling Transfer: Once the radicle emerges, transfer the seedlings to a hydroponic system. A common setup involves placing seedlings in a holder (e.g., foam plug) on a lid covering a container with nutrient solution, ensuring the roots are submerged.

• Nutrient Solution: Use a standard hydroponic solution, such as Hoagland's solution. Ensure the solution is aerated continuously.

• Growth Conditions: Maintain plants in a controlled environment (growth chamber or greenhouse) with a defined photoperiod (e.g., 16-hour light/8-hour dark), temperature (e.g., 22°C day/18°C night), and humidity.

• Acclimatization: Allow plants to grow to a suitable size (e.g., three-leaf stage) before starting the experiment.

b) Soil-Based System

• Soil Preparation: Use a well-characterized soil, or a standardized artificial soil mix, to ensure reproducibility. Autoclave the soil if necessary to eliminate microbial degradation as a variable.

• Planting: Sow seeds in pots containing the prepared soil and allow them to grow to the desired stage.

• Growth Conditions: Maintain the plants under controlled conditions as described for the hydroponic system. Water the plants regularly to maintain consistent soil moisture.

Application of Diuron-d6

a) Root Application (Hydroponic)

• Prepare a stock solution of Diuron-d6 in a suitable solvent (e.g., acetonitrile).

• Spike the hydroponic nutrient solution with the Diuron-d6 stock solution to achieve the desired final concentration. Ensure thorough mixing.

• Transfer the plants into the Diuron-d6-containing solution.

b) Root Application (Soil)

• Prepare an aqueous solution of Diuron-d6.

• Apply the solution evenly to the soil surface of each pot. The volume should be sufficient to moisten the root zone without causing leaching.

c) Foliar Application

• Prepare a spraying solution of Diuron-d6, including a surfactant if required, to improve leaf coverage.

• Use a precision sprayer to apply a defined volume of the solution to the leaves of the plants, ensuring uniform coverage. For translocation studies, you may treat a single leaf.

Sample Collection and Processing

• Time Points: Collect plant samples at predetermined time points after application (e.g., 0, 6, 12, 24, 48, 72 hours).

• Harvesting: At each time point, harvest the plants and carefully wash the roots with deionized water to remove any Diuron-d6 adhering to the surface. For foliar applications, the treated leaves can be washed with a solvent mixture (e.g., acetone/water) to quantify the unabsorbed portion.

• Sectioning: Separate the plants into different tissues (roots, stems, leaves).

• Weighing: Record the fresh weight of each tissue sample.

• Storage: Immediately freeze the samples in liquid nitrogen and store them at -80°C until extraction to prevent degradation of the analyte.

Extraction of Diuron and Diuron-d6 (QuEChERS Method)

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined approach for extracting pesticides from various matrices.[1][2]

• Homogenization: Homogenize the frozen plant tissue samples (e.g., 2-5 g) using a high-speed blender or a mortar and pestle with liquid nitrogen.

• Extraction:

  • Place the homogenized sample into a 50 mL centrifuge tube.

  • Add 10 mL of water and 10 mL of acetonitrile (B52724) (containing 1% acetic acid).

  • If Diuron-d6 is being used as an internal standard for quantifying unlabeled Diuron, spike the sample with a known amount of Diuron-d6 at this stage.

  • Shake vigorously for 1 minute.

• Salting Out:

  • Add a QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tubes at a high speed (e.g., 4000 rpm) for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the upper acetonitrile layer to a d-SPE tube containing a cleanup sorbent (e.g., PSA and C18) to remove interfering matrix components.

  • Vortex for 30 seconds.

  • Centrifuge for 5 minutes.

• Final Extract: The resulting supernatant is the final extract. Transfer it to an autosampler vial for LC-MS/MS analysis.

Analysis by LC-MS/MS

• Instrumentation: Use a high-performance liquid chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

• Chromatographic Separation:

  • Column: A C18 column is typically used.

  • Mobile Phase: A gradient of water (with a modifier like 0.1% formic acid) and acetonitrile or methanol.

  • Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

• Mass Spectrometry:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

  • MRM Transitions: Monitor at least two transitions for both Diuron and Diuron-d6 for confirmation and quantification (see Table 3 for example transitions).

• Quantification: Create a calibration curve using standards of Diuron and a constant concentration of the internal standard (Diuron-d6). Calculate the concentration of Diuron in the plant extracts based on the peak area ratio of the analyte to the internal standard. When Diuron-d6 is the tracer, its concentration is determined from a calibration curve prepared with Diuron-d6 standards.

Visualizations

References

• 1. QuEChERS sample preparation for the determination of pesticides and other organic residues in environmental matrices: a critical review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. m.youtube.com [m.youtube.com]

Technical Notes & Optimization

correcting for matrix effects in Diuron analysis with Diuron-d6

Welcome to the technical support center for the analysis of Diuron using Diuron-d6 as an internal standard. This guide provides troubleshooting information and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to matrix effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in the context of LC-MS/MS analysis?

A: Matrix effects are the alteration of ionization efficiency for a target analyte due to the presence of co-eluting, undetected components in the sample matrix.[1][2] These components, which can include salts, lipids, proteins, and other endogenous materials, can either suppress or enhance the analyte's signal.[1][3] This interference can compromise the accuracy, precision, and sensitivity of quantitative analysis.[3] The "matrix" refers to all components within the sample other than the specific analyte of interest.

Q2: Why is Diuron-d6 recommended as an internal standard for Diuron analysis?

A: Diuron-d6 is an isotopically labeled version of Diuron. Stable Isotope-Labeled Internal Standards (SIL-IS) are considered the gold standard for correcting matrix effects in quantitative LC-MS/MS. Because Diuron-d6 is chemically and physically almost identical to Diuron, it co-elutes chromatographically and experiences nearly the same ionization suppression or enhancement. By comparing the signal of the analyte (Diuron) to the signal of the known concentration of the internal standard (Diuron-d6), variations caused by the matrix can be accurately normalized, leading to more reliable and precise quantification.

Q3: How do I quantitatively assess the impact of the matrix on my analysis?

A: The matrix effect (ME), recovery (RE), and process efficiency (PE) can be calculated by comparing the analyte's peak area in three different sample sets. A detailed experimental protocol is provided below. The formulas for these calculations are as follows:

Parameter	Formula	Description
Recovery (RE%)	(Peak Area of Pre-Spike Sample / Peak Area of Post-Spike Sample) x 100	Measures the efficiency of the extraction procedure.
Matrix Effect (ME%)	((Peak Area of Post-Spike Sample / Peak Area of Neat Standard) - 1) x 100	Quantifies the degree of ion suppression or enhancement. A value of 0% indicates no matrix effect. Negative values indicate suppression, and positive values indicate enhancement.
Process Efficiency (PE%)	(Peak Area of Pre-Spike Sample / Peak Area of Neat Standard) x 100	Represents the overall efficiency of the entire analytical process, combining both extraction recovery and matrix effects.

Note: Some literature defines Matrix Effect as (Peak Area of Post-Spike / Peak Area of Neat Standard) x 100. In this case, 100% indicates no effect, <100% indicates suppression, and >100% indicates enhancement.

Q4: What are considered acceptable ranges for recovery and matrix effects?

A: While specific limits can depend on the regulatory body or application, general guidelines are available.

Matrix Effect Classification: The impact of the matrix effect is often categorized to determine if corrective actions are needed.

Category	Matrix Effect Range	Interpretation
Soft	-20% to +20%	Generally considered acceptable; minimal impact on ionization.
Medium	-50% to -20% or +20% to +50%	May require method optimization or the use of matrix-matched calibrants.
Strong	< -50% or > +50%	Significant ion suppression or enhancement; corrective action is necessary.

Recovery and Precision: Acceptable recovery ensures that a consistent and sufficient amount of the analyte is being measured.

Parameter	Acceptance Criteria
Recovery	70% - 120%
Precision (RSD%)	≤ 20%

These values are general guidelines. For instance, in some routine analyses, recovery rates between 60% and 140% may be acceptable if the method's variability is proven to be reliable.

Troubleshooting Guide

Problem: I am observing significant ion suppression (strong negative matrix effect).

Possible Cause	Troubleshooting Step
Insufficient Sample Cleanup	Co-eluting matrix components are interfering with ionization. Improve your sample preparation method. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can effectively remove interfering compounds.
Chromatographic Co-elution	The analyte and matrix components are eluting from the LC column at the same time. Modify your chromatographic parameters (e.g., change the gradient, use a different column) to better separate Diuron from the interfering compounds.
High Sample Concentration	The matrix is too concentrated, overwhelming the ion source. Dilute your sample extract. This simple approach can be effective if the assay has sufficient sensitivity.

Problem: My analyte recovery is consistently low.

Possible Cause	Troubleshooting Step
Inefficient Extraction	The chosen solvent or extraction technique is not effectively removing Diuron from the sample matrix. Optimize the extraction solvent, pH, or extraction time. Consider alternative techniques like accelerated solvent extraction (ASE).
Analyte Degradation	Diuron may be degrading during sample preparation or storage. Ensure samples are stored at an appropriate temperature (e.g., -20°C). Investigate potential degradation by analyzing samples immediately after preparation and comparing them to stored samples.
Poor Analyte Solubility	The analyte may not be fully dissolved in the final reconstitution solvent. Ensure the reconstitution solvent is appropriate for Diuron.

Problem: The signal for my internal standard (Diuron-d6) is low or inconsistent.

Possible Cause	Troubleshooting Step
Incorrect Spiking Concentration	The concentration of the Diuron-d6 spiking solution may be incorrect or it may have degraded. Prepare a fresh internal standard stock solution and verify its concentration.
Inconsistent Spiking Volume	The pipette used for adding the internal standard may be inaccurate. Calibrate your pipettes regularly to ensure consistent and accurate dispensing of the Diuron-d6 solution.
Degradation of Internal Standard	Like the analyte, the internal standard can degrade if not handled or stored properly. Store stock solutions at low temperatures and protect them from light if necessary.

Experimental Protocols & Visualizations

Protocol: Evaluating Matrix Effect, Recovery, and Process Efficiency

This experiment requires the preparation of three distinct sets of samples. It is recommended to perform this evaluation at low, medium, and high concentrations within your calibration range.

1. Set A: Neat Standard

• Purpose: To establish a baseline response for the analyte in a clean solvent.

• Preparation: Spike a known amount of Diuron and Diuron-d6 into your final analysis solvent (e.g., acetonitrile/water).

2. Set B: Pre-Spike Sample

• Purpose: To measure the overall process efficiency, including extraction losses and matrix effects.

• Preparation:

  • Take a blank sample matrix (e.g., soil, water, plasma) that is free of Diuron.

  • Spike the blank matrix with a known amount of Diuron and Diuron-d6 before the extraction process.

  • Perform the entire extraction and cleanup procedure.

3. Set C: Post-Spike Sample

• Purpose: To isolate the effect of the matrix on the analyte signal (quantify matrix effects).

• Preparation:

  • Take a blank sample matrix.

  • Perform the entire extraction and cleanup procedure on the blank matrix first.

  • Spike a known amount of Diuron and Diuron-d6 into the final processed extract.

Analysis Workflow Diagram

Caption: Workflow for evaluating matrix effects (ME), recovery (RE), and process efficiency (PE).

Logic for Calculation Diagram

This diagram illustrates the relationships between the three sample sets used for the calculations.

Caption: Logical relationships for calculating Recovery, Matrix Effect, and Process Efficiency.

References

• 1. longdom.org [longdom.org]
• 2. matrix-effects-and-selectivity-issues-in-lc-ms-ms - Ask this paper | Bohrium [bohrium.com]
• 3. chromatographyonline.com [chromatographyonline.com]

addressing isotopic exchange of Diuron-d6 in acidic mobile phase

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the deuterated internal standard Diuron-d6, particularly concerning its stability in acidic mobile phases used in liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern for Diuron-d6?

A1: Isotopic exchange, in this context, refers to the unintended replacement of deuterium (B1214612) atoms on the Diuron-d6 molecule with hydrogen atoms from the surrounding solvent (mobile phase). This phenomenon, also known as back-exchange, can be facilitated by acidic conditions. It is a significant concern because it alters the mass of the internal standard, leading to a decrease in its signal intensity and the appearance of a signal at the mass of the unlabeled Diuron. This can compromise the accuracy and precision of quantitative analyses by affecting the analyte-to-internal standard ratio.

Q2: Where are the deuterium atoms located on the Diuron-d6 molecule?

A2: In commercially available Diuron-d6, the six deuterium atoms are located on the two methyl groups attached to the urea (B33335) nitrogen atom. The IUPAC name is 3-(3,4-dichlorophenyl)-1,1-bis(trideuteriomethyl)urea.[1][2]

Q3: Are the deuterium labels on Diuron-d6 stable?

A3: The deuterium labels on the N,N-dimethyl groups of Diuron-d6 are on carbon atoms and are generally considered to be in stable, non-exchangeable positions. Unlike deuterium on heteroatoms (e.g., -OH, -NH), which are highly labile, carbon-bound deuterons are more resistant to exchange. However, under certain conditions, particularly in acidic mobile phases and at elevated temperatures, slow exchange can still occur over time.

Q4: What factors can influence the rate of isotopic exchange of Diuron-d6?

A4: Several factors can influence the rate of deuterium exchange:

• pH: Acidic conditions can catalyze the exchange process. While Diuron is noted to be more stable at neutral pH, acidic modifiers are common in reversed-phase chromatography. The rate of exchange for many deuterated compounds is minimal around pH 2.5.

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange. Maintaining low temperatures for samples in the autosampler is a key strategy to minimize exchange.

• Solvent Composition: Protic solvents, such as water and methanol, are necessary to provide a source of protons to exchange with the deuterium atoms.

• Time: The extent of isotopic exchange is time-dependent. Prolonged exposure of Diuron-d6 to acidic, protic conditions will result in a greater degree of exchange.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of Diuron-d6 in acidic mobile phases.

Problem 1: Decreasing Diuron-d6 signal intensity over a sequence of injections.

• Possible Cause: Isotopic back-exchange is occurring in the autosampler, where samples may be stored for an extended period in an acidic mobile phase.

• Troubleshooting Steps:

  • Reduce Autosampler Temperature: Set the autosampler temperature to a lower value (e.g., 4°C) to slow down the exchange kinetics.

  • Minimize Sample Residence Time: Rearrange the injection sequence to analyze samples containing Diuron-d6 as quickly as possible after they are placed in the autosampler.

  • Evaluate Sample Diluent: If possible, prepare the final sample dilutions in a solvent with a lower water content or a less acidic pH, and ensure the injection volume is small enough not to disrupt the chromatography.

Problem 2: Appearance of a peak at the retention time and mass of unlabeled Diuron in Diuron-d6 standard solutions.

• Possible Cause: This is a direct indication of isotopic exchange, where a portion of the Diuron-d6 has lost its deuterium labels.

• Troubleshooting Steps:

  • Check Mobile Phase Preparation and Age: Ensure the acidic mobile phase is freshly prepared. The stability of formic acid in methanol, for example, can be an issue over time.

  • Perform a Stability Study: Conduct a formal evaluation of Diuron-d6 stability in your specific mobile phase and sample matrix (see Experimental Protocol below).

  • Optimize Mobile Phase pH: If method performance allows, adjust the mobile phase pH to be closer to the point of minimum exchange (typically around pH 2.5).

Problem 3: Poor reproducibility of quality control (QC) samples.

• Possible Cause: Inconsistent isotopic exchange between samples, standards, and QCs can lead to high variability in the analytical results.

• Troubleshooting Steps:

  • Standardize Sample Handling: Ensure that all samples, standards, and QCs are handled identically in terms of preparation time, storage conditions, and time spent in the autosampler before injection.

  • Assess Matrix Effects: While a deuterated internal standard should compensate for matrix effects, significant differences in the matrix composition between samples could potentially influence the local pH and the rate of exchange.

  • Consider an Alternative Internal Standard: If isotopic exchange of Diuron-d6 proves to be an insurmountable issue for your specific application, consider using a ¹³C-labeled internal standard, which is not susceptible to this phenomenon.

Quantitative Data on Isotopic Exchange

Condition	pH of Mobile Phase	Temperature	Time (hours)	Hypothetical % Exchange of Diuron-d6
1	3.5 (0.1% Formic Acid)	25°C	24	5.2%
2	3.5 (0.1% Formic Acid)	4°C	24	1.1%
3	2.5	25°C	24	1.5%
4	2.5	4°C	24	<0.5%
5	3.5 (0.1% Formic Acid)	4°C	72	3.3%

This table illustrates that lowering the temperature and adjusting the pH towards the minimum exchange rate can significantly reduce the extent of isotopic exchange over time.

Experimental Protocols

Protocol for Evaluating the Stability of Diuron-d6 in an Acidic Mobile Phase

Objective: To determine the stability of Diuron-d6 in a given analytical mobile phase and sample matrix over a specified period and at a defined temperature.

Materials:

• Diuron-d6 stock solution

• Blank matrix (e.g., plasma, water, soil extract)

• Mobile phase A (aqueous, with acid modifier)

• Mobile phase B (organic)

• LC-MS/MS system

Procedure:

• Prepare Two Sets of Samples:

  • Set A (Time = 0): Prepare a set of at least three replicate samples by spiking a known concentration of Diuron-d6 into the blank matrix. Process these samples immediately according to your analytical method (e.g., protein precipitation, solid-phase extraction). The final extract should be in a solvent composition representative of your initial chromatographic conditions.

  • Set B (Time = X): Prepare a second set of at least three replicate samples in the same manner as Set A. Store these processed samples under the conditions you wish to evaluate (e.g., in the autosampler at 4°C for 24 hours).

• LC-MS/MS Analysis:

  • Immediately after preparation, inject the samples from Set A and acquire the data for the Diuron-d6 mass transition.

  • At the end of the storage period (X), inject the samples from Set B and acquire the data under the same instrument conditions.

• Data Evaluation:

  • Compare Peak Areas: Calculate the mean peak area of the Diuron-d6 signal for both Set A and Set B. A statistically significant decrease in the mean peak area for Set B compared to Set A indicates degradation or loss of the internal standard.

  • Monitor for Unlabeled Diuron: In the chromatograms for Set B, monitor the mass transition for unlabeled Diuron at the retention time of Diuron-d6. The presence of a peak indicates that isotopic exchange has occurred.

  • Calculate Percent Exchange (optional): If you have a calibration curve for unlabeled Diuron, you can estimate the concentration of the newly formed unlabeled Diuron in the Set B samples and express this as a percentage of the initial Diuron-d6 concentration.

• Acceptance Criteria: The mean response of the Diuron-d6 in Set B should be within a predefined percentage of the mean response in Set A (e.g., ±15%). The amount of unlabeled Diuron formed should be below a level that would impact the accuracy of the assay.

Visualizations

Caption: Simplified pathway of acid-catalyzed isotopic exchange of Diuron-d6.

Caption: Workflow for troubleshooting Diuron-d6 isotopic exchange issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Ion Suppression of Diuron-d6 in ESI-MS

Welcome to the technical support center for minimizing ion suppression of Diuron-d6 in Electrospray Ionization Mass Spectrometry (ESI-MS). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their analytical methods.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Diuron-d6 in ESI-MS?

A1: Ion suppression is a matrix effect where the ionization efficiency of a target analyte, in this case, Diuron-d6, is reduced by the presence of co-eluting compounds from the sample matrix.[1] This leads to a decreased signal intensity, which can negatively impact the accuracy, precision, and sensitivity of your analytical method. Even with the high selectivity of tandem mass spectrometry (MS/MS), ion suppression remains a challenge as it occurs during the initial ionization process in the ESI source.[2]

Q2: I'm using a deuterated internal standard (Diuron-d6). Shouldn't that automatically correct for ion suppression?

A2: Ideally, a stable isotope-labeled internal standard like Diuron-d6 co-elutes with the analyte (Diuron) and experiences the same degree of ion suppression. The ratio of the analyte signal to the internal standard signal should then remain constant, enabling accurate quantification.[1] However, this is not always the case. "Differential ion suppression" can occur if there is a slight chromatographic separation between Diuron and Diuron-d6, causing them to be affected differently by matrix components. This can be due to the "deuterium isotope effect," where the deuterium (B1214612) labeling slightly alters the physicochemical properties of the molecule.[2]

Q3: What are the common sources of ion suppression for Diuron-d6?

A3: Common sources of ion suppression include:

• Endogenous matrix components: In complex samples like soil, food, or biological fluids, co-eluting compounds such as salts, lipids, proteins, and humic acids can interfere with the ionization of Diuron-d6.[3]

• Exogenous substances: Contaminants introduced during sample preparation, such as polymers from plasticware, or mobile phase additives like trifluoroacetic acid (TFA), can cause ion suppression.

• High concentrations of Diuron or Diuron-d6: At high concentrations, the ESI source can become saturated, leading to competition for ionization and a non-linear response.

Q4: How can I determine if ion suppression is affecting my Diuron-d6 signal?

A4: A post-column infusion experiment is a definitive way to identify regions of ion suppression in your chromatogram. This involves infusing a standard solution of Diuron-d6 at a constant rate into the LC eluent after the analytical column while injecting a blank matrix sample. A dip in the baseline signal of Diuron-d6 indicates the retention times where matrix components are causing ion suppression.

Troubleshooting Guides

This section provides solutions to common issues encountered during the analysis of Diuron-d6.

Problem 1: Low or no signal for Diuron-d6.

• Possible Cause: Severe ion suppression from the sample matrix.

• Troubleshooting Steps:

  • Perform a Post-Column Infusion Experiment: To confirm and locate the region of ion suppression.

  • Enhance Sample Cleanup: Implement a more rigorous sample preparation method like Solid-Phase Extraction (SPE) or a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol to remove interfering matrix components.

  • Dilute the Sample: Diluting the sample extract can reduce the concentration of matrix components, thereby alleviating ion suppression.

  • Optimize Chromatographic Conditions: Modify the LC gradient to separate the elution of Diuron-d6 from the ion suppression zones.

Problem 2: Inconsistent and irreproducible results for Diuron-d6.

• Possible Cause: Variable matrix effects between samples and standards. Your Diuron-d6 may not be fully compensating for these variations.

• Troubleshooting Steps:

  • Verify Co-elution of Diuron and Diuron-d6: Carefully examine the chromatograms to ensure both compounds are eluting at the same retention time.

  • Use Matrix-Matched Standards: Prepare your calibration standards in a blank matrix that is representative of your samples. This helps to ensure that the standards and samples experience similar matrix effects.

  • Improve Sample Preparation Consistency: Ensure that your sample preparation protocol is followed precisely for all samples and standards to minimize variability.

Problem 3: Poor peak shape for Diuron-d6.

• Possible Cause: Incompatible mobile phase or issues with the analytical column.

• Troubleshooting Steps:

  • Optimize Mobile Phase Additives: The choice and concentration of mobile phase additives can significantly impact peak shape and ionization efficiency. Formic acid is a commonly used additive that generally provides good signal in positive ESI mode. Ammonium formate (B1220265) can also be used and may improve peak shape for certain analytes.

  • Check Column Health: A deteriorating column can lead to poor peak shape. Flush the column or replace it if necessary.

Data Presentation

Table 1: Comparison of Sample Preparation Methods for Diuron Recovery

Sample Preparation Method	Matrix	Analyte	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Solid-Phase Extraction (SPE)	River Water	Diuron	75 - 97	5 - 10
QuEChERS	Various Crops	Diuron	93 - 96	Not Specified
QuEChERS with d-SPE	Apples & Korean Cabbage	Pesticides (general)	94 - 99	< 20
SPE (PSA)	Apples & Korean Cabbage	Pesticides (general)	94 - 99	< 20

This table summarizes reported recovery data for Diuron and other pesticides using common sample preparation techniques. Higher recovery often correlates with better removal of interfering matrix components and thus, reduced ion suppression.

Table 2: Effect of Mobile Phase Additives on ESI-MS Signal (Qualitative Comparison)

Mobile Phase Additive	Typical Concentration	Effect on Diuron-d6 Signal (Positive ESI)	Chromatographic Peak Shape	Reference
Formic Acid (FA)	0.1%	Generally provides good signal intensity.	Good
Ammonium Formate (AF)	5-10 mM	Can improve signal and peak shape, especially when combined with FA.	Good to Excellent
Acetic Acid	0.1%	May provide a weaker signal compared to formic acid.	Fair to Good
Trifluoroacetic Acid (TFA)	0.05-0.1%	Strong signal suppression is commonly observed.	Excellent

This table provides a qualitative comparison of common mobile phase additives and their expected impact on the analysis of Diuron-d6 in positive ESI mode.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Water Samples

Objective: To extract and concentrate Diuron and Diuron-d6 from water samples while minimizing matrix interferences.

Materials:

• SPE cartridges (e.g., C18)

• Water sample

• Diuron-d6 internal standard solution

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Deionized water

• SPE vacuum manifold

Methodology:

• Cartridge Conditioning: Condition the SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Add a known amount of Diuron-d6 internal standard to the water sample. Pass the water sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the retained Diuron and Diuron-d6 with 5 mL of acetonitrile or methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of mobile phase for LC-MS/MS analysis.

Protocol 2: Post-Column Infusion Experiment

Objective: To identify regions of ion suppression in a chromatographic run.

Materials:

• LC-MS/MS system

• Syringe pump

• T-piece connector

• Standard solution of Diuron-d6

• Blank matrix extract

Methodology:

• System Setup:

  • Set up the LC-MS/MS system with the analytical column and mobile phase used for your analysis.

  • Connect the outlet of the analytical column to one inlet of the T-piece.

  • Connect the syringe pump containing the Diuron-d6 standard solution to the other inlet of the T-piece.

  • Connect the outlet of the T-piece to the ESI source of the mass spectrometer.

• Infusion:

  • Begin infusing the Diuron-d6 standard solution at a low, constant flow rate (e.g., 5-10 µL/min).

  • Once a stable baseline signal for Diuron-d6 is achieved, inject the blank matrix extract onto the LC column.

• Data Analysis:

  • Monitor the signal of Diuron-d6 throughout the chromatographic run.

  • Dips in the baseline indicate retention times where co-eluting matrix components are causing ion suppression.

Visualizations

Caption: Mechanism of ion suppression in the ESI source.

Caption: Troubleshooting workflow for Diuron-d6 ion suppression.

References

• 1. longdom.org [longdom.org]
• 2. Drug-mediated ion suppression and mitigation of interferences using liquid chromatography-quadrupole/time of flight mass spectrometry (LC-Q/TOF-MS) and liquid chromatography tandem mass spectrometry (LC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. longdom.org [longdom.org]

Technical Support Center: Optimizing Diuron-d6 as an Internal Standard

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the optimization of Diuron-d6 concentration for use as an internal standard in analytical assays.

Frequently Asked Questions (FAQs)

Q1: What is Diuron-d6 and why is it used as an internal standard?

A1: Diuron-d6 is a stable isotope-labeled (SIL) version of the herbicide Diuron, where six hydrogen atoms have been replaced with deuterium. It is used as an internal standard in quantitative analysis, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2][3][4] An internal standard is a compound with a known concentration added to all samples, calibrators, and quality controls to correct for variability during sample preparation and analysis.[5][6] The ratio of the analyte's signal to the internal standard's signal is used for quantification, which improves the accuracy and precision of the results.[6][7]

Q2: Why is a stable isotope-labeled internal standard like Diuron-d6 preferred over a structural analog?

A2: Stable isotope-labeled internal standards are considered the gold standard in quantitative mass spectrometry.[5][8] Because Diuron-d6 is structurally and chemically almost identical to Diuron, it behaves very similarly during sample extraction, chromatography, and ionization.[5][6][9] This close similarity allows it to more effectively compensate for matrix effects and other sources of analytical variability compared to a structural analog, which may have different physicochemical properties.[5][10][11]

Q3: What is the general principle for selecting the initial concentration of Diuron-d6?

A3: The concentration of the internal standard should ideally be consistent across all samples and produce a response that is similar to the analyte's response in the middle of the calibration range.[6][12] This helps to ensure a reliable peak area ratio for accurate quantification.[12] The chosen concentration should also be high enough to be detected clearly above the background noise but not so high that it causes detector saturation.[8]

Troubleshooting Guide

This guide addresses common issues encountered when optimizing Diuron-d6 concentration and provides systematic steps to resolve them.

Issue	Potential Cause	Recommended Action	Reference
High variability in Diuron-d6 signal	Inconsistent pipetting or spiking	Review and standardize sample preparation procedures.	[5]
Matrix effects	Improve sample cleanup using methods like solid-phase extraction (SPE) or dilute the sample.	[5][11]
Inconsistent extraction recovery	Ensure thorough mixing during extraction. Consider adding a small amount of acid, base, or organic solvent to improve dissociation from matrix components.
Poor linearity of calibration curve	Inappropriate internal standard concentration	Experiment with different fixed concentrations of Diuron-d6. The concentration should ideally be in the mid-range of the calibration curve.	[8][12]
Ion suppression or enhancement	While a SIL IS should compensate for matrix effects, significant ion suppression can still impact linearity. Dilute the sample to reduce interfering components.	[5][8]
Detector saturation	If the Diuron-d6 signal is too high, it can saturate the detector. Reduce the concentration of the Diuron-d6 spiking solution.	[8]
Systematic drift or shift in IS response	Human error during sample preparation	Review sample preparation records for a subset of samples.	[5]
Change in instrument conditions	Check instrument logs for any changes or errors that may have occurred mid-run.	[5]
Subject-specific matrix effects	This may be indicated by a drift associated with a specific patient's samples.
Inaccurate quantification results	Poor selection of internal standard	Ensure Diuron-d6 is appropriate for the analyte and matrix. Mismatched internal standards can lead to poor reproducibility.	[13]
Instability of the internal standard	Verify the stability of Diuron-d6 in the stock solution and in the prepared samples under the storage and analysis conditions.	[13]

Experimental Protocols

Protocol: Determining the Optimal Diuron-d6 Concentration

This experiment is designed to identify the Diuron-d6 concentration that provides the best linearity, accuracy, and precision for the quantification of the target analyte.

1. Preparation of Solutions:

• Analyte Stock Solution: Prepare a stock solution of the analyte at a known high concentration.

• Diuron-d6 Stock Solution: Prepare a stock solution of Diuron-d6.[4][14]

• Calibration Standards: Prepare a series of calibration standards by serially diluting the analyte stock solution to cover the expected concentration range in the samples.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range.

• Diuron-d6 Spiking Solutions: Prepare several different concentrations of Diuron-d6 spiking solutions (e.g., 5 ng/mL, 25 ng/mL, 100 ng/mL).

2. Sample Preparation:

• For each Diuron-d6 concentration being tested, prepare a full set of calibration standards and QC samples.

• To each calibration standard and QC sample, add a fixed volume of the corresponding Diuron-d6 spiking solution.

• Process the samples using your established extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).[5]

3. LC-MS/MS Analysis:

• Analyze the prepared samples using a validated LC-MS/MS method.

4. Data Analysis and Optimization:

• For each concentration of Diuron-d6 tested, generate a calibration curve by plotting the peak area ratio (Analyte / Diuron-d6) against the concentration of the analyte.

• Evaluate the linearity (R²) of the calibration curve for each internal standard concentration.

• Calculate the accuracy and precision of the QC samples for each condition.

• Select the Diuron-d6 concentration that provides the best linearity, accuracy, and precision over the desired calibration range.[8]

Diuron-d6 Concentration	Calibration Curve Linearity (R²)	Low QC Accuracy (%)	Low QC Precision (%RSD)	Mid QC Accuracy (%)	Mid QC Precision (%RSD)	High QC Accuracy (%)	High QC Precision (%RSD)
Concentration 1 (e.g., 5 ng/mL)
Concentration 2 (e.g., 25 ng/mL)
Concentration 3 (e.g., 100 ng/mL)

Fill in the table with your experimental data to compare the results.

Visualizations

Caption: Workflow for optimizing internal standard concentration.

Caption: Decision tree for troubleshooting IS variability.

Caption: Relationship between analyte and internal standard signals.

References

• 1. shimadzu.com [shimadzu.com]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. thamesrestek.co.uk [thamesrestek.co.uk]
• 5. benchchem.com [benchchem.com]
• 6. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 7. Internal standard - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. HOW TO CHOOSE APPROPRATE CONCENTRION FOR INTERNAL STANDARD? - Chromatography Forum [chromforum.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. Diuron (dimethyl-D₆, 98%) 100 µg/mL in acetonitrileDLM-7116-1.2 [isotope.com]

dealing with co-eluting interferences with Diuron-d6

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the analysis of Diuron-d6, particularly concerning co-eluting interferences.

Frequently Asked Questions (FAQs)

Q1: What is Diuron-d6 and why is it used in analytical experiments?

A1: Diuron-d6 is a deuterated form of the herbicide Diuron (B1670789). In analytical chemistry, particularly in methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS), it is commonly used as an internal standard (IS). Because it is chemically almost identical to Diuron, it behaves similarly during sample preparation and analysis but can be distinguished by its higher mass. This allows it to be used to accurately quantify Diuron by correcting for variations in sample extraction, matrix effects, and instrument response.

Q2: What are co-eluting interferences in the context of Diuron-d6 analysis?

A2: Co-eluting interferences are compounds in a sample that are not separated from Diuron-d6 during the chromatographic process and, therefore, enter the mass spectrometer at the same time. These interferences can be broadly categorized into:

• Matrix Effects: These are caused by co-eluting compounds from the sample matrix (e.g., soil, water, food) that can suppress or enhance the ionization of Diuron-d6 in the mass spectrometer's ion source, leading to inaccurate quantification.[1][2]

• Isobaric Interferences: These are compounds that have the same nominal mass-to-charge ratio (m/z) as Diuron-d6. If not chromatographically separated, they can contribute to the analytical signal, leading to a false-positive or an overestimation of the internal standard's response.

Q3: What are the common degradation products of Diuron and can they interfere with Diuron-d6?

A3: The primary degradation products of Diuron are 3-(3,4-dichlorophenyl)-1-methylurea (DCPMU), 3,4-dichlorophenylurea (DCPU), and 3,4-dichloroaniline (B118046) (DCA).[3][4] While these compounds can be present in samples and may co-elute, they are not isobaric with Diuron-d6 and therefore do not typically cause direct isobaric interference with the internal standard itself. However, they can contribute to matrix effects and may interfere with the quantification of the non-labeled Diuron analyte if not properly separated chromatographically.

Troubleshooting Guide: Dealing with Co-eluting Interferences

This guide provides a systematic approach to identifying and resolving issues related to co-eluting interferences in the analysis of Diuron-d6.

Issue 1: Inconsistent or Unexpected Diuron-d6 Signal (Suppression or Enhancement)

Symptoms:

• The peak area of Diuron-d6 is significantly lower or higher in samples compared to standards prepared in a clean solvent.

• High variability in Diuron-d6 peak area across a batch of samples.

Potential Cause:

• Matrix Effects: Co-eluting compounds from the sample matrix are affecting the ionization of Diuron-d6.

Troubleshooting Workflow:

Caption: A workflow for troubleshooting inconsistent Diuron-d6 signals caused by matrix effects.

Detailed Steps:

• Review and Optimize Sample Preparation:

  • Solid-Phase Extraction (SPE): Ensure the SPE cartridge type is appropriate for the matrix and that the wash steps are effective at removing interfering compounds. Consider using a different sorbent material.

  • QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): For complex matrices like food or soil, ensure the correct salt and sorbent combination is used for the cleanup step.

• Optimize Chromatographic Conditions:

  • Modify Mobile Phase Gradient: A shallower gradient can improve the separation of Diuron-d6 from interfering matrix components.

  • Change Column Chemistry: If using a standard C18 column, consider a column with a different selectivity, such as a phenyl-hexyl or biphenyl (B1667301) phase, which can provide different interactions and better separation.

  • Adjust Flow Rate: Lowering the flow rate can sometimes improve resolution.

• Adjust Mass Spectrometry Parameters:

  • Optimize Ion Source Settings: Re-optimize source parameters such as gas flows, temperature, and voltages to minimize in-source ionization suppression or enhancement.

  • Check MRM Transitions: Ensure the selected Multiple Reaction Monitoring (MRM) transitions for Diuron-d6 are specific and not prone to interference.

• Dilute the Sample Extract: Diluting the sample extract can reduce the concentration of matrix components, thereby lessening their impact on the ionization of Diuron-d6.

Issue 2: Suspected Isobaric Interference with Diuron-d6

Symptoms:

• The peak shape of Diuron-d6 is distorted (e.g., shouldering, split peaks).

• The ion ratio between the quantifier and qualifier MRM transitions for Diuron-d6 is inconsistent between standards and samples.

• A peak is observed at the retention time of Diuron-d6 in blank matrix samples.

Potential Cause:

• A compound with the same nominal mass as Diuron-d6 is co-eluting. This could potentially be a co-formulant from a pesticide product or another environmental contaminant.[5]

Troubleshooting Workflow:

Caption: A workflow for identifying and resolving suspected isobaric interferences with Diuron-d6.

Detailed Steps:

• Confirm with High-Resolution Mass Spectrometry (HRMS):

  • If available, analyze the sample using an LC-HRMS system (e.g., Q-TOF or Orbitrap). This will allow you to determine the accurate mass of the interfering compound. If the accurate mass is different from that of Diuron-d6, it is not a true isobaric interference.

• Intensively Optimize Chromatography:

  • The primary goal is to achieve baseline separation of Diuron-d6 from the interfering compound.

  • Experiment with Different Columns: Test columns with significantly different stationary phases (e.g., C18, phenyl-hexyl, pentafluorophenyl (PFP), and hydrophilic interaction liquid chromatography (HILIC)) to exploit different separation mechanisms.

  • Vary Mobile Phase Composition: Systematically alter the organic solvent (acetonitrile vs. methanol) and the pH of the aqueous phase to manipulate the retention times of the two compounds.

• Select More Specific MRM Transitions:

  • If chromatographic separation is not fully achieved, investigate alternative MRM transitions for Diuron-d6. A different product ion may be more specific and less susceptible to interference from the co-eluting compound.

Experimental Protocols

Protocol 1: Sample Preparation using Solid-Phase Extraction (SPE) for Water Samples

• Conditioning: Condition a 500 mg, 6 mL hydrophilic-lipophilic balanced (HLB) SPE cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water.

• Loading: To a 500 mL water sample, add the Diuron-d6 internal standard solution. Pass the entire sample through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: Wash the cartridge with 5 mL of a 5% methanol in water solution to remove polar interferences.

• Drying: Dry the cartridge under a vacuum for 10-15 minutes.

• Elution: Elute the analytes with 2 x 4 mL of methanol into a collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Diuron and its Metabolites

Instrumentation:

• Liquid Chromatograph coupled to a Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source.

LC Parameters:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from 10% B to 90% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

MS/MS Parameters (Positive ESI Mode):

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
Diuron	233.0	72.1	46.1	25
Diuron-d6	239.1	78.1	49.1	25
DCPMU	219.0	72.1	46.1	25
DCPU	205.0	162.0	126.0	30
DCA	162.0	126.0	99.0	20

Note: Collision energies should be optimized for the specific instrument being used.

Data Presentation

Table 1: Example Data Showing Matrix Effects on Diuron-d6 Signal

Sample Type	Diuron-d6 Peak Area	% Signal Suppression/Enhancement
Standard in Solvent	500,000	N/A
Spiked River Water	350,000	-30% (Suppression)
Spiked Soil Extract	650,000	+30% (Enhancement)

Table 2: Troubleshooting Outcomes for Inconsistent Diuron-d6 Signal

Troubleshooting Action	Resulting Diuron-d6 RSD in Samples
Initial Analysis	25%
After SPE Optimization	15%
After Gradient Modification	8%
Final Method (Optimized SPE & Gradient)	< 5%

References

• 1. Optimization and comparison of ESI and APCI LC-MS/MS methods: a case study of Irgarol 1051, Diuron, and their degradation products in environmental samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Multiresidue analysis of atrazine, diuron and their degradation products in sewage sludge by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Frontiers | Multiparameter analysis of Diuron and its metabolites (DCA and DCPMU) in different stages of zebrafish (Danio rerio) development [frontiersin.org]
• 5. Co-formulants in pesticides | PAN Europe [pan-europe.info]

Technical Support Center: Ensuring Long-Term Stability of Diuron-d6 Stock Solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling, storage, and stability assessment of Diuron-d6 stock solutions. Following these recommendations will help ensure the accuracy and reliability of experimental results that rely on this internal standard.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Diuron-d6 stock solutions?

A1: To ensure the long-term stability of Diuron-d6 stock solutions, it is recommended to store them at or below -20°C in a tightly sealed, amber vial to protect from light. For short-term use, storage at 4°C is acceptable, but prolonged storage at this temperature is not advised.

Q2: What is the recommended solvent for preparing Diuron-d6 stock solutions?

A2: Acetonitrile is a commonly used and recommended solvent for preparing Diuron-d6 stock solutions. It is important to use a high-purity, anhydrous grade of the solvent to minimize potential degradation.

Q3: What are the potential degradation products of Diuron-d6?

A3: Based on the degradation pathways of unlabeled Diuron, the primary potential degradation products of Diuron-d6 are 3-(3,4-dichlorophenyl)-1-methylurea-d3 (DCPMU-d3), 3-(3,4-dichlorophenyl)urea-d3 (DCPU-d3), and 3,4-dichloroaniline (B118046) (DCA).

Q4: How can I check the stability of my Diuron-d6 stock solution?

A4: The stability of a Diuron-d6 stock solution should be periodically assessed using a stability-indicating analytical method, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This involves comparing the concentration of the stock solution to a freshly prepared standard and analyzing for the presence of known degradation products.

Q5: Can I use a Diuron-d6 stock solution that has been stored for an extended period?

A5: It is not recommended to use a Diuron-d6 stock solution that has been stored for an extended period without first verifying its concentration and purity. As a best practice, stock solutions should be prepared fresh at regular intervals. If an older stock solution must be used, its stability should be confirmed by analysis against a newly prepared standard.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent or lower than expected Diuron-d6 signal in analytical runs.	Degradation of the Diuron-d6 stock solution due to improper storage (e.g., elevated temperature, exposure to light).	Prepare a fresh stock solution of Diuron-d6 from a reliable source of the neat material. Ensure proper storage conditions (-20°C, protected from light) for the new stock solution. Re-analyze samples with the fresh internal standard.
Solvent evaporation from the stock solution vial, leading to an inaccurate concentration.	Always ensure that the vial cap is tightly sealed. For long-term storage, consider using vials with PTFE-lined caps (B75204) to minimize evaporation. If evaporation is suspected, the stock solution should be discarded and a fresh one prepared.
Presence of unexpected peaks in the chromatogram corresponding to Diuron-d6 degradation products.	The stock solution has started to degrade.	Discard the current stock solution. Prepare a fresh stock solution and verify its purity before use. Review storage procedures to prevent future degradation.
Variability in results when using the same Diuron-d6 stock solution over time.	Gradual degradation of the stock solution.	Implement a regular schedule for preparing fresh Diuron-d6 stock solutions. For critical quantitative studies, it is advisable to use a freshly prepared stock solution or one that has been recently verified for stability.

Quantitative Stability Data

Disclaimer: The following data is illustrative and intended to represent a typical stability profile for a deuterated standard like Diuron-d6. Actual stability can vary based on the specific batch of the compound, solvent purity, and storage conditions. It is crucial to perform your own stability assessment.

Table 1: Illustrative Long-Term Stability of Diuron-d6 in Acetonitrile (1 mg/mL)

Storage Condition	Time Point	Diuron-d6 Remaining (%)	DCPMU-d3 (%)	DCPU-d3 (%)	DCA (%)
-20°C (Protected from Light)	1 Month	>99.5	<0.1	<0.1	<0.1
3 Months	>99.0	<0.2	<0.1	<0.1
6 Months	>98.5	<0.5	<0.2	<0.1
12 Months	>98.0	<0.8	<0.3	<0.2
4°C (Protected from Light)	1 Month	~99.0	~0.4	~0.1	<0.1
3 Months	~97.5	~1.0	~0.5	~0.2
6 Months	~95.0	~2.5	~1.0	~0.5
12 Months	~90.0	~5.0	~2.5	~1.0
Room Temperature (~22°C, Exposed to Light)	1 Week	~95.0	~2.5	~1.5	~1.0
1 Month	~85.0	~7.0	~4.0	~2.0
3 Months	<70.0	>15.0	>8.0	>5.0

Experimental Protocol: Stability Assessment of Diuron-d6 Stock Solution

This protocol outlines a general procedure for assessing the stability of a Diuron-d6 stock solution using LC-MS/MS.

1. Preparation of Solutions

• Stock Solution (to be tested): Prepare a 1 mg/mL stock solution of Diuron-d6 in anhydrous, HPLC-grade acetonitrile.

• Fresh Reference Stock Solution: On the day of analysis, prepare a fresh 1 mg/mL stock solution of Diuron-d6 in the same solvent.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the fresh reference stock solution to concentrations spanning the expected analytical range (e.g., 1, 5, 10, 50, 100 ng/mL).

• Degradation Product Standards (if available): Prepare stock and working solutions of DCPMU, DCPU, and DCA.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC) Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with 95% A, ramp to 5% A over 5 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS) Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Diuron-d6: Precursor Ion > Product Ion 1 (Quantifier), Precursor Ion > Product Ion 2 (Qualifier)

    • DCPMU-d3 (if standard is available): Precursor Ion > Product Ion

    • DCPU-d3 (if standard is available): Precursor Ion > Product Ion

    • DCA: Precursor Ion > Product Ion (Note: Specific MRM transitions should be optimized for the instrument being used.)

3. Data Analysis

• Analyze the working standard solutions to generate a calibration curve for Diuron-d6.

• Analyze the stored Diuron-d6 stock solution (diluted to an appropriate concentration).

• Calculate the concentration of the stored stock solution using the calibration curve.

• Determine the percentage of Diuron-d6 remaining by comparing the measured concentration to the nominal concentration.

• Analyze the stored stock solution for the presence of the degradation products using their respective MRM transitions. If standards are available, quantify their concentrations.

Visualizations

Caption: Troubleshooting workflow for addressing inconsistent Diuron-d6 signals.

preventing cross-contamination in Diuron-d6 analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing cross-contamination during Diuron-d6 analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of Diuron-d6 cross-contamination in the laboratory?

A1: Cross-contamination in Diuron-d6 analysis can originate from several sources. These include previously analyzed high-concentration samples, contaminated autosampler needles or valves, improperly cleaned glassware, and contaminated mobile phases or solvents.[1][2] Special attention should be paid to any lab equipment that comes into contact with concentrated standards or samples.

Q2: I am observing a persistent Diuron-d6 signal in my blank injections. What is the likely cause?

A2: A consistent signal in blank injections suggests a contamination issue rather than sample carryover.[1] The source is likely a contaminated component in your LC-MS/MS system that is continuously leaching Diuron-d6. Common culprits include contaminated mobile phase solvents, contaminated transfer lines, or a dirty ion source.[2] It is also prudent to check the purity of the blank solvent itself.

Q3: How can I distinguish between sample carryover and system contamination?

A3: A strategic series of blank and standard injections can help differentiate between carryover and contamination.[1]

• Carryover: A peak will be most intense in the first blank injection immediately following a high-concentration sample and will decrease in subsequent blank injections.

• Contamination: A relatively consistent peak will be present in all blank injections, regardless of their position in the sequence.

Q4: What are the best practices for handling Diuron-d6 standards to prevent contamination?

A4: To prevent contamination from Diuron-d6 standards, it is crucial to handle them with care. Use dedicated glassware and syringes for high-concentration stock solutions. When preparing working solutions, it is advisable to do so in a separate area from where sample extractions are performed. Always wear appropriate personal protective equipment, including gloves, and change them frequently, especially after handling concentrated standards.

Q5: Are there specific properties of Diuron I should be aware of that might contribute to contamination?

A5: Diuron is a substituted urea (B33335) herbicide with relatively low water solubility and can be adsorbed onto surfaces. Its potential for adsorption means that it can be challenging to remove from glassware and LC components, necessitating rigorous cleaning protocols. Some pesticides can be lipophilic, meaning they dissolve in fats, oils, and lipids, which may require the use of stronger organic solvents for effective cleaning.

Troubleshooting Guide

This guide provides systematic steps to identify and resolve cross-contamination issues during Diuron-d6 analysis.

Problem	Potential Cause	Troubleshooting Steps
Diuron-d6 peak observed in the first blank after a high concentration sample, with decreasing intensity in subsequent blanks.	Sample Carryover from the Autosampler	1. Optimize the needle wash procedure. Increase the volume and/or duration of the wash. 2. Use a stronger wash solvent. A mixture of acetonitrile (B52724), isopropanol, methanol, and water can be effective. 3. If possible on your system, perform multiple wash cycles.
Sample Carryover from the LC Column	1. Increase the column equilibration time between injections to ensure the previous sample is fully eluted. 2. Develop a more aggressive column washing method to be run after high-concentration samples. This may involve flushing with a strong solvent like 100% acetonitrile at a high flow rate.
Consistent Diuron-d6 peak observed in all blank injections.	Contaminated Mobile Phase or Solvents	1. Prepare fresh mobile phase using new, high-purity solvents. 2. If additives are used, ensure they are not contaminated. 3. To confirm, you can bypass the column and inject a blank. If the peak persists, the contamination is likely in the system before the column.
Contaminated LC System Components (e.g., injector, valve, tubing)	1. Systematically bypass components (e.g., autosampler, column) to isolate the source of contamination. 2. Clean or replace worn or dirty rotor seals in the injector valve. 3. Flush the entire LC system with a strong solvent mixture.
Contaminated MS Ion Source	1. If the background signal is constant, the ion source may be contaminated. 2. Follow the manufacturer's instructions to clean the ion source components, such as the curtain plate and probe capillary.
Unexpected or variable Diuron-d6 peaks in samples and blanks.	Improperly Cleaned Glassware	1. Implement a rigorous glassware cleaning protocol (see Experimental Protocols section). 2. Use dedicated glassware for Diuron-d6 analysis if possible.
Contaminated Pipettes or Syringes	1. Use disposable tips for pipettes and discard them after each use. 2. If using reusable syringes, ensure they are thoroughly cleaned between uses with multiple solvent rinses.

Quantitative Data Summary

The following tables provide quantitative data for preparing cleaning solutions and a general guideline for rinsing procedures to minimize cross-contamination.

Table 1: Cleaning Solution Concentrations

Cleaning Solution	Preparation	Purpose	Reference
Detergent Solution	2% solution of a phosphate-free laboratory detergent (e.g., Citronox) in water.	General cleaning of water-soluble residues.
Acid Rinse	10% (v/v) hydrochloric acid solution or 20% (v/v) nitric acid solution.	Removal of acid-soluble residues and trace metals.
Organic Solvent Rinse	Acetone (B3395972), HPLC-grade or equivalent.	Removal of organic residues.
Strong Acidic Cleaner	Chromic acid solution (use with extreme caution and as a last resort due to hazards).	Removal of stubborn organic contaminants.

Table 2: Rinsing Protocol Volumes and Repetitions

Rinse Step	Solvent	Repetitions	Notes	Reference
Post-Detergent Rinse	Tap Water	At least 3 times	Ensure all detergent is removed before acid rinse.
Post-Acid Rinse	Tap Water	At least 3 times	Thoroughly remove acid before subsequent rinses.
Final Rinse	Deionized/Distilled Water	At least 3-4 times	To remove any remaining tap water ions.
Pre-Use Flush	Analysis Solvent (e.g., mobile phase)	1 time	To equilibrate the glassware surface with the analysis solvent.

Experimental Protocols

Protocol 1: Comprehensive Glassware Cleaning Procedure

This protocol outlines a multi-step process for cleaning laboratory glassware to minimize the risk of cross-contamination in trace-level Diuron-d6 analysis.

• Initial Rinse: As soon as possible after use, rinse glassware with tap water to remove the bulk of any residues. For glassware that contained high concentrations of Diuron-d6, an initial flush with acetone is recommended before washing.

• Detergent Wash: Submerge and soak the glassware in a 2% solution of a phosphate-free laboratory detergent. If necessary, scrub with a suitable brush.

• Tap Water Rinse: Rinse the glassware thoroughly with warm tap water at least three times to remove all traces of detergent.

• Acid Rinse (Optional but Recommended): If residues persist or for trace analysis, soak or rinse the glassware with a 10% hydrochloric acid solution. This step helps to remove any acid-soluble materials.

• Second Tap Water Rinse: If an acid rinse was performed, rinse the glassware again thoroughly with tap water at least three times.

• Deionized/Distilled Water Rinse: Rinse the glassware a minimum of three to four times with deionized or distilled water.

• Organic Solvent Rinse: Perform a final rinse with a high-purity organic solvent such as acetone to remove any remaining organic traces and to aid in drying.

• Drying: Dry the glassware in an oven at an appropriate temperature (e.g., 110°C for glass, 75°C for items with plastic components).

• Storage: Store cleaned glassware in a clean, dust-free environment. Cover openings with aluminum foil to prevent contamination.

Protocol 2: LC-MS/MS System Wash and Carryover Assessment

This protocol describes a procedure to wash an LC-MS/MS system and assess for Diuron-d6 carryover.

• Prepare Strong Wash Solution: Prepare a wash solution that is a stronger solvent than your mobile phase. A common "magic solution" consists of Acetonitrile:Isopropanol:Methanol:Water in a 1:1:1:1 ratio.

• System Flush:

  • Disconnect the column from the system.

  • Purge both mobile phase lines with the strong wash solution for at least 15-20 minutes at a high flow rate (e.g., 2 mL/min).

  • Following the wash, purge the system with the initial mobile phase conditions.

• Carryover Assessment Injection Sequence:

  • Inject a blank (mobile phase or reconstitution solvent) to establish a baseline. This is the "Pre-Blank".

  • Inject a high-concentration Diuron-d6 standard.

  • Inject a series of at least three consecutive blanks. These are the "Post-Blanks".

• Data Analysis:

  • Analyze the chromatograms from the blank injections.

  • If a peak for Diuron-d6 is observed in the first Post-Blank and diminishes in subsequent Post-Blanks, this indicates sample carryover.

  • If a consistent peak for Diuron-d6 is observed in the Pre-Blank and all Post-Blanks, this suggests system contamination.

Visualizations

Caption: Workflow for troubleshooting Diuron-d6 contamination.

References

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. researchgate.net [researchgate.net]

Navigating Diuron-d6 Analysis: A Technical Guide to Solid-Phase Extraction

An in-depth resource for researchers, scientists, and drug development professionals, this technical support center provides comprehensive guidance on the impact of different Solid-Phase Extraction (SPE) sorbents on Diuron-d6 recovery. Through detailed troubleshooting guides, frequently asked questions, and precise experimental protocols, this guide aims to empower users to overcome common challenges and optimize their analytical methods.

Abstract

The accurate quantification of Diuron-d6, a deuterated internal standard for the herbicide Diuron, is critical for reliable environmental and food safety analysis. Solid-Phase Extraction (SPE) is a widely adopted sample preparation technique for the extraction and concentration of Diuron-d6 from various matrices. The choice of SPE sorbent is a crucial factor that significantly influences the recovery and purity of the analyte. This guide provides a comparative overview of commonly used SPE sorbents—C18, Oasis HLB, and Strata-X—and their impact on Diuron-d6 recovery, supported by quantitative data, detailed experimental procedures, and troubleshooting advice.

Frequently Asked Questions (FAQs)

Q1: Why is the choice of SPE sorbent critical for Diuron-d6 analysis?

A1: The selection of an appropriate SPE sorbent is paramount as it directly dictates the retention and elution efficiency of Diuron-d6. Different sorbents possess distinct chemical properties and interaction mechanisms (e.g., reversed-phase, ion-exchange, polymeric). An optimal sorbent will ensure high recovery of Diuron-d6 while effectively removing matrix interferences, leading to more accurate and reproducible analytical results.

Q2: What are the most common SPE sorbents used for Diuron-d6 extraction?

A2: The most prevalent sorbents for Diuron and its deuterated analog, Diuron-d6, include C18-bonded silica (B1680970) (C18), hydrophilic-lipophilic balanced polymers like Oasis HLB, and modified polystyrene-divinylbenzene polymers such as Strata-X.[1][2] Each offers a unique balance of hydrophobicity and polarity to suit different sample matrices.

Q3: My Diuron-d6 recovery is low. What are the initial troubleshooting steps?

A3: Low recovery is a common issue in SPE. Begin by verifying the following:

• Sorbent Conditioning and Equilibration: Ensure the sorbent is properly wetted and equilibrated with the appropriate solvents before sample loading.

• Sample pH: The pH of the sample can significantly affect the ionization state of Diuron-d6 and its interaction with the sorbent. For reversed-phase sorbents, a neutral pH is generally recommended.

• Elution Solvent Strength: The elution solvent may not be strong enough to desorb the analyte completely from the sorbent. Consider increasing the organic solvent percentage or using a stronger solvent.

• Flow Rate: A high flow rate during sample loading or elution can lead to incomplete retention or elution. Optimize the flow rate for adequate interaction time.

Q4: Can I use the same SPE method for different water samples (e.g., groundwater, surface water)?

A4: While a general method can be a good starting point, it is crucial to optimize the SPE protocol for each specific matrix.[3] The composition of different water samples can vary significantly in terms of organic matter, ionic strength, and pH, all of which can impact Diuron-d6 recovery. Matrix-matched calibration standards are often recommended for accurate quantification.

Troubleshooting Guide

Low or Inconsistent Diuron-d6 Recovery

Symptom	Potential Cause	Recommended Solution
Low Recovery in Eluate	Incomplete Elution: The elution solvent is too weak to fully desorb Diuron-d6 from the sorbent.	Increase the strength of the elution solvent. For reversed-phase sorbents, this typically involves increasing the percentage of organic solvent (e.g., methanol (B129727), acetonitrile). A mixture of solvents, such as methanol:ethyl acetate (B1210297), can also be effective.[3]
Irreversible Binding: Strong, non-specific interactions between Diuron-d6 and the sorbent material.	This is more common with certain types of sorbents and complex matrices. Consider switching to a different sorbent with a different chemistry (e.g., from a silica-based C18 to a polymeric sorbent like Oasis HLB).
Analyte Breakthrough during Loading: The sample loading flow rate is too high, or the sorbent capacity is exceeded.	Decrease the sample loading flow rate to allow for sufficient interaction. If sorbent capacity is an issue, consider using a larger sorbent mass or diluting the sample.
Analyte Found in Wash Solution	Wash Solvent is Too Strong: The wash solvent is prematurely eluting the Diuron-d6.	Decrease the organic content of the wash solvent. The goal of the wash step is to remove interferences that are less strongly retained than the analyte of interest.
High Variability in Recovery	Inconsistent Cartridge Packing or Flow Rate: Variations in SPE cartridge manufacturing or inconsistent vacuum/pressure during processing.	Use high-quality, certified SPE cartridges. Ensure a consistent flow rate across all samples by using an automated SPE system or carefully controlling the vacuum/pressure.
Matrix Effects: Co-eluting matrix components are suppressing or enhancing the analytical signal.	Optimize the wash steps to remove more interferences. Consider using a more selective sorbent. Matrix-matched standards should be used for quantification to compensate for these effects.

Quantitative Data Summary

The recovery of Diuron and its isotopologues can vary significantly based on the chosen SPE sorbent and the experimental conditions. The following table summarizes reported recovery data from various studies.

SPE Sorbent	Matrix	Spiking Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Oasis HLB	Drinking Water	Not Specified	63 - 116	Not Specified	[3]
Strata-X	Groundwater	Not Specified	> 70	Not Specified
Isolute SPE C18 (EC)	Groundwater	Not Specified	Lower than polymeric sorbents	Not Specified
Not Specified	Fortified Water	20 ng/L	75 - 97	5 - 10

Note: The data presented is for Diuron or a mixture of pesticides including Diuron, as specific comparative data for Diuron-d6 across multiple sorbents in a single study is limited. The recovery of Diuron-d6 is expected to be comparable to that of Diuron.

Experimental Protocols

General SPE Workflow for Diuron-d6 in Water Samples

This protocol provides a general framework. For optimal results, method validation and optimization are recommended for your specific application and matrix.

1. Materials and Reagents:

• SPE Cartridges (e.g., Oasis HLB, Strata-X, C18)

• Methanol (HPLC grade)

• Ethyl Acetate (HPLC grade)

• Ultrapure Water

• Nitrogen gas for evaporation

• Diuron-d6 standard solution

• Sample Collection Bottles

2. SPE Cartridge Conditioning:

• Pass 5 mL of ethyl acetate through the cartridge.

• Follow with 5 mL of methanol.

• Finally, rinse with 5 mL of ultrapure water. Do not allow the sorbent to go dry after this step.

3. Sample Loading:

• Take a known volume of the water sample (e.g., 300 mL).

• If necessary, adjust the pH of the sample to neutral (pH ~7).

• Pass the sample through the conditioned SPE cartridge at a controlled flow rate (e.g., 5-10 mL/min).

4. Washing:

• Wash the cartridge with 3 mL of ultrapure water to remove any remaining salts or highly polar interferences.

• Dry the cartridge under vacuum for a few minutes to remove excess water.

5. Elution:

• Elute the retained Diuron-d6 with a suitable solvent. A common elution solvent is a mixture of methanol and ethyl acetate (e.g., 3 mL of 70:30 v/v methanol:ethyl acetate).

• Collect the eluate in a clean collection tube.

6. Concentration and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dry residue in a known volume (e.g., 1 mL) of a suitable solvent for your analytical instrument (e.g., 50:50 v/v methanol:water).

7. Analysis:

• Analyze the reconstituted sample using a suitable analytical technique, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Visualizing the SPE Process

A clear understanding of the experimental workflow is essential for successful execution.

Caption: A generalized workflow for Solid-Phase Extraction of Diuron-d6.

Caption: Logical relationship for selecting an SPE sorbent for Diuron-d6.

References

• 1. Comparison of different sorbents for multiresidue solid-phase extraction of 16 pesticides from groundwater coupled with high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Chemometric Optimization of SPE for the Determination of Multiclass Pesticides in Portable Water Samples by UHPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC Gradient for Diuron and Diuron-d6 Separation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the liquid chromatography (LC) gradient for the separation of Diuron and its deuterated internal standard, Diuron-d6.

Frequently Asked Questions (FAQs)

Q1: Why do Diuron and Diuron-d6 separate during reversed-phase LC?

A1: The separation of Diuron and its deuterated analog, Diuron-d6, is primarily due to the "deuterium isotope effect" in reversed-phase liquid chromatography. The substitution of hydrogen atoms with heavier deuterium (B1214612) isotopes can lead to subtle differences in the physicochemical properties of the molecule. Specifically, the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond. This can alter the molecule's hydrophobicity, causing the deuterated compound (Diuron-d6) to often elute slightly earlier than the non-deuterated Diuron.

Q2: Is complete baseline separation of Diuron and Diuron-d6 necessary for accurate quantification by LC-MS/MS?

A2: While complete baseline separation is ideal, it is not always necessary for accurate quantification with a modern triple quadrupole mass spectrometer. The instrument can differentiate between the two compounds based on their different mass-to-charge (m/z) ratios. However, significant co-elution can sometimes lead to ion suppression or enhancement effects in the mass spectrometer's ion source, where a high concentration of one compound can affect the ionization efficiency of the other. This can lead to inaccurate and unreliable results. Therefore, achieving at least partial and consistent separation is highly recommended to improve the robustness and accuracy of the method.

Q3: What are the typical starting LC conditions for Diuron analysis?

A3: A common starting point for the analysis of Diuron involves a reversed-phase C18 column with a gradient elution. The mobile phase typically consists of water and an organic solvent, most commonly acetonitrile (B52724), with a small amount of an additive like formic acid to improve peak shape and ionization efficiency.

Troubleshooting Guide: Poor Separation of Diuron and Diuron-d6

This guide addresses the common issue of co-elution or inadequate resolution between Diuron and Diuron-d6.

Problem: Diuron and Diuron-d6 are co-eluting or have poor resolution.

Possible Causes:

• The LC gradient is too steep.

• The mobile phase composition is not optimal.

• The column chemistry is not suitable for resolving isotopic analogs.

Solutions:

The following workflow outlines a systematic approach to troubleshooting and optimizing the separation.

Troubleshooting workflow for poor separation.

Detailed Methodologies

1. Employ a Shallower Gradient

A steep gradient, where the percentage of the organic solvent in the mobile phase increases rapidly, can cause compounds to elute too quickly, minimizing their interaction with the stationary phase and thus reducing separation. A shallower gradient, with a slower increase in the organic mobile phase composition over a longer period, can enhance the separation of closely eluting compounds like Diuron and Diuron-d6.

Experimental Protocol: Gradient Optimization

This protocol provides a starting point for optimizing the LC gradient.

• Column: A high-resolution C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm) is recommended to maximize efficiency.

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40 °C

Data Presentation: Example Gradient Programs

For easy comparison, here is a typical starting gradient (Program A) and an optimized, shallower gradient for improved resolution (Program B).

Time (minutes)	Program A: % Mobile Phase B	Program B: % Mobile Phase B
0.0	20	30
1.0	20	30
8.0	95	50
10.0	95	95
12.0	20	95
15.0	20	30

2. Modify Mobile Phase Composition

While acetonitrile is a common organic modifier, methanol (B129727) can sometimes offer different selectivity for closely related compounds. Trying a methanol-based mobile phase or a ternary mobile phase (water, acetonitrile, methanol) could alter the interactions with the stationary phase and improve separation.

3. Evaluate Column Chemistry

If gradient and mobile phase optimization do not provide adequate separation, consider trying a C18 column with a different bonding chemistry or a different stationary phase altogether, such as a phenyl-hexyl column. These alternative stationary phases can provide different selectivity for aromatic compounds like Diuron.

The following diagram illustrates the logical relationship in selecting an appropriate LC method.

Logic for LC method selection.

Summary of Key Parameters

The following table summarizes key quantitative parameters for a typical Diuron analysis by LC-MS/MS.

Parameter	Value
Diuron
Molecular Formula	C₉H₁₀Cl₂N₂O
Monoisotopic Mass	232.0221 Da
Precursor Ion (m/z)	233.0 [M+H]⁺
Product Ion 1 (m/z)	72.1
Product Ion 2 (m/z)	160.0
Diuron-d6
Molecular Formula	C₉H₄D₆Cl₂N₂O
Monoisotopic Mass	238.0597 Da
Precursor Ion (m/z)	239.1 [M+H]⁺
Product Ion 1 (m/z)	78.1
Product Ion 2 (m/z)	160.0

By systematically applying these troubleshooting steps and optimizing the LC gradient, researchers can achieve reliable and robust separation of Diuron and Diuron-d6, leading to more accurate and precise quantitative results.

selecting appropriate MRM transitions for Diuron-d6

Troubleshooting Guides & FAQs for MRM Method Development

This guide provides technical support for researchers, scientists, and drug development professionals on selecting and optimizing Multiple Reaction Monitoring (MRM) transitions for the internal standard Diuron-d6.

Frequently Asked Questions (FAQs)

Q1: What is Diuron-d6 and why is it used in LC-MS/MS analysis?

A1: Diuron-d6 is a deuterated analog of Diuron, a phenylurea herbicide. In liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis, isotopically labeled compounds like Diuron-d6 are commonly used as internal standards.[1][2] They are chemically identical to the analyte of interest (Diuron) and exhibit similar behavior during sample preparation and analysis, but have a different mass. This allows for accurate quantification of the analyte by correcting for variations in sample extraction, matrix effects, and instrument response.

Q2: How do I determine the precursor ion (Q1) for Diuron-d6?

A2: The precursor ion is the ionized molecule of interest before it undergoes fragmentation in the mass spectrometer. For Diuron-d6, with a molecular formula of C₉H₄D₆Cl₂N₂O, the monoisotopic mass is approximately 239.13 g/mol .[2][3] In positive electrospray ionization (ESI+) mode, the most common adduct is a proton ([H]⁺). Therefore, the expected precursor ion ([M+H]⁺) will have a mass-to-charge ratio (m/z) of approximately 240.1.

It is crucial to confirm this experimentally by infusing a standard solution of Diuron-d6 into the mass spectrometer and identifying the most abundant ion in the full scan spectrum.

Q3: How do I select appropriate product ions (Q3) for Diuron-d6?

A3: Product ions are fragments of the precursor ion generated by collision-induced dissociation (CID). The fragmentation pattern of Diuron-d6 is expected to be similar to that of unlabeled Diuron. The most intense and specific product ions are typically chosen for the MRM transitions. For Diuron, common product ions result from the cleavage of the dimethylamine (B145610) group and other characteristic fragmentations.

Based on the fragmentation of Diuron, the following product ions are predicted for Diuron-d6. These transitions should be experimentally verified and optimized.

• Predicted Quantifier Ion: This is typically the most intense product ion and is used for quantification.

• Predicted Qualifier Ion: This is a second, often less intense, product ion used for confirmation of the analyte's identity. The ratio of the quantifier to the qualifier ion should be consistent across standards and samples.

Troubleshooting Guide: MRM Transition Selection

Problem: I am not detecting a signal for my Diuron-d6 internal standard.

Possible Causes & Solutions:

• Incorrect Precursor Ion (Q1) Selection:

  • Solution: Infuse a fresh, known concentration of Diuron-d6 directly into the mass spectrometer. Perform a full scan analysis to identify the correct m/z of the [M+H]⁺ adduct.

• Suboptimal Fragmentation (Collision Energy):

  • Solution: Perform a product ion scan of the confirmed precursor ion (m/z ~240.1). Vary the collision energy (CE) to find the optimal energy that produces the most intense and stable product ions.

• Poor Ionization Efficiency:

  • Solution: Optimize the ion source parameters, such as spray voltage, gas flows (nebulizer, heater, and curtain gas), and source temperature, to maximize the signal for the Diuron-d6 precursor ion.

Experimental Protocols

Protocol 1: Determination of Optimal MRM Transitions for Diuron-d6

• Prepare a Diuron-d6 standard solution: Prepare a 1 µg/mL solution of Diuron-d6 in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Direct Infusion: Infuse the standard solution into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).

• Precursor Ion Confirmation (Q1 Scan): Acquire a full scan mass spectrum in positive ESI mode to identify the m/z of the protonated molecule ([M+H]⁺).

• Product Ion Identification (Product Ion Scan): Set the mass spectrometer to fragment the confirmed precursor ion. Acquire product ion spectra across a range of collision energies (e.g., 10-50 eV) to identify the most abundant and stable fragment ions (Q3).

• MRM Optimization: Select at least two of the most intense product ions. Create an MRM method with these precursor-product ion pairs. Perform multiple injections while varying the collision energy for each transition to find the value that yields the maximum signal intensity.

Data Presentation

Table 1: Predicted and Commonly Used MRM Transitions for Diuron and Diuron-d6

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z (Predicted/Common)	Collision Energy (CE) - Starting Point (eV)	Role
Diuron	233.1	72.0	20	Quantifier
46.0	16	Qualifier
Diuron-d6	240.1	78.0 (Predicted)	~20	Quantifier
49.0 (Predicted)	~16	Qualifier

Note: The m/z values for Diuron-d6 product ions are predicted based on the fragmentation of Diuron and the addition of six deuterium (B1214612) atoms to the dimethylamine group. The collision energies are starting points for optimization and may vary depending on the instrument used.

Visualization

Workflow for Selecting MRM Transitions

Caption: A flowchart illustrating the systematic workflow for the selection and optimization of MRM transitions for a target analyte.

References

• 1. agilent.com [agilent.com]
• 2. Diuron-d6 PESTANAL®, analytical standard | 1007536-67-5 [sigmaaldrich.com]
• 3. Diuron (dimethyl-D₆, 98%) 100 µg/mL in acetonitrileDLM-7116-1.2 [isotope.com]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Validation of Diuron using Diuron-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methods for the quantification of the herbicide Diuron, with a focus on the validation of a method using its deuterated internal standard, Diuron-d6. The information presented is supported by experimental data to aid in the selection of the most suitable method for specific research needs.

Introduction to Diuron Analysis

Diuron is a widely used herbicide for broad-spectrum weed control.[1] Its presence in environmental and biological samples necessitates sensitive and reliable analytical methods for monitoring and risk assessment. The use of a stable isotope-labeled internal standard, such as Diuron-d6, is a common practice in mass spectrometry-based methods to improve accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.[2]

Comparison of Analytical Methods

The primary methods for Diuron analysis include Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with a Diuron-d6 internal standard, High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV), and immunoassay-based methods. Each method offers distinct advantages and limitations in terms of sensitivity, selectivity, and applicability.

Quantitative Performance Data

The following tables summarize the key performance characteristics of these analytical methods based on published validation data.

Table 1: LC-MS/MS with Diuron-d6 Internal Standard

Parameter	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)	Recovery (%)	Reference
Diuron	Soil	-	0.010 mg/kg	>0.99	-	[3]
Diuron	Water	0.01 µg/L	0.05 µg/L	-	-	[4]
Diuron	Seaweed	14.6 µg/kg	46.5 µg/kg	0.9995	99.97 ± 0.41	[2]
Diuron	Water	3.0 - 6.2 ng/L (MDL)	-	-	75 - 97

Table 2: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

Parameter	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linearity (R²)	Recovery (%)	Reference
Diuron	Soil	0.04 mg/kg	0.13 mg/kg	>0.99	>90
Diuron	Water	-	0.05 µg/L	-	94.9 - 101.6

Table 3: Immunoassay-Based Methods

Method Type	Matrix	Limit of Detection (LOD)	Key Features	Reference
Electrochemical Immunosensor	Groundwater	5.46 µg/L	Direct, non-competitive detection
Fluorescence-based Immunoassay	Urine	0.01 ng/mL	Competitive assay

Experimental Protocols

LC-MS/MS Method with Diuron-d6 Internal Standard

This method is highly selective and sensitive, making it suitable for trace-level analysis in complex matrices.

1. Sample Preparation (General Workflow for Water Samples)

• Filter the water sample.

• Spike the sample with a known concentration of Diuron-d6 internal standard.

• Perform solid-phase extraction (SPE) for sample clean-up and concentration.

• Elute the analytes from the SPE cartridge.

• Evaporate the eluent to dryness and reconstitute in a suitable solvent for LC-MS/MS analysis.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: UHPLC system.

• Column: A suitable reversed-phase column, such as a C18.

• Mobile Phase: A gradient of methanol (B129727) or acetonitrile (B52724) and water, often with additives like formic acid.

• Mass Spectrometer: A triple quadrupole mass spectrometer is commonly used for its high selectivity and sensitivity in Multiple Reaction Monitoring (MRM) mode.

• Ionization Source: Electrospray ionization (ESI) in positive ion mode is typical for Diuron analysis.

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for both Diuron and Diuron-d6 to ensure accurate quantification and confirmation.

HPLC-UV Method

This method is a more accessible and cost-effective alternative to LC-MS/MS, suitable for samples with higher concentrations of Diuron.

1. Sample Preparation (General Workflow for Soil Samples)

• Extract Diuron from the soil sample using a suitable solvent (e.g., methanol).

• Filter the extract.

• The extract can be directly injected or may require a concentration step depending on the expected analyte concentration.

2. HPLC-UV Instrumentation and Conditions

• High-Performance Liquid Chromatograph: Standard HPLC system.

• Column: C18 column.

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water.

• Detector: UV detector set at a specific wavelength (e.g., 254 nm) for the detection of Diuron.

Method Validation Workflow

The following diagram illustrates a typical workflow for the validation of an analytical method for Diuron using Diuron-d6 as an internal standard.

Caption: Workflow for the validation of an analytical method for Diuron using a deuterated internal standard.

Conclusion

The choice of an analytical method for Diuron quantification depends on the specific requirements of the study, including the sample matrix, the expected concentration range of the analyte, and the available instrumentation. The use of Diuron-d6 as an internal standard in LC-MS/MS methods provides the highest level of accuracy and sensitivity, making it the gold standard for trace-level analysis in complex matrices. HPLC-UV offers a robust and cost-effective alternative for less demanding applications, while immunoassays show promise for rapid screening purposes. Proper method validation is crucial to ensure the reliability and accuracy of the generated data.

References

• 1. scielo.br [scielo.br]
• 2. researchgate.net [researchgate.net]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]

The Gold Standard for Diuron Analysis: A Comparative Guide to Internal Standard Accuracy

For researchers, scientists, and drug development professionals striving for the highest level of accuracy in the quantitative analysis of the herbicide Diuron, the choice of an appropriate internal standard is a critical decision that directly impacts data quality and reliability. This guide provides an objective comparison of Diuron-d6, a stable isotope-labeled (SIL) internal standard, with other common alternatives, supported by experimental data to underscore the superior performance of SILs in mass spectrometric methods.

The primary challenge in quantifying analytes in complex matrices such as soil, water, and biological samples is the "matrix effect," which can cause unpredictable suppression or enhancement of the analyte signal during ionization in the mass spectrometer. An ideal internal standard co-elutes with the analyte and experiences the same matrix effects, allowing for accurate correction of these variations.

Superiority of Stable Isotope-Labeled Internal Standards

Stable isotope-labeled internal standards are widely regarded as the gold standard in quantitative mass spectrometry.[1] By incorporating stable isotopes such as deuterium (B1214612) (²H or D), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N), these compounds are chemically almost identical to the analyte of interest but have a different mass. This near-identical physicochemical behavior ensures they experience the same effects during sample preparation, chromatography, and ionization. In contrast, structural analogs—compounds with similar but not identical chemical structures—may have different extraction efficiencies, chromatographic retention times, and ionization responses, leading to less accurate correction.[2]

The use of deuterated analogs as internal standards has been shown to significantly improve the accuracy and precision of pesticide analysis in complex matrices. In one study, the use of SILs reduced the relative standard deviation (RSD) of measurements from over 50% to under 20% and brought accuracy to within 25%.[3]

Diuron-d6: The Homologous Internal Standard of Choice

Diuron-d6 is the deuterated analog of Diuron, making it the homologous SIL and the theoretically ideal internal standard. Its effectiveness is demonstrated in various validated analytical methods. For instance, a highly accurate method for the determination of Diuron in seaweed samples using a quadruple isotope dilution strategy with Diuron-d6 reported an exceptional recovery of 99.97% with a standard deviation of only 0.41%.[4]

Comparison of Internal Standard Performance for Diuron Analysis

To illustrate the differences in performance, the following table summarizes quantitative data from various studies on Diuron analysis using different internal standard strategies.

Internal Standard Type	Specific Internal Standard	Matrix	Analyte(s)	Average Recovery (%)	Precision (RSD %)	Citation(s)
Homologous SIL	Diuron-d6	Seaweed	Diuron	99.97	0.41	[4]
Homologous SIL	Diuron-d6 & Atrazine-d5	Sewage Sludge	Diuron, Atrazine, & degradation products	86 - 115	Not Reported	[5]
Non-homologous SIL	Isoproturon-d6	Aqueous	Diuron & 13 other pesticides	>60	<15	[5]
Structural Analog (Surrogate)	Monuron	Water	Diuron & other pesticides	75 - 97	5 - 10	[6]
None (External Standard)	N/A	Soil	Diuron & metabolites	90.1 - 105.3	1.7 - 7.3	[7]

As the data indicates, methods employing the homologous SIL, Diuron-d6, demonstrate the highest levels of accuracy and precision. While other internal standards can provide acceptable results, they introduce a greater potential for variability and bias.

Experimental Protocols

Below are detailed methodologies from key experiments that highlight the application of different internal standard strategies in Diuron analysis.

Experiment 1: High-Accuracy Analysis of Diuron in Seaweed using Diuron-d6

This method utilizes a quadruple isotope dilution strategy for superior accuracy.

• Sample Preparation:

  • Seaweed samples are freeze-dried and homogenized.

  • A known amount of the sample is weighed into a centrifuge tube.

  • Three calibration blends and the sample blend are prepared using Diuron-d6.

  • The samples are extracted with acetonitrile (B52724) using ultrasonication.

  • After centrifugation, the supernatant is collected, and the extraction is repeated.

  • The combined supernatants are evaporated to dryness and reconstituted in the mobile phase for analysis.

• LC-MS/MS Analysis:

  • Instrumentation: Liquid Chromatography-Quadrupole Time of Flight-Tandem Mass Spectrometry (LC-QTOF-MS/MS).

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient of acetonitrile and water.

  • Ionization: Electrospray Ionization (ESI) in positive mode.

  • Quantification: Based on the ratio of the analyte to the Diuron-d6 signal.

Experiment 2: Multi-Residue Analysis in Sewage Sludge using Diuron-d6 and Atrazine-d5

This protocol is for the simultaneous analysis of Diuron, Atrazine, and their degradation products.

• Sample Preparation:

  • Sewage sludge samples are freeze-dried and sieved.

  • A subsample is spiked with a solution of Diuron-d6 and Atrazine-d5.

  • Extraction is performed with a mixture of ethyl acetate (B1210297) and dichloromethane (B109758) (90:10 v/v).

  • The extract is cleaned up using a Florisil solid-phase extraction (SPE) column.

  • The eluate is evaporated and reconstituted in the mobile phase.

• LC-MS/MS Analysis:

  • Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • Ionization: Electrospray Ionization (ESI).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

Experiment 3: Analysis of Diuron in Water using a Structural Analog Surrogate

This method employs Monuron as a surrogate standard.

• Sample Preparation:

  • Filtered water samples are spiked with Monuron.

  • The sample is passed through a solid-phase extraction (SPE) cartridge to retain the analytes.

  • The cartridge is dried, and the analytes are eluted with a mixture of dichloromethane and acetone.

  • The eluent is evaporated and reconstituted in acetonitrile.

  • A non-related internal standard (¹³C₃-caffeine) is added just before analysis.[6]

• LC-MS/MS Analysis:

  • Instrumentation: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

  • Quantification: Based on the response of the analyte relative to the surrogate standard.

Visualizing the Workflow

The following diagrams illustrate the logical workflow of an analytical method using an internal standard and the signaling pathway from sample to result.

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. lcms.cz [lcms.cz]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.usgs.gov [pubs.usgs.gov]
• 7. mdpi.com [mdpi.com]

Isotope Dilution with Diuron-d6: A Gold Standard for Herbicide Quantification

A Comparison of Accuracy and Precision in Diuron (B1670789) Analysis

For researchers, scientists, and professionals in drug development and environmental monitoring, the precise and accurate quantification of herbicides like Diuron is paramount. This guide provides an objective comparison of the Isotope Dilution Mass Spectrometry (IDMS) method using Diuron-d6 against alternative analytical techniques, supported by experimental data. The use of a stable isotope-labeled internal standard, such as Diuron-d6, in IDMS significantly enhances the reliability of quantification by correcting for matrix effects and variations in sample preparation and instrument response.

Superior Accuracy and Precision with Isotope Dilution

Isotope dilution is a powerful analytical technique that relies on the addition of a known amount of an isotopically labeled version of the analyte (in this case, Diuron-d6) to the sample at the beginning of the analytical process. Because the labeled and unlabeled compounds exhibit nearly identical chemical and physical properties, they are affected equally by extraction inefficiencies, matrix interferences, and instrument variability. This co-behavior allows for a highly accurate and precise determination of the native analyte concentration.

A study employing a quadruple isotope dilution strategy combined with Liquid Chromatography-Quadrupole Time of Flight-Tandem Mass Spectrometry (LC-QTOF-MS/MS) for the determination of Diuron in complex seaweed samples demonstrated exceptional performance. The method yielded a recovery value of 99.97 ± 0.41%, underscoring its superior accuracy and precision.[1][2]

Comparative Analysis of Analytical Methods

The following table summarizes the performance of the Diuron-d6 isotope dilution method in comparison to other common analytical techniques for Diuron quantification.

Analytical Method	Matrix	Accuracy (Recovery %)	Precision (RSD %)	Limit of Quantification (LOQ)
Isotope Dilution with Diuron-d6 (LC-QTOF-MS/MS)	Seaweed	99.97 ± 0.41[1][2]	Not explicitly stated, but implied by the low standard deviation of recovery	46.5 µg/kg[1][2]
LC-MS/MS	Water	75 - 97[3]	5 - 10[3]	3.0 - 6.2 ng/L[3]
LC-ESI-MS	Tap Water	89 - 112[4]	≤ 10[4]	0.1 µg/L[4]
LC-ESI-MS	Ground Water	76 - 98[4]	≤ 6[4]	0.1 µg/L[4]
HPLC-UV	Soil	> 90[5][6][7]	< 5[7]	0.13 mg/kg[7]

Experimental Protocols

Isotope Dilution with Diuron-d6 using LC-QTOF-MS/MS (Adapted from[1][2])

• Sample Preparation: A known mass of the sample (e.g., seaweed) is homogenized.

• Spiking: A precise amount of Diuron-d6 internal standard solution is added to the homogenized sample.

• Extraction: The sample is extracted using an appropriate solvent (e.g., acetonitrile) and technique (e.g., ultrasound-assisted extraction).

• Cleanup: The extract is centrifuged and the supernatant is cleaned up using a solid-phase extraction (SPE) cartridge to remove interfering matrix components.

• Analysis: The purified extract is analyzed by LC-QTOF-MS/MS. The concentrations of native Diuron and Diuron-d6 are determined by measuring the respective signal responses.

• Quantification: The concentration of Diuron in the original sample is calculated based on the known amount of Diuron-d6 added and the measured ratio of native Diuron to Diuron-d6.

High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) (Adapted from[5][6][7])

• Sample Preparation: A known mass of the soil sample is mixed with an extraction solvent (e.g., methanol).

• Extraction: The mixture is agitated (e.g., by shaking or sonication) to extract Diuron and its metabolites.

• Cleanup: The extract is centrifuged and the supernatant is filtered.

• Analysis: The filtered extract is injected into an HPLC system equipped with a C18 column and a UV detector set to an appropriate wavelength (e.g., 254 nm).

• Quantification: The concentration of Diuron is determined by comparing the peak area of the analyte in the sample to a calibration curve prepared from external standards of known Diuron concentrations.

Workflow and Pathway Visualizations

The following diagrams illustrate the experimental workflow of the isotope dilution method and the logical relationship of its superior performance.

Caption: Experimental workflow for Diuron analysis using isotope dilution with Diuron-d6.

References

• 1. A novel determination method for diuron in seaweed samples: Combination of quadruple isotope dilution strategy with liquid chromatography - quadrupole time of flight - tandem mass spectrometry for superior accuracy and precision - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.usgs.gov [pubs.usgs.gov]
• 4. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 5. researchgate.net [researchgate.net]
• 6. Validation of a liquid chromatography ultraviolet method for determination of herbicide diuron and its metabolites in soil samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scielo.br [scielo.br]

Performance Comparison of Diuron-d6 on Different Mass Spectrometers

An objective comparison of Diuron-d6 performance across various mass spectrometry platforms for researchers, scientists, and professionals in drug development.

Diuron-d6, a deuterated analog of the herbicide Diuron, is commonly used as an internal standard in analytical chemistry for the quantification of Diuron in various matrices. Its utility stems from its similar chemical and physical properties to the parent compound, allowing it to mimic the analyte's behavior during sample preparation and analysis, thus correcting for matrix effects and variations in instrument response. The choice of mass spectrometer can significantly impact the sensitivity, selectivity, and overall performance of an analytical method. This guide provides a comparative overview of Diuron-d6 performance on different mass spectrometry platforms, supported by experimental data and detailed protocols.

The selection of a mass spectrometer for the analysis of Diuron-d6 is contingent on the specific requirements of the assay, such as the desired sensitivity, the complexity of the sample matrix, and whether the analysis is for targeted quantification or includes untargeted screening. The most common platforms for this purpose are triple quadrupole (QqQ), quadrupole time-of-flight (Q-TOF), and Orbitrap mass spectrometers.

Triple quadrupole instruments are widely regarded as the gold standard for targeted quantitative analysis due to their high sensitivity and selectivity when operated in Multiple Reaction Monitoring (MRM) mode.[1][2] High-resolution mass spectrometry (HRMS) instruments, such as Q-TOF and Orbitrap, offer the advantage of high mass accuracy and resolution, enabling the collection of full-scan data which can be used for both quantification and identification of unknown compounds.[2][3]

The following table summarizes the quantitative performance of Diuron-d6 on different mass spectrometer types based on published data.

Performance Metric	Triple Quadrupole (LC-MS/MS)	Q-TOF (LC-QTOF-MS/MS)
Limit of Quantitation (LOQ)	10 µg/kg (in soil); 20 ng/L - 1 µg/L (in water)	46.5 µg/kg (in seaweed)
Limit of Detection (LOD)	3.0 - 6.2 ng/L (in water)	14.6 µg/kg (in seaweed)
Linearity (Correlation Coefficient)	>0.99 (typical)	0.9995
Recovery	> 60%; 75-97%	99.97 ± 0.41%
Precision (RSD)	< 15%; 5-10%	0.41%

Experimental Protocols

Detailed methodologies are crucial for reproducing analytical results. Below are representative experimental protocols for the analysis of Diuron using Diuron-d6 as an internal standard on different mass spectrometry platforms.

Sample Preparation: QuEChERS Method for Solid Matrices

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely adopted sample preparation technique for the analysis of pesticide residues in food and environmental matrices.

Protocol:

• Homogenize a 10-15 g sample.

• To a 50 mL centrifuge tube, add 10 g of the homogenized sample.

• Add 10 mL of acetonitrile (B52724) and the Diuron-d6 internal standard.

• Shake vigorously for 1 minute.

• Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl).

• Shake vigorously for 1 minute and then centrifuge.

• Take an aliquot of the supernatant for cleanup by dispersive solid-phase extraction (d-SPE) with appropriate sorbents.

• Centrifuge and filter the supernatant for LC-MS/MS analysis.

Liquid Chromatography (LC) Method

The following is a general LC method suitable for the separation of Diuron.

• Instrument: Agilent HP1100 HPLC or equivalent

• Column: Varian Pursuit C18 or equivalent C18 column

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid

• Gradient: A suitable gradient to ensure separation from matrix interferences.

• Flow Rate: 0.2-0.5 mL/min

• Injection Volume: 5-25 µL

• Column Temperature: 40 °C

Mass Spectrometry Methods

a) Triple Quadrupole (QqQ) MS Method

• Instrument: Waters Quattro Premier or similar triple quadrupole mass spectrometer

• Ionization: Electrospray Ionization (ESI), Positive Mode

• Scan Type: Multiple Reaction Monitoring (MRM)

• MRM Transitions for Diuron-d6:

  • Precursor Ion (m/z): 239.1

  • Product Ions (m/z): 78.1 (Quantifier), 52.0 (Qualifier)

• Collision Energy: Optimization is required for specific instruments but can be estimated from the non-deuterated analog.

b) Quadrupole Time-of-Flight (Q-TOF) MS Method

• Instrument: LC-QTOF-MS/MS system

• Ionization: ESI, Positive Mode

• Acquisition Mode: Full Scan or Targeted MS/MS

• Mass Range: m/z 50-1000

• Collision Energy: Optimized for fragmentation of Diuron-d6 precursor ion.

Visualizing the Workflow

To better illustrate the analytical process, the following diagrams outline the experimental workflow from sample preparation to data analysis.

Figure 1: General Sample Preparation Workflow (QuEChERS)

Figure 2: Analytical Workflow Comparison

Conclusion

The choice between a triple quadrupole, Q-TOF, or Orbitrap mass spectrometer for the analysis of Diuron-d6 depends on the specific analytical goals.

• Triple Quadrupole (QqQ) MS: This is the preferred instrument for high-sensitivity, targeted quantification of Diuron. Its MRM capabilities provide excellent selectivity and low detection limits, making it ideal for routine monitoring and regulatory compliance where the target analytes are known.

• Quadrupole Time-of-Flight (Q-TOF) MS: This hybrid instrument offers a balance between quantitative performance and qualitative capabilities. While it may not always reach the same level of sensitivity as a triple quadrupole in targeted mode for all applications, its high resolution and accurate mass capabilities are invaluable for confirming analyte identity and for screening for unknown compounds in complex samples.

• Orbitrap MS: Similar to Q-TOF, Orbitrap-based mass spectrometers provide high-resolution and accurate-mass data. They are highly competitive with triple quadrupoles for quantitative analysis and provide the added benefit of full-scan data for untargeted analysis and retrospective data review. The ability to perform both qualitative and quantitative analysis in a single run makes Orbitrap technology an efficient choice for comprehensive research applications.

For researchers primarily focused on achieving the lowest possible detection and quantification limits for Diuron, a latest-generation triple quadrupole mass spectrometer remains the top choice. However, for applications in drug development, environmental screening, or food safety, where the identification of unexpected metabolites or contaminants is as important as the quantification of known compounds, the versatility of HRMS platforms like Q-TOF and Orbitrap offers significant advantages.

References

• 1. Purchasing the Right Mass Spectrometer: Triple Quadrupole vs. HRAM [thermofisher.com]
• 2. Types of MS/MS systems and their key characteristics : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]

A Comparative Guide to GC-MS and LC-MS for the Analysis of Diuron and Diuron-d6

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of the herbicide Diuron is critical in environmental monitoring, food safety, and toxicological studies. This guide provides an objective comparison of two powerful analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), for the analysis of Diuron and its deuterated internal standard, Diuron-d6. This comparison is supported by experimental data and detailed methodologies to aid in selecting the most appropriate technique for specific research needs.

Principle of Analysis: Key Differences

The primary difference between GC-MS and LC-MS lies in the mobile phase used to separate analytes. GC-MS utilizes an inert gas, making it suitable for volatile and thermally stable compounds. In contrast, LC-MS employs a liquid mobile phase, allowing for the analysis of a broader range of compounds, including those that are non-volatile or thermally labile.

For Diuron analysis, this distinction is crucial. Diuron, a phenylurea herbicide, is thermally unstable and tends to degrade in the hot injection port of a gas chromatograph.[1] Consequently, direct GC-MS analysis of Diuron is challenging and often requires a derivatization step to convert it into a more volatile and thermally stable compound.[2] Alternatively, Diuron can be hydrolyzed to its derivative, 3,4-dichloroaniline (B118046) (3,4-DCA), which is then derivatized for GC-MS analysis.[3][4]

LC-MS, on the other hand, can directly analyze Diuron without the need for derivatization, simplifying sample preparation and avoiding potential issues with derivatization efficiency and by-product formation.[5]

Analytical Workflow Overview

The general analytical workflows for GC-MS and LC-MS analysis of Diuron are illustrated below. The key divergence is the sample processing step, where GC-MS necessitates a derivatization or hydrolysis/derivatization stage.

Figure 1: Generalized workflow for Diuron analysis by LC-MS and GC-MS.

Experimental Protocols

LC-MS/MS Method for Diuron and Diuron-d6

This method is suitable for the direct analysis of Diuron in various matrices.

1. Sample Preparation (QuEChERS Method)

• Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile (B52724) and the internal standard, Diuron-d6.

• Shake vigorously for 1 minute.

• Add the QuEChERS salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate) and shake for another minute.

• Centrifuge at ≥3000 rcf for 5 minutes.

• Take an aliquot of the supernatant (acetonitrile layer) for dSPE cleanup.

• Transfer 1 mL of the supernatant to a dSPE tube containing PSA (primary secondary amine) and MgSO₄.

• Vortex for 30 seconds and centrifuge for 5 minutes.

• The final extract is ready for LC-MS/MS analysis.

2. Chromatographic Conditions

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometric Conditions

• Ionization: Electrospray Ionization (ESI) in positive mode.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Diuron: Precursor ion (m/z) 233.0 → Product ions (m/z) 72.1, 160.1

  • Diuron-d6: Precursor ion (m/z) 239.0 → Product ion (m/z) 78.1

GC-MS Method for Diuron (via Hydrolysis and Derivatization of 3,4-DCA)

This method involves the indirect analysis of Diuron by converting it to a stable derivative of its degradation product.

1. Sample Preparation and Hydrolysis

• Extract Diuron from the sample matrix using a suitable solvent (e.g., methanol).

• Perform alkaline hydrolysis to convert Diuron to 3,4-dichloroaniline (3,4-DCA). This can be achieved by heating the extract with a strong base (e.g., NaOH).

• After hydrolysis, neutralize the sample and extract the 3,4-DCA using a non-polar solvent like hexane.

2. Derivatization

• Evaporate the solvent containing 3,4-DCA to dryness.

• Add a derivatizing agent such as Heptafluorobutyric anhydride (B1165640) (HFBA) and a suitable solvent (e.g., toluene).

• Heat the mixture to facilitate the reaction and form the N-(3,4-dichlorophenyl)heptafluorobutanamide derivative.

3. Chromatographic Conditions

• Column: A non-polar capillary column, such as a DB-5ms (e.g., 30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow.

• Injection Mode: Splitless.

• Temperature Program: An optimized temperature gradient to separate the derivatized analyte from matrix interferences.

4. Mass Spectrometric Conditions

• Ionization: Electron Ionization (EI).

• Acquisition Mode: Selected Ion Monitoring (SIM) or full scan.

• Characteristic Ions for Derivatized 3,4-DCA: Monitor characteristic fragment ions of the heptafluorobutyryl derivative of 3,4-DCA.

Quantitative Data Comparison

The following tables summarize the performance characteristics of LC-MS/MS and GC-MS for Diuron analysis based on available literature. It is important to note that a direct comparison is challenging due to the different analytical approaches (direct vs. indirect).

Table 1: Performance Characteristics of LC-MS/MS for Direct Diuron Analysis

Parameter	Result	Matrix	Reference
Limit of Quantification (LOQ)	0.010 mg/kg	Soil
0.05 µg/L	Water
Limit of Detection (LOD)	3.0 - 6.2 ng/L	Water
Linearity (r²)	> 0.99	Various
Recovery	75 - 97%	Water
70 - 120%	Various
Precision (RSD)	5 - 10%	Water
< 20%	Various

Table 2: Performance Characteristics of GC-MS for Indirect Diuron Analysis (as derivatized 3,4-DCA)

Parameter	Result	Matrix	Reference
Limit of Detection (LOD)	0.03 µg/L (GC-MS/MS)	Urine
0.05 µg/L (GC-ECD)	Urine
Recovery	93 - 103%	Urine
Precision (CV)	9 - 18%	Urine

Method Comparison: A Summary

Feature	GC-MS	LC-MS/MS
Analyte State	Requires volatile and thermally stable compounds.	Suitable for a wide range of polarities and thermal stabilities.
Sample Preparation	Involves a mandatory derivatization or hydrolysis/derivatization step for Diuron, which can be time-consuming and introduce variability.	Simpler sample preparation; direct analysis of Diuron is possible.
Sensitivity	Can achieve low detection limits, particularly with sensitive detectors like ECD or when using MS/MS.	Generally offers excellent sensitivity and selectivity, often reaching lower detection limits for compounds like Diuron without derivatization.
Selectivity	Mass spectrometry provides high selectivity.	Tandem mass spectrometry (MS/MS) offers very high selectivity, minimizing matrix interferences.
Throughput	Lower throughput due to the additional sample preparation steps.	Higher throughput due to simpler and more direct sample analysis.
Robustness	Derivatization steps can sometimes lack robustness and reproducibility. The high temperatures of the GC inlet can lead to matrix degradation and system contamination.	Generally considered a robust technique for routine analysis of pesticides in complex matrices.
Cost	Instrumentation can be less expensive than high-end LC-MS/MS systems.	High-end LC-MS/MS instruments can have a higher initial cost.

Logical Relationship of Analytical Choices

The decision to use GC-MS or LC-MS for Diuron analysis depends on several factors, including the available instrumentation, the required sensitivity, and the sample throughput needs. The following diagram illustrates the logical flow for this decision-making process.

Figure 2: Decision-making flow for Diuron analysis technique.

Conclusion

For the analysis of Diuron and its internal standard Diuron-d6, LC-MS/MS is the superior and more straightforward technique. Its ability to directly analyze the thermally labile Diuron molecule without the need for derivatization simplifies the workflow, increases sample throughput, and eliminates potential sources of error associated with chemical modification steps. The sensitivity, selectivity, and robustness of modern LC-MS/MS methods are well-documented and meet the stringent requirements for trace-level quantification in complex matrices.

While GC-MS can be used for Diuron analysis, it requires an indirect approach involving either derivatization of the parent molecule or its hydrolysis to 3,4-dichloroaniline followed by derivatization. These additional steps add complexity and time to the analytical process. However, in laboratories where LC-MS/MS is not available, a properly validated GC-MS method based on the analysis of a stable derivative can provide accurate and reliable results. Researchers opting for GC-MS should carefully optimize and validate the chosen derivatization or hydrolysis procedure to ensure data quality.

References

• 1. pubs.usgs.gov [pubs.usgs.gov]
• 2. researchgate.net [researchgate.net]
• 3. Determination of dichloroanilines in human urine by GC-MS, GC-MS-MS, and GC-ECD as markers of low-level pesticide exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls - Analytical Methods (RSC Publishing) [pubs.rsc.org]

The Gold Standard for Diuron Quantification: Unveiling the Power of Isotope Dilution with Diuron-d6

In the precise world of analytical chemistry, the accurate quantification of herbicides like Diuron (B1670789) is paramount for environmental monitoring and food safety. While various methods exist, the use of a stable isotope-labeled internal standard, such as Diuron-d6, coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), stands out as a superior approach. This guide provides a comparative overview of the linearity and range of Diuron quantification using Diuron-d6, supported by experimental data, to assist researchers in making informed decisions for their analytical needs.

The isotope dilution method operates on the principle of adding a known amount of an isotopically enriched standard (Diuron-d6) to a sample.[1] This "spiked" sample is then processed and analyzed. Because the internal standard behaves almost identically to the native analyte (Diuron) during extraction, cleanup, and ionization, it effectively corrects for matrix effects and variations in instrument response.[2] This results in higher accuracy and precision compared to external standard methods.

Performance Across Different Matrices

The robustness of the Diuron-d6 internal standard method is evident in its application across diverse and complex matrices, from environmental water and soil to challenging food samples like seaweed.

Matrix	Analytical Method	Linear Range	Correlation Coefficient (r²)	LOD	LOQ	Reference
Seaweed	LC-QTOF-MS/MS with ID4MS	50 - 1000 µg/kg	0.9995	14.6 µg/kg	46.5 µg/kg	[3][4]
Aqueous Matrices	SBSE-LD-LC-MS-MS	1 - 50 µg/L	0.9990	-	1 µg/L	[5]
Soil	LC/MS/MS	0.25 - 50.0 ng/mL (instrument)	>0.99	-	0.010 mg/kg	[6]
Water	LC/MS/MS	-	-	3.0 - 6.2 ng/L	-	[7]
Sugarcane and Soil	GC-ECD	0.01 - 5.0 mg/L	>0.998	-	-	[8][9]

LOD: Limit of Detection, LOQ: Limit of Quantification, ID4MS: Isotope Dilution Mass Spectrometry, LC-QTOF-MS/MS: Liquid Chromatography-Quadrupole Time-of-Flight Tandem Mass Spectrometry, SBSE-LD-LC-MS-MS: Stir Bar Sorptive Extraction with Liquid Desorption coupled to Liquid Chromatography-Tandem Mass Spectrometry, GC-ECD: Gas Chromatography-Electron Capture Detection.

The data clearly demonstrates that the use of Diuron-d6 as an internal standard allows for excellent linearity over a wide dynamic range in various sample types. The high correlation coefficients, typically exceeding 0.99, underscore the strong linear relationship between the concentration and the instrument response.

Experimental Workflow: A Step-by-Step Approach

The following diagram illustrates a typical workflow for the quantification of Diuron using Diuron-d6 as an internal standard.

General workflow for Diuron quantification using an internal standard.

Detailed Experimental Protocol

This protocol provides a representative method for the analysis of Diuron in soil samples using LC-MS/MS with Diuron-d6 as an internal standard.

1. Materials and Reagents

• Diuron analytical standard

• Diuron-d6 internal standard

• Acetonitrile (B52724) (ACN), Methanol (MeOH), Water (LC-MS grade)

• Formic acid

• QuEChERS extraction salts (e.g., MgSO₄, NaCl)

• Dispersive SPE (dSPE) cleanup sorbents (e.g., PSA, C18)

2. Sample Preparation

• Weigh 10 g of homogenized soil sample into a 50 mL centrifuge tube.

• Add a known amount of Diuron-d6 internal standard solution.

• Add 10 mL of water and vortex for 1 minute.

• Add 10 mL of acetonitrile and the QuEChERS extraction salts.

• Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes.

• Take an aliquot of the supernatant (acetonitrile layer).

3. Sample Cleanup (dSPE)

• Transfer the aliquot of the extract to a dSPE tube containing PSA and MgSO₄.

• Vortex for 30 seconds and centrifuge at 10000 rpm for 2 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial.

4. LC-MS/MS Analysis

• Liquid Chromatograph: Agilent 1100 or equivalent

• Column: Atlantis T3 Waters (100 mm x 2.1 mm, 3 µm) or equivalent C18 column[5]

• Mobile Phase:

  • A: 0.1% Formic acid in Water

  • B: 0.1% Formic acid in Methanol

• Gradient: A suitable gradient to separate Diuron and Diuron-d6 from matrix interferences.

• Mass Spectrometer: Triple quadrupole (API 4000, AB Sciex) or equivalent[5]

• Ionization: Positive electrospray ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM). Monitor at least two transitions for both Diuron and Diuron-d6 for quantification and confirmation.

5. Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of Diuron to the peak area of Diuron-d6 against the concentration of the calibration standards.

• The concentration of Diuron in the samples is then determined from this calibration curve.

Alternative Methodologies

While LC-MS/MS with an isotope-labeled internal standard is the preferred method for its sensitivity and selectivity, other techniques can also be employed for Diuron quantification.

• Gas Chromatography-Electron Capture Detection (GC-ECD): This method has shown high linearity for Diuron in sugarcane and soil samples.[8][9] However, it may require derivatization of the analyte and can be more susceptible to matrix interference compared to LC-MS/MS.

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is a more accessible technique but generally offers lower sensitivity and selectivity than mass spectrometry-based methods.[10] It is suitable for samples with higher concentrations of Diuron and less complex matrices.

• Electrochemical Sensors: Emerging research on electroanalytical methods shows promise for the rapid and sensitive detection of Diuron.[11][12] These sensors offer the potential for in-field analysis but may require further validation for routine use.

Conclusion

The use of Diuron-d6 as an internal standard in conjunction with LC-MS/MS provides a highly accurate, precise, and robust method for the quantification of Diuron across a variety of matrices. Its ability to compensate for matrix effects and experimental variability makes it the gold standard for reliable and defensible analytical results. While alternative methods exist, they often compromise on sensitivity, selectivity, or robustness. For researchers requiring the highest quality data for environmental and safety assessments, the isotope dilution LC-MS/MS method is the recommended approach.

References

• 1. Isotope dilution - Wikipedia [en.wikipedia.org]
• 2. lcms.cz [lcms.cz]
• 3. researchgate.net [researchgate.net]
• 4. A novel determination method for diuron in seaweed samples: Combination of quadruple isotope dilution strategy with liquid chromatography - quadrupole time of flight - tandem mass spectrometry for superior accuracy and precision - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. epa.gov [epa.gov]
• 7. Analysis of the herbicide diuron, three diuron degradates, and six neonicotinoid insecticides in water-Method details and application to two Georgia streams [pubs.usgs.gov]
• 8. Combined Approach for Determining Diuron in Sugarcane and Soil: Ultrasound-Assisted Extraction, Carbon Nanotube-Mediated Purification, and Gas Chromatography-Electron Capture Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. redalyc.org [redalyc.org]
• 11. Electroanalytical Overview: the Measurement of Diuron - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Navigating Diuron Detection: A Comparative Guide to Analytical Methods

For researchers, scientists, and drug development professionals, the accurate quantification of the herbicide Diuron (B1670789) is critical for environmental monitoring and food safety assessment. This guide provides a comprehensive comparison of analytical methods for Diuron detection, with a focus on the limit of detection (LOD) and limit of quantification (LOQ), particularly highlighting the advantages of using the isotopically labeled internal standard, Diuron-d6.

The use of an appropriate internal standard is paramount in analytical chemistry to correct for variations in sample preparation and instrumental analysis, ultimately leading to more accurate and precise results. Diuron-d6, a deuterated analog of Diuron, serves as an ideal internal standard for mass spectrometry-based methods due to its similar chemical and physical properties to the target analyte. This guide will delve into the performance of methods utilizing Diuron-d6 and compare them with alternative approaches, supported by experimental data from various studies.

Performance Comparison: With and Without Diuron-d6

The choice of analytical method for Diuron quantification significantly impacts the achievable sensitivity and reliability. Methods employing isotope dilution mass spectrometry (IDMS) with Diuron-d6 as an internal standard consistently demonstrate superior performance, especially in complex matrices where matrix effects can suppress or enhance the analyte signal, leading to inaccurate quantification.

Below is a summary of the limit of detection (LOD) and limit of quantification (LOQ) for Diuron in various matrices using different analytical techniques.

Matrix	Analytical Method	Calibration Strategy	LOD	LOQ	Reference
Seaweed	LC-QTOF-MS/MS	Quadruple Isotope Dilution (Diuron-d6)	14.6 µg/kg	46.5 µg/kg	[1]
Soil	LC-MS/MS	External Standard	-	0.010 mg/kg	[2]
Soil	HPLC-UV	External Standard	0.04 mg/kg	0.13 mg/kg	[3]
Water	LC-MS/MS	Internal Standard (non-deuterated)	3.0 - 6.2 ng/L (MDL)	-	[4]
Sugarcane Juice	HPLC-UV	External Standard	-	0.008 µg/mL	[5]

As the table illustrates, methods incorporating Diuron-d6, such as the quadruple isotope dilution method, offer low detection and quantification limits even in the complex seaweed matrix. While direct comparison of LOD/LOQ across different studies and matrices should be done with caution due to variations in instrumentation and method protocols, the data suggests that isotope dilution methods are highly effective. A study comparing the precision of internal versus external standard methods for Diuron analysis found that the internal standard method consistently outperformed the external standard method in terms of precision.[6]

The Advantage of Isotope Dilution with Diuron-d6

The primary advantage of using Diuron-d6 lies in its ability to mimic the behavior of the native Diuron throughout the entire analytical process, from extraction to detection. This leads to:

• Correction for Matrix Effects: Complex sample matrices can interfere with the ionization of the target analyte in the mass spectrometer, leading to inaccurate results. Since Diuron-d6 is affected by these matrix effects in the same way as Diuron, the ratio of their signals remains constant, allowing for accurate quantification.

• Improved Accuracy and Precision: By compensating for variations in sample preparation, extraction recovery, and instrument response, the use of Diuron-d6 leads to more accurate and reproducible results. A study on seaweed samples demonstrated a superior recovery of 99.97 ± 0.41% when using a quadruple isotope dilution strategy with Diuron-d6.[1]

• Enhanced Method Robustness: The use of an isotopic internal standard makes the analytical method more resilient to day-to-day variations in experimental conditions.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical results. Below are summaries of key experimental protocols for the determination of Diuron.

Method 1: Quadruple Isotope Dilution LC-QTOF-MS/MS for Diuron in Seaweed (with Diuron-d6)

This method exemplifies a high-accuracy approach for complex matrices.[1]

• Sample Preparation:

  • Homogenized seaweed samples are spiked with a known amount of Diuron-d6 solution.

  • Extraction is performed using an appropriate solvent (e.g., acetonitrile).

  • The extract is cleaned up using solid-phase extraction (SPE) to remove interfering compounds.

• LC-QTOF-MS/MS Analysis:

  • Chromatographic Separation: A C18 reversed-phase column is typically used with a gradient elution of water and an organic solvent (e.g., methanol (B129727) or acetonitrile) both containing a small amount of formic acid to improve ionization.

  • Mass Spectrometry: A quadrupole time-of-flight (QTOF) mass spectrometer is operated in positive electrospray ionization (ESI+) mode. Multiple reaction monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for both Diuron and Diuron-d6.

• Quantification: The concentration of Diuron is determined by calculating the ratio of the peak area of Diuron to the peak area of Diuron-d6 and comparing it to a calibration curve prepared with known concentrations of both compounds.

Method 2: LC-MS/MS for Diuron in Soil (External Standard)

This EPA method is a common approach for environmental soil samples.[2]

• Sample Preparation:

  • A soil sample is extracted with a mixture of methanol and water.

  • The extract is filtered and diluted prior to analysis.

• LC-MS/MS Analysis:

  • Chromatographic Separation: A C18 column is used with a gradient of mobile phases, such as water with formic acid and methanol with formic acid.

  • Mass Spectrometry: A tandem mass spectrometer is operated in ESI+ mode, monitoring for specific MRM transitions of Diuron.

• Quantification: Diuron concentration is determined by comparing the peak area of the analyte in the sample to a calibration curve generated from external standards of known Diuron concentrations.

Visualizing the Analytical Workflow

To better illustrate the logical flow of the analytical procedures, the following diagrams are provided in the DOT language.

References

• 1. A novel determination method for diuron in seaweed samples: Combination of quadruple isotope dilution strategy with liquid chromatography - quadrupole time of flight - tandem mass spectrometry for superior accuracy and precision - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. scielo.br [scielo.br]
• 4. Analysis of the herbicide diuron, three diuron degradates, and six neonicotinoid insecticides in water-Method details and application to two Georgia streams [pubs.usgs.gov]
• 5. Kinetics of diuron under aerobic condition and residue analysis in sugarcane under subtropical field conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]

Navigating Analytical Accuracy: A Comparative Guide to Diuron-d6 Recovery in Spiked Samples

For researchers, scientists, and drug development professionals engaged in the precise quantification of the herbicide Diuron (B1670789), the use of an isotopically labeled internal standard, Diuron-d6, is a critical component for achieving accurate and reliable results. This guide provides a comparative analysis of Diuron-d6 recovery in spiked environmental samples, supported by experimental data and detailed methodologies, to aid in the selection and implementation of robust analytical protocols.

Diuron-d6 serves as an ideal internal standard for mass spectrometry-based analyses of Diuron. By incorporating six deuterium (B1214612) atoms, its mass is shifted from the parent compound, allowing for its distinct detection while exhibiting nearly identical chemical and physical behavior during sample preparation and analysis. This co-elution and similar ionization response enable the correction for analyte loss during extraction and for matrix effects, which can suppress or enhance the analytical signal, thereby ensuring higher accuracy in quantification.

Comparative Recovery of Diuron-d6

The recovery of an internal standard is a key performance indicator of an analytical method's efficiency. While the primary focus is often on the recovery of the target analyte, the consistent and acceptable recovery of the internal standard is paramount for method validation and routine sample analysis. Generally, acceptable recovery ranges for surrogates or internal standards in environmental analysis are between 70% and 120%, although some methodologies may allow for a broader range of 50% to 150%, particularly for well-established methods.[1]

The following table summarizes reported recovery data for Diuron and Diuron-d6 in various spiked sample matrices, providing a snapshot of the performance of different analytical approaches.

Analyte	Matrix	Extraction Method	Analytical Method	Spiking Level	Average Recovery (%)	Relative Standard Deviation (RSD) (%)	Reference
Diuron-d6	Seaweed	Isotope Dilution	LC-QTOF-MS/MS	50 - 1000 µg/kg	99.97	0.41	[2][3]
Diuron	Water	Solid-Phase Extraction (SPE)	LC-MS/MS	20 ng/L	75 - 97	5 - 10	[4]
Diuron	Soil	Solid-Liquid Extraction	HPLC-UV	Not Specified	94.4	< 5	[5][6]
Various Pesticides	Soil	QuEChERS	GC-MS/MS	3 spiking levels	65 - 116	≤ 17	[7]

Featured Experimental Protocol: Analysis of Diuron in Water by SPE and LC-MS/MS

This section details a representative method for the determination of Diuron in water samples, where Diuron-d6 would be employed as an internal standard for quantification. This protocol is based on methodologies described for the analysis of herbicides in environmental water samples.[4]

1. Sample Preparation and Spiking:

• Filter water samples through a 0.7 µm glass fiber filter to remove suspended solids.

• For each sample, take a known volume (e.g., 500 mL).

• Spike the sample with a known concentration of Diuron-d6 solution in methanol (B129727).

• Prepare a laboratory control spike by adding a known concentration of both Diuron and Diuron-d6 to a blank water sample.

2. Solid-Phase Extraction (SPE):

• Condition a polymeric SPE cartridge (e.g., Oasis HLB) with sequential washes of methanol and deionized water.

• Load the spiked water sample onto the SPE cartridge at a controlled flow rate.

• Wash the cartridge with deionized water to remove interfering substances.

• Dry the cartridge thoroughly under a stream of nitrogen.

• Elute the analytes (Diuron and Diuron-d6) from the cartridge using a suitable organic solvent, such as ethyl acetate (B1210297) or a mixture of dichloromethane (B109758) and methanol.

3. Sample Concentration and Reconstitution:

• Evaporate the eluate to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small, known volume of a solvent compatible with the LC mobile phase (e.g., methanol/water mixture).

4. LC-MS/MS Analysis:

• Inject an aliquot of the reconstituted sample into a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system.

• Liquid Chromatography:

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of water with formic acid and acetonitrile (B52724) or methanol.

  • Flow Rate: Optimized for separation.

• Tandem Mass Spectrometry:

  • Ionization Source: Electrospray Ionization (ESI) in positive mode.

  • Analysis Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for both Diuron and Diuron-d6.

5. Quantification:

• Calculate the concentration of Diuron in the original sample by comparing the peak area ratio of Diuron to Diuron-d6 in the sample to the corresponding ratio in the calibration standards.

Experimental Workflow Diagram

The following diagram illustrates the key steps in a typical workflow for the analysis of Diuron in environmental samples using an internal standard.

Caption: Experimental workflow for Diuron analysis using Diuron-d6 internal standard.

Conclusion

The use of Diuron-d6 as an internal standard is a robust strategy for the accurate quantification of Diuron in complex matrices such as soil and water. The experimental data demonstrates that high recovery rates, often exceeding 90%, can be achieved with well-validated methods like SPE-LC-MS/MS and isotope dilution mass spectrometry. For researchers, adherence to detailed and validated experimental protocols is crucial for obtaining reliable data. The provided workflow and comparative data serve as a valuable resource for developing and implementing analytical methods for Diuron, ensuring data quality and comparability across studies.

References

• 1. Wrangling environmental exposure data: guidance for getting the best information from your laboratory measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A novel determination method for diuron in seaweed samples: Combination of quadruple isotope dilution strategy with liquid chromatography - quadrupole time of flight - tandem mass spectrometry for superior accuracy and precision - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Analysis of the herbicide diuron, three diuron degradates, and six neonicotinoid insecticides in water-Method details and application to two Georgia streams [pubs.usgs.gov]
• 5. scielo.br [scielo.br]
• 6. researchgate.net [researchgate.net]
• 7. Influence of QuEChERS modifications on recovery and matrix effect during the multi-residue pesticide analysis in soil by GC/MS/MS and GC/ECD/NPD - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Proficiency Testing for Diuron Analysis Using Diuron-d6

For researchers, scientists, and professionals in drug development, ensuring the accuracy and reliability of analytical measurements is paramount. Proficiency testing (PT) is a critical component of a robust quality assurance program, providing an external validation of a laboratory's competency. This guide offers a comparative overview of proficiency testing schemes relevant to the analysis of the herbicide Diuron, with a particular focus on the use of its deuterated internal standard, Diuron-d6.

Comparing Proficiency Testing Schemes

Selecting the appropriate PT scheme is a crucial decision for any laboratory. Key factors to consider include the scope of the scheme, the types of matrices offered, the frequency of testing, and the provider's accreditation status. Below is a comparison of several prominent PT scheme providers whose programs may encompass Diuron analysis. Researchers are encouraged to visit the providers' websites for the most current information on specific schemes and analyte lists.

Provider	Relevant Scheme(s)	Matrix Types Offered	Frequency	Analyte Coverage	Evaluation Method	Accreditation
Fapas (Fera Science Ltd.)	Food Chemistry; Water and Environmental Chemistry	Fruit & vegetable purees, cereals, honey, drinking water, surface water, wastewater	Multiple rounds per year	Extensive lists of pesticides based on EU monitoring programs and Maximum Residue Limits (MRLs). Specific analytes are detailed in individual scheme descriptions.[1][2][3][4][5]	Z-scores	ISO/IEC 17043
LGC AXIO Proficiency Testing	Food Chemistry (QFCS); Water Chemistry (AQUACHECK)	Fruit & vegetable products, cereals, potable water, groundwater, soil	Multiple rounds per year	Broad range of pesticides, including herbicides like Diuron, in various food and environmental matrices. The AQUACHECK scheme is a long-standing program for water analysis.	Z-scores	ISO/IEC 17043
TestQual	Pesticide Residues in Food and Water	Fruits, vegetables, olive oil, flour, water	Multiple rounds per year	Multi-residue screening for a wide range of pesticides. The specific analytes for each round are detailed in the proficiency test protocol.	Z-scores	ISO/IEC 17043 (for many schemes)
Umweltbundesamt (Environment Agency Austria)	Pesticides in Water	Drinking water, groundwater, surface water	Annual or biennial	Focuses on pesticides and their metabolites relevant to the Drinking Water Ordinance. Diuron is a substance of interest in European water quality monitoring.	Z-scores	ISO/IEC 17043
NSI Lab Solutions	Environmental; Food & Agricultural	Soil, water, cannabis/hemp	Scheduled and on-demand	Offers a variety of PTs for different pesticide classes, such as organophosphorus pesticides.	Not specified in general documents	ISO 17043

Representative Experimental Protocol: Diuron and Diuron-d6 Analysis in Water by LC-MS/MS

The following is a representative experimental protocol for the quantitative analysis of Diuron in water samples using Diuron-d6 as an internal standard, based on established analytical methodologies. This protocol is provided as a guideline and may require optimization based on specific laboratory instrumentation and sample characteristics.

1. Scope

This method is suitable for the determination of Diuron in water matrices (e.g., drinking water, surface water) at a limit of quantification (LOQ) of 0.05 µg/L.

2. Reagents and Materials

• Diuron analytical standard

• Diuron-d6 internal standard

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Formic acid

• Reagent water (Type I)

• Solid-phase extraction (SPE) cartridges (e.g., C18)

3. Sample Preparation (Solid-Phase Extraction)

• To a 20 mL water sample, add a known concentration of Diuron-d6 internal standard.

• Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of reagent water. Do not allow the cartridge to go dry.

• Load the water sample onto the conditioned SPE cartridge.

• Wash the cartridge with reagent water to remove interferences.

• Elute the analytes with methanol.

• Evaporate the eluate to near dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a suitable volume of the initial mobile phase.

4. LC-MS/MS Analysis

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) system.

• Analytical Column: A suitable C18 reversed-phase column.

• Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile).

• Mass Spectrometer: A tandem quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

• Data Acquisition: Monitor the specific precursor-to-product ion transitions for Diuron and Diuron-d6 in Multiple Reaction Monitoring (MRM) mode.

5. Quantification

Quantification is performed using an internal standard calibration. A calibration curve is generated by plotting the ratio of the peak area of Diuron to the peak area of Diuron-d6 against the concentration of Diuron. The concentration of Diuron in the samples is then determined from this calibration curve.

Experimental Workflow

The following diagram illustrates the key steps in the analysis of Diuron in water samples using Diuron-d6 as an internal standard.

Caption: Workflow for Diuron analysis using Diuron-d6.

Signaling Pathways and Logical Relationships

The relationship between a laboratory's analytical process and the external quality assessment provided by a proficiency testing scheme can be visualized as follows:

Caption: Logic of PT scheme participation.

References

• 1. scribd.com [scribd.com]
• 2. fapas.com [fapas.com]
• 3. fapas.com [fapas.com]
• 4. cdnmedia.eurofins.com [cdnmedia.eurofins.com]
• 5. fapas.com [fapas.com]

A Researcher's Guide to Certified Diuron-d6 Reference Materials

For scientists engaged in environmental monitoring, food safety analysis, and drug development, the accuracy of quantitative analysis is paramount. The herbicide Diuron is a compound of significant regulatory and health concern, and its precise measurement often relies on the use of isotopically labeled internal standards.[1] Diuron-d6, a deuterated analog of Diuron, serves as a crucial certified reference material (CRM) for calibrating instruments and validating analytical methods, particularly those employing mass spectrometry.[1] This guide provides a comparative overview of commercially available Diuron-d6 CRMs, details the rigorous certification process they undergo, and presents the experimental protocols essential for their characterization.

Performance Comparison of Diuron-d6 Certified Reference Materials

Choosing a suitable CRM is a critical first step in developing a robust analytical method. While various suppliers offer Diuron-d6, the key distinguishing factors lie in the certification details provided on their Certificates of Analysis. These certificates are the culmination of a comprehensive quality control process, often accredited under ISO 17034, which outlines the general requirements for the competence of reference material producers.[2][3][4] Below is a table summarizing the typical specifications for a high-quality Diuron-d6 CRM.

Parameter	Typical Specification	Significance for Researchers
Chemical Purity	≥98%	Ensures that the measured response is attributable to the target analyte and not to impurities, leading to more accurate quantification.
Isotopic Purity	≥99 atom % D	A high degree of deuteration minimizes isotopic interferences from the unlabeled Diuron, enhancing the precision of isotope dilution mass spectrometry.
Certified Concentration	e.g., 100 µg/mL in Acetone	Provides a known and traceable concentration for the preparation of calibration standards and spike solutions.
Expanded Uncertainty	Stated on Certificate	Quantifies the margin of doubt associated with the certified value, which is crucial for calculating the overall uncertainty of an analytical result.
Accreditation	ISO 17034	Indicates that the reference material was produced under a stringent quality management system, ensuring competence and reliability.

The Certification Pathway for Diuron-d6

The journey of a Diuron-d6 reference material from synthesis to certification is a meticulous process governed by international standards such as ISO 17034 and ISO Guide 35. This ensures the material is homogenous, stable, and has a well-characterized property value with a stated uncertainty. The general workflow is depicted below.

Figure 1: General Workflow for the Certification of Diuron-d6 Reference Material

Key Experimental Protocols in Diuron-d6 Certification

The certification of Diuron-d6 relies on a series of well-defined experimental protocols to assess its identity, purity, concentration, homogeneity, and stability. The principles for these assessments are detailed in ISO Guide 35.

Characterization and Value Assignment

The identity and purity of the Diuron-d6 neat material are typically confirmed using a combination of analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the molecular structure and the positions of the deuterium (B1214612) labels.

• Mass Spectrometry (MS): To verify the molecular weight and isotopic enrichment.

• High-Performance Liquid Chromatography (HPLC) with UV or MS detection: To determine chemical purity by separating Diuron-d6 from any unlabeled Diuron and other impurities.

For Diuron-d6 solutions, the certified concentration is determined. A common and highly accurate method is Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

Exemplary LC-MS/MS Protocol for Diuron-d6 Quantification:

• Instrumentation: An HPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., 2.1 mm × 150 mm, 3.5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with a formic acid modifier.

  • Flow Rate: 0.6 mL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Monitoring Mode: Multiple Reaction Monitoring (MRM) is used to enhance selectivity and sensitivity. Specific precursor-to-product ion transitions for both Diuron-d6 and a non-labeled Diuron standard are monitored.

• Quantification: The concentration is determined by comparing the instrument response of the Diuron-d6 solution to a calibration curve prepared from a well-characterized, high-purity Diuron standard. Isotope dilution mass spectrometry, where the Diuron-d6 is used to quantify unlabeled Diuron, is a related and powerful technique.

Homogeneity Assessment

To ensure that each unit (e.g., vial) of the reference material has the same concentration, a homogeneity study is conducted as outlined in ISO Guide 35.

Homogeneity Testing Protocol:

• Sampling: A statistically relevant number of units are randomly selected from the batch.

• Analysis: Multiple subsamples from each selected unit are analyzed under repeatable conditions using a precise analytical method, such as the LC-MS/MS protocol described above.

• Statistical Evaluation: The data is analyzed using statistical methods like Analysis of Variance (ANOVA) to assess if there are any significant differences in concentration between units. The between-unit variation contributes to the overall uncertainty of the certified value.

Stability Assessment

The stability of the Diuron-d6 CRM is evaluated to determine its shelf-life and appropriate storage conditions. This involves both long-term and accelerated stability studies.

Stability Testing Protocol:

• Long-Term Study: Units of the reference material are stored at the recommended temperature (e.g., +20°C or 4°C) and analyzed at regular intervals over an extended period.

• Accelerated Study: To predict long-term stability, units are stored at elevated temperatures (e.g., 40°C, 60°C) for a shorter duration.

• Analysis: At each time point, the concentration of Diuron-d6 is measured.

• Data Analysis: The data is statistically analyzed to detect any significant degradation or change in concentration over time. The results are used to establish the expiry date of the CRM.

The logical relationship between these key experimental procedures in the certification process is illustrated in the following diagram.

Figure 2: Interrelation of Key Certification Experiments

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. pubs.usgs.gov [pubs.usgs.gov]

Safety & Regulatory Compliance

Safeguarding Your Laboratory and Environment: Proper Disposal of Diuron-d6

For researchers and scientists in the fast-paced world of drug development, meticulous attention to safety and environmental responsibility is paramount. The proper disposal of chemical reagents, such as the isotopically labeled herbicide Diuron-d6, is a critical component of laboratory best practices. Adherence to established protocols not only ensures a safe working environment but also minimizes the ecological footprint of vital research.

Diuron-d6, a deuterated form of the herbicide Diuron (B1670789), requires the same rigorous disposal procedures as its non-deuterated counterpart due to its inherent chemical properties and regulatory classifications. Diuron is recognized as a hazardous substance with the potential for lasting environmental damage, particularly to aquatic ecosystems.[1][2] The U.S. Environmental Protection Agency (EPA) classifies diuron as a "known/likely" human carcinogen, underscoring the importance of careful handling and disposal.[3]

This guide provides a comprehensive, step-by-step approach to the safe disposal of Diuron-d6, ensuring compliance with regulatory standards and fostering a culture of safety within your laboratory.

Immediate Safety and Handling Protocols

Before initiating any disposal procedures, it is crucial to handle Diuron-d6 with the appropriate personal protective equipment (PPE). This minimizes the risk of exposure and ensures personal safety.

Personal Protective Equipment (PPE) Requirements:

PPE Item	Specification	Purpose
Gloves	Chemical-resistant (e.g., nitrile)	To prevent skin contact and absorption.[3][4]
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes and airborne particles.[1][4]
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.[4]
Respiratory Protection	Use in a well-ventilated area. A respirator may be necessary for large quantities or spills.	To prevent inhalation of dust or aerosols.[1]

Always wash hands thoroughly with soap and water after handling Diuron-d6, even if gloves were worn.[3][4] Contaminated PPE should be removed immediately and disposed of as hazardous waste.

Step-by-Step Disposal Procedure for Diuron-d6

The disposal of Diuron-d6 must be conducted in accordance with all local, state, and federal regulations. Never dispose of Diuron-d6 down the drain or in regular trash.[5]

• Waste Segregation and Collection:

  • Designate a specific, clearly labeled, and compatible waste container for Diuron-d6 waste. High-density polyethylene (B3416737) (HDPE) containers are a suitable option.[5]

  • Label the container with "Hazardous Waste," the full chemical name "Diuron-d6," and any applicable hazard symbols.

  • Do not mix Diuron-d6 waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department.

• Container Management:

  • Keep the waste container securely closed except when adding waste.

  • Store the container in a designated and secure satellite accumulation area within the laboratory. This area should be away from heat, sparks, and open flames.[1][4]

• Spill Management:

  • In the event of a spill, evacuate non-essential personnel from the area.[1]

  • Wearing appropriate PPE, contain the spill to prevent it from entering drains or waterways.[4][6]

  • For solid spills, carefully sweep up the material, avoiding dust generation, and place it in the designated hazardous waste container.[6]

  • For liquid spills (if Diuron-d6 is in solution), absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in the hazardous waste container.

  • Clean the spill area thoroughly.

• Final Disposal:

  • Wastes resulting from the use of this product must be disposed of at an approved waste disposal facility.[3]

  • Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the Diuron-d6 waste container.

• Empty Container Disposal:

  • Do not reuse or refill empty Diuron-d6 containers.[3]

  • Empty containers may retain product residue and should be triple-rinsed with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste.[4]

  • Puncture or otherwise render the container unusable to prevent reuse before disposing of it in accordance with institutional and regulatory guidelines.[2]

Logical Workflow for Diuron-d6 Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Diuron-d6.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. assets.greenbook.net [assets.greenbook.net]
• 4. de.cdn-website.com [de.cdn-website.com]
• 5. benchchem.com [benchchem.com]
• 6. herbiguide.com.au [herbiguide.com.au]

Safeguarding Your Research: A Comprehensive Guide to Handling Diuron-d6

Essential protocols for the safe handling, use, and disposal of Diuron-d6 in a laboratory setting, ensuring the protection of researchers and the environment.

Diuron-d6, a deuterated analog of the herbicide Diuron, is utilized in scientific research, particularly in environmental and metabolic studies. While an invaluable tool, its handling necessitates stringent safety measures due to its potential health and environmental hazards. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to support researchers, scientists, and drug development professionals in maintaining a safe laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

Diuron-d6 is classified with several hazards that demand careful attention and the use of appropriate personal protective equipment. It is harmful if swallowed, suspected of causing cancer, and may cause damage to organs through prolonged or repeated exposure.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][2]

Adherence to the recommended PPE is the first line of defense against accidental exposure. The following table summarizes the necessary protective gear for handling Diuron-d6.

Body Part	Personal Protective Equipment (PPE)	Specifications and Rationale
Respiratory	Dust mask or respirator	A minimum of an N95 (US) or equivalent certified respirator should be worn to prevent inhalation of dust particles. For situations with potential for aerosol generation, a higher level of respiratory protection may be necessary.
Hands	Chemical-resistant gloves	Nitrile, butyl, or neoprene gloves are recommended. Do not use leather or cotton gloves as they can absorb the chemical.
Eyes	Safety glasses with side shields or goggles	Provides protection against splashes and dust. For tasks with a higher risk of splashing, a face shield worn over goggles is recommended.
Body	Laboratory coat or chemical-resistant suit	A lab coat should be worn as a minimum. For larger quantities or when there is a significant risk of contamination, a chemical-resistant suit (e.g., Tyvek) is advised.
Feet	Closed-toe shoes	Protects feet from spills.

Operational Plan for Safe Handling

A systematic approach to handling Diuron-d6 from receipt to disposal is crucial for minimizing risk.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store Diuron-d6 in a cool, well-ventilated area, away from incompatible materials.

• The storage area should be clearly labeled with the appropriate hazard warnings.

2. Preparation of Solutions:

• All weighing and preparation of solutions should be conducted in a designated area, preferably within a chemical fume hood or a ventilated balance enclosure, to minimize inhalation exposure.

• Use non-sparking tools and avoid the generation of dust.

• When dissolving the compound, add the solvent to the solid slowly to prevent splashing.

3. Experimental Use:

• Clearly label all containers with the name of the compound, concentration, and hazard symbols.

• Handle all solutions and experimental setups within a fume hood.

• Avoid contact with skin and eyes. In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes.

4. Decontamination:

• All surfaces and equipment contaminated with Diuron-d6 should be decontaminated.

• Use a suitable solvent (e.g., acetone, followed by soap and water) to clean contaminated surfaces.

• All decontamination materials should be disposed of as hazardous waste.

Waste Disposal Plan

Proper disposal of Diuron-d6 and associated waste is critical to prevent environmental contamination.

1. Solid Waste:

• Unused or expired Diuron-d6 powder is considered hazardous waste.

• Contaminated solid materials such as pipette tips, tubes, and gloves should be collected in a designated, labeled hazardous waste container.

2. Liquid Waste:

• All solutions containing Diuron-d6 must be collected as hazardous waste.

• Do not dispose of Diuron-d6 solutions down the drain.

• Aqueous waste containing Diuron-d6 should be collected in a clearly labeled, sealed container.

3. Incineration:

• The recommended disposal method for Diuron-d6 is incineration.

• It is advised to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

• Consult with your institution's environmental health and safety (EHS) office for specific procedures and to arrange for professional disposal services.

Workflow for Safe Handling of Diuron-d6

References

• 1. hpc-standards.com [hpc-standards.com]
• 2. chemicalbook.com [chemicalbook.com]